Water nickel

Core Science & Biosynthesis

An In-Depth Technical Guide to the Synthesis of Nickel Foam Catalysts for Water Electrolysis

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis, characterization, and performance of nickel foam-based catalysts for water electrolysis. The document details various synthesis methodologies, presents comparative performance data, and illustrates key reaction mechanisms and experimental workflows.

Introduction

Efficient water electrolysis, the process of splitting water into hydrogen and oxygen, is paramount for a sustainable hydrogen economy. The sluggish kinetics of the hydrogen evolution reaction (HER) and the oxygen evolution reaction (OER) necessitate the use of highly active and stable electrocatalysts. Nickel foam (NF) has emerged as a promising three-dimensional substrate for catalyst synthesis due to its high surface area, excellent conductivity, and cost-effectiveness.[1][2] This guide explores the core methods for synthesizing advanced nickel foam-based catalysts, providing detailed protocols and performance metrics to aid researchers in this dynamic field.

Synthesis Methodologies

Several key techniques are employed to grow or deposit active catalyst materials onto the porous structure of nickel foam. These methods are chosen based on the desired catalyst morphology, composition, and performance characteristics.

Hydrothermal Synthesis

Hydrothermal synthesis is a widely used method for crystallizing substances from high-temperature aqueous solutions at high vapor pressures. This technique allows for the in-situ growth of well-defined nanostructures directly onto the nickel foam substrate, ensuring good adhesion and electrical contact.

Detailed Experimental Protocol: Synthesis of NiFe-Layered Double Hydroxide (LDH) on Nickel Foam

This protocol is adapted from a one-step hydrothermal process for fabricating NiFe-LDH nanosheet arrays on nickel foam.[3][4][5][6][7]

• Pre-treatment of Nickel Foam:

  • Cut a piece of nickel foam to the desired dimensions (e.g., 3 cm x 4 cm).

  • Ultrasonicate the nickel foam in a 3 M hydrochloric acid (HCl) solution for 10-15 minutes to remove the surface oxide layer.

  • Rinse the foam thoroughly with deionized (DI) water and ethanol (B145695).

  • Dry the cleaned nickel foam in a vacuum oven.

• Preparation of the Precursor Solution:

  • In a beaker, dissolve nickel(II) nitrate (B79036) hexahydrate (Ni(NO₃)₂·6H₂O) and iron(III) nitrate nonahydrate (Fe(NO₃)₃·9H₂O) in DI water to achieve the desired molar ratio (e.g., a 2:1 atomic ratio of Ni to Fe). For a 50 mL solution, this would correspond to 178.0 mg of Ni(NO₃)₂·6H₂O and 122.4 mg of Fe(NO₃)₃·9H₂O.[3]

  • Add urea (B33335) (CO(NH₂)₂) to the solution (e.g., 106.2 mg for the above solution).[3]

  • Stir the solution for 30 minutes until all precursors are completely dissolved.

• Hydrothermal Reaction:

  • Place the pre-treated nickel foam into a Teflon-lined stainless-steel autoclave.

  • Pour the precursor solution into the autoclave.

  • Seal the autoclave and heat it in an oven at a specified temperature (e.g., 75-120°C) for a designated duration (e.g., 8-12 hours).[3][8]

  • After the reaction, allow the autoclave to cool down to room temperature naturally.

• Post-synthesis Treatment:

  • Remove the nickel foam, now coated with the NiFe-LDH, from the solution.

  • Rinse the coated foam multiple times with DI water and ethanol to remove any residual reactants.

  • Dry the final catalyst in a vacuum oven at 60-80°C.

Electrodeposition

Electrodeposition is a versatile technique for depositing a wide range of materials onto a conductive substrate by applying an electrical current. This method offers precise control over the thickness, composition, and morphology of the deposited film.

Detailed Experimental Protocol: Electrodeposition of Ni-P on Nickel Foam

This protocol describes a one-step electrodeposition process for creating a Ni-P alloy coating on nickel foam.

• Pre-treatment of Nickel Foam:

  • Clean the nickel foam as described in the hydrothermal synthesis protocol (Section 2.1.1).

• Electrolyte Bath Preparation:

  • Prepare an aqueous electrolyte solution containing:

    • Nickel(II) chloride (NiCl₂)

    • Sodium hypophosphite (NaH₂PO₂) as the phosphorus source.

    • A complexing agent such as sodium citrate (B86180) (Na₃C₆H₅O₇) to control the deposition rate and morphology.

• Electrochemical Deposition:

  • Set up a three-electrode electrochemical cell with the pre-treated nickel foam as the working electrode, a platinum foil or graphite (B72142) rod as the counter electrode, and a saturated calomel (B162337) electrode (SCE) or Ag/AgCl electrode as the reference electrode.

  • Immerse the electrodes in the electrolyte bath.

  • Apply a constant current density (galvanostatic deposition) or a constant potential (potentiostatic deposition) for a specific duration. For example, a current density of -10 mA/cm² for 1000 seconds.

  • The deposition is typically carried out at room temperature with stirring to ensure uniform deposition.

• Post-deposition Treatment:

  • After deposition, remove the Ni-P coated nickel foam from the electrolyte.

  • Rinse it thoroughly with DI water and ethanol.

  • Dry the catalyst in a vacuum oven.

Chemical Vapor Deposition (CVD)

Chemical Vapor Deposition (CVD) is a process where a substrate is exposed to one or more volatile precursors, which react and/or decompose on the substrate surface to produce the desired deposit. Aerosol-Assisted Chemical Vapor Deposition (AACVD) is a variation where precursors are dissolved in a solvent and delivered to the deposition chamber as an aerosol, which is particularly useful for non-volatile precursors.[9][10][11][12]

Detailed Experimental Protocol: Aerosol-Assisted Chemical Vapor Deposition (AACVD) of Nickel Sulfide (NiS) on Nickel Foam

This protocol is a general guide based on AACVD principles for depositing metal sulfides.[13][14][15]

• Precursor Solution Preparation:

  • Dissolve a suitable nickel precursor (e.g., nickel(II) acetylacetonate) and a sulfur source (e.g., thiourea) in an appropriate solvent (e.g., methanol (B129727) or toluene).[9] The concentration of the precursors will influence the growth rate and morphology of the resulting film.

• Aerosol Generation:

  • Place the precursor solution in an ultrasonic nebulizer to generate a fine aerosol of the solution.

• Deposition Process:

  • Place the pre-treated nickel foam substrate inside a quartz tube furnace.

  • Heat the furnace to the desired deposition temperature (e.g., 350-480°C).[9]

  • Use an inert carrier gas (e.g., argon or nitrogen) to transport the aerosol from the nebulizer into the hot zone of the furnace.

  • The precursors will vaporize and then decompose on the surface of the nickel foam to form a NiS film. The deposition time will determine the thickness of the film.

• Post-deposition Cooling:

  • After the desired deposition time, turn off the aerosol generation and allow the furnace to cool down to room temperature under an inert gas flow to prevent oxidation of the catalyst.

Performance Data of Nickel Foam Catalysts

The performance of electrocatalysts for water electrolysis is typically evaluated based on several key metrics, including overpotential at a specific current density (e.g., 10 mA/cm²), Tafel slope, and long-term stability. The following tables summarize the performance of various nickel foam-based catalysts reported in the literature.

Table 1: Performance of Nickel Foam-Based Catalysts for Hydrogen Evolution Reaction (HER) in Alkaline Media

Catalyst Material	Synthesis Method	Overpotential @ 10 mA/cm² (mV)	Tafel Slope (mV/dec)	Stability
Bare Nickel Foam	-	217	130	Stable for 20 hours at -50 mA/cm²
Ni₃S₂/NF	Hydrothermal	93.89	54	Stable
Ni-Mo-P/NF	Electrodeposition	63	-	Favorable durability
(Ni/Fe/Mo)OOH/NF	Solution Immersion	-	-	Stable for 72 hours

Table 2: Performance of Nickel Foam-Based Catalysts for Oxygen Evolution Reaction (OER) in Alkaline Media

Catalyst Material	Synthesis Method	Overpotential @ 10 mA/cm² (mV)	Tafel Slope (mV/dec)	Stability
Bare Nickel Foam	-	~350-400	-	-
NiFe-LDH/NF	Hydrothermal	192	37	High stability
NiCo₂S₄ NW/NF	Hydrothermal	275 (at 20 mA/cm²)	89	Superior long-term stability for 20h
(Ni/Fe/Mo)OOH/NF	Solution Immersion	265 (at 100 mA/cm²)	-	Stable for 72 hours
NiS/NF	AACVD	210	60	Good stability

Reaction Mechanisms and Experimental Workflows

Understanding the underlying reaction mechanisms and the logical flow of synthesis procedures is crucial for designing and optimizing catalysts.

Reaction Mechanisms

The HER and OER in alkaline media proceed through a series of elementary steps involving the adsorption and desorption of intermediates on the catalyst surface.

Hydrogen Evolution Reaction (HER) in Alkaline Media

The HER in alkaline solution involves the following steps:

• Volmer step: H₂O + e⁻ → H* + OH⁻ (Water dissociation and hydrogen adsorption)

• Heyrovsky step: H* + H₂O + e⁻ → H₂ + OH⁻ (Electrochemical desorption)

• Tafel step: H* + H* → H₂ (Chemical desorption)

The dominant pathway depends on the catalyst material and the reaction conditions.

Oxygen Evolution Reaction (OER) on NiFe-LDH Catalysts

The OER on NiFe-LDH is believed to proceed via a multi-step proton-coupled electron transfer mechanism. The iron sites are thought to be the active centers, with the nickel modulating the electronic properties. A proposed mechanism involves the formation of O, OH, and OOH* intermediates on the Fe sites.[16][17][18][19][20]

Visualizations of Workflows and Mechanisms

The following diagrams, generated using Graphviz, illustrate the experimental workflows for catalyst synthesis and the proposed reaction mechanisms.

References

• 1. kyutech.repo.nii.ac.jp [kyutech.repo.nii.ac.jp]
• 2. pubs.acs.org [pubs.acs.org]
• 3. mdpi.com [mdpi.com]
• 4. One‐Step Synthesis of NiFe Layered Double Hydroxide Nanosheet Array/N‐Doped Graphite Foam Electrodes for Oxygen Evolution Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Ni3S2 in Situ Grown on Ni Foam Coupled with Nitrogen-Doped Carbon Nanotubes as an Efficient Electrocatalyst for the Hydrogen Evolution Reaction in Alkaline Solution - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Aerosol-Assisted Chemical Vapor Deposition Growth of NiMoO4 Nanoflowers on Nickel Foam as Effective Electrocatalysts toward Water Oxidation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Aerosol-assisted delivery of precursors for chemical vapour deposition: expanding the scope of CVD for materials fabrication - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 11. researchgate.net [researchgate.net]
• 12. Aerosol-assisted delivery of precursors for chemical vapour deposition: expanding the scope of CVD for materials fabrication. | Semantic Scholar [semanticscholar.org]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]
• 19. researchgate.net [researchgate.net]
• 20. Layered double hydroxide-based electrocatalysts for the oxygen evolution reaction: identification and tailoring of active sites, and superaerophobic n ... - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D1CS00186H [pubs.rsc.org]

Characterization of Ni-Fe layered double hydroxides

An In-depth Technical Guide to the Characterization of Ni-Fe Layered Double Hydroxides

Nickel-Iron Layered Double Hydroxides (Ni-Fe LDHs) are a class of two-dimensional materials that have garnered significant attention from the scientific community. Their unique brucite-like layered structure, composed of positively charged layers and charge-balancing interlayer anions, makes them highly versatile.[1][2] This structure allows for tunable chemical composition and electronic properties, making Ni-Fe LDHs exceptionally promising as low-cost, highly efficient electrocatalysts, particularly for the oxygen evolution reaction (OER) in water splitting.[3][4][5][6][7] This guide provides a comprehensive overview of the synthesis and detailed characterization of Ni-Fe LDHs for researchers, scientists, and professionals in materials science and drug development.

Synthesis of Ni-Fe Layered Double Hydroxides

The physicochemical properties and, consequently, the catalytic performance of Ni-Fe LDHs are heavily dependent on the synthesis method employed.[6] Common methods include co-precipitation, hydrothermal synthesis, and urea (B33335) hydrolysis.

• Co-precipitation: This is a widely used, simple, and scalable method.[8] It involves the simultaneous precipitation of Ni²⁺ and Fe³⁺ salts from a solution by adding a base (e.g., NaOH, ammonia) under controlled pH and temperature.[8][9] The choice of base and the aging conditions can influence the crystallinity and morphology of the resulting LDH.[9]

• Hydrothermal Method: This technique involves carrying out the precipitation or aging of a precursor solution in a sealed autoclave at elevated temperatures (typically 100-200°C).[10][11] The hydrothermal treatment often leads to materials with higher crystallinity, larger crystallite sizes, and more uniform morphologies compared to conventional co-precipitation.[10][12]

• Urea Hydrolysis: This method utilizes the slow decomposition of urea at elevated temperatures (around 90-100°C) to gradually release hydroxide (B78521) ions, ensuring a homogeneous and slow precipitation process.[11][13] This often results in well-defined hexagonal platelet morphologies and high crystallinity.[14]

Core Characterization Techniques

A multi-faceted approach is necessary to fully characterize the structural, morphological, compositional, and electrochemical properties of Ni-Fe LDHs.

Structural Analysis: X-ray Diffraction (XRD)

X-ray Diffraction is the primary technique used to identify the crystalline phase and determine the structural parameters of Ni-Fe LDHs. The resulting diffraction pattern is a fingerprint of the material's crystal structure. Characteristic peaks confirm the formation of the layered hydrotalcite-like structure.[9][10][15] The position of the (003) peak, for instance, can be used to calculate the interlayer spacing. Broader peaks may indicate smaller crystallite sizes or lower crystallinity.[13]

Experimental Protocol:

• Sample Preparation: A small amount of the dried Ni-Fe LDH powder is finely ground using an agate mortar and pestle to ensure random orientation of the crystallites.

• Mounting: The powder is densely packed into a sample holder, ensuring a flat and level surface.

• Data Acquisition: The XRD pattern is typically recorded using a diffractometer with Cu Kα radiation (λ = 1.5406 Å).

• Scanning Parameters: Data is collected over a 2θ range of 5° to 80°, with a step size of 0.02° and a scan rate of 2-4° per minute.[10]

• Data Analysis: The obtained pattern is compared with standard JCPDS (Joint Committee on Powder Diffraction Standards) files, such as JCPDS No. 40-0215 for Ni-Fe LDH, to confirm the phase.[3]

Morphological and Compositional Analysis: Electron Microscopy (SEM/TEM) & EDX

Scanning Electron Microscopy (SEM) and Transmission Electron Microscopy (TEM) are essential for visualizing the morphology, particle size, and microstructure of the synthesized LDHs. SEM provides information on the surface topography and overall morphology, revealing structures like nanosheets, flower-like assemblies, or aggregated platelets.[10][16][17][18] TEM offers higher resolution, allowing for the visualization of individual LDH nanosheets, measurement of their thickness, and examination of their crystal lattice through high-resolution TEM (HRTEM) and selected area electron diffraction (SAED).[13][17][19] Energy-Dispersive X-ray Spectroscopy (EDX), often coupled with SEM or TEM, provides elemental composition and mapping, confirming the presence and distribution of Ni and Fe.

Experimental Protocol:

• SEM Sample Preparation: The dry LDH powder is mounted onto an aluminum stub using conductive carbon tape. To prevent charging, a thin layer of a conductive material (e.g., gold, carbon) is sputtered onto the sample surface. The sample is then observed in the SEM chamber under high vacuum.

• TEM Sample Preparation: A small amount of the LDH powder is dispersed in a solvent like ethanol (B145695) and sonicated for several minutes to create a dilute, homogeneous suspension. A drop of this suspension is then placed onto a TEM grid (e.g., a carbon-coated copper grid) and allowed to dry completely before being loaded into the microscope.

• Imaging: Images are captured at various magnifications to observe both the overall morphology (SEM) and fine details of the nanostructure (TEM).[17][20]

• EDX Analysis: During SEM or TEM imaging, the electron beam is focused on a region of interest to generate characteristic X-rays, which are then analyzed to determine the elemental composition.

Surface Chemistry and Elemental States: X-ray Photoelectron Spectroscopy (XPS)

XPS is a surface-sensitive technique used to determine the elemental composition and, crucially, the oxidation states of the elements present on the material's surface (typically the top 5-10 nm).[3] For Ni-Fe LDHs, high-resolution scans of the Ni 2p and Fe 2p regions are vital for identifying the presence of Ni²⁺, Ni³⁺, Fe²⁺, and Fe³⁺, which are critical for the material's catalytic activity.[21][22][23][24]

Experimental Protocol:

• Sample Preparation: The powdered sample is pressed onto a sample holder or mounted using non-conductive, UHV-compatible tape.

• Analysis Chamber: The sample is introduced into the ultra-high vacuum (UHV) chamber of the XPS instrument.

• Data Acquisition: The sample is irradiated with a monochromatic X-ray source (e.g., Al Kα).

• Survey Scan: A wide-range survey scan is first performed to identify all elements present on the surface.

• High-Resolution Scans: Detailed, high-resolution scans are then acquired for the specific elements of interest (Ni 2p, Fe 2p, O 1s, C 1s).[21][25][26]

• Data Analysis: The resulting spectra are analyzed by fitting the peaks to known binding energies, allowing for the determination of oxidation states and relative atomic concentrations. The C 1s peak (at ~284.8 eV) is often used for charge correction.

Electrochemical Performance Evaluation (for OER)

For applications in electrocatalysis, particularly the Oxygen Evolution Reaction (OER), a series of electrochemical tests are performed to assess the material's activity, kinetics, and stability. These are typically conducted in a three-electrode setup.

Experimental Protocol:

• Working Electrode Preparation: An "ink" is prepared by dispersing a known amount of the Ni-Fe LDH catalyst, a conductive additive (e.g., carbon black), and a binder (e.g., Nafion) in a solvent mixture (e.g., water and isopropanol). The mixture is sonicated to form a homogeneous dispersion. A specific volume of this ink is then drop-casted onto a glassy carbon electrode or nickel foam and dried.

• Electrochemical Cell: A three-electrode cell is assembled using the prepared working electrode, a counter electrode (e.g., platinum wire or graphite (B72142) rod), and a reference electrode (e.g., Ag/AgCl or Hg/HgO). The cell is filled with an alkaline electrolyte, typically 1.0 M KOH.[27]

• Linear Sweep Voltammetry (LSV): The potential is swept at a slow scan rate (e.g., 1-5 mV/s), and the resulting current is measured to generate a polarization curve.[27] The overpotential required to reach a specific current density (e.g., 10 mA/cm²) is a key metric for catalytic activity.

• Tafel Analysis: The Tafel slope is derived from the linear region of the polarization curve (plotted as overpotential vs. log(current density)).[27][28] It provides insight into the reaction kinetics and the rate-determining step of the OER mechanism.

• Electrochemical Impedance Spectroscopy (EIS): EIS is performed at a set potential to analyze the charge transfer resistance at the electrode-electrolyte interface.[27]

• Chronopotentiometry/Chronoamperometry: Long-term stability is assessed by holding the electrode at a constant current density (chronopotentiometry) or potential (chronoamperometry) and monitoring the potential or current over an extended period (e.g., 10-100 hours).[27][28]

Experimental Workflow Visualization

The following diagram illustrates a typical workflow for the synthesis and comprehensive characterization of Ni-Fe LDH electrocatalysts.

Caption: Experimental workflow for Ni-Fe LDH synthesis and characterization.

Quantitative Data Summary

The following tables summarize key quantitative data reported for Ni-Fe LDHs, linking synthesis parameters to their physical and electrochemical properties.

Table 1: Synthesis Parameters and Physicochemical Properties

Synthesis Method	Ni:Fe Ratio	Synthesis Conditions	Resulting Morphology	Crystallite/Particle Size	BET Surface Area (m²/g)	Reference
Co-precipitation	3:1	pH 9.0, 24h aging at 120°C	Plate-like	High crystallinity noted	-	[9]
Hydrothermal	3:1	-	Smaller, uniform particles	Smaller than co-precipitation	-	[10]
Co-precipitation	3:1	65°C for 18h	Sheet-like	-	~3.6 (for NiFe-LDH)	[8]
Alcohothermal	-	Ethanol solvent	Flower-like nanostructure	~1 µm flowers, ~3.6 nm thick plates	-	[17]
Urea Hydrolysis	19:1 (Fe³⁺ ratio 0.05)	Glycerol-water solution	Foam-like porous architecture	100-300 nm platy particles	-	[14]

Table 2: Electrochemical Performance of Ni-Fe LDHs for Oxygen Evolution Reaction (OER) in 1.0 M KOH

Catalyst System	Ni:Fe Ratio	Overpotential (mV) @ 10 mA/cm²	Overpotential (mV) @ 100 mA/cm²	Tafel Slope (mV/dec)	Stability	Reference
Boron-doped Ni-Fe LDH	-	-	-	-	Stable at 10 mA/cm²	[27]
NiFe-LDH	-	245	-	-	-	[18]
NiFeV-LDH	-	195 (at 20 mA/cm²)	-	-	-	[7]
Ni₀.₆₂Fe₀.₃₈-LDH	~1.6:1	-	220 (Potential of 1.45V vs RHE)	-	-	[4]
Rh-doped NiFe-LDH	-	204	-	-	Stable for 155 hours	[2]
NiFeBa-LDH	-	-	-	Lower than NiFe-LDH	Stable for 20 hours	[28]

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Recent Advances of Modified Ni (Co, Fe)-Based LDH 2D Materials for Water Splitting - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Rapid large-scale synthesis of ultrathin NiFe-layered double hydroxide nanosheets with tunable structures as robust oxygen evolution electrocatalysts ... - RSC Advances (RSC Publishing) DOI:10.1039/D1RA05045A [pubs.rsc.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Nickel-iron layered double hydroxides for an improved Ni/Fe hybrid battery-electrolyser - Materials Advances (RSC Publishing) [pubs.rsc.org]
• 6. NiFe layered double hydroxides as high-performance electrocatalysts for the oxygen evolution reaction: recent developments - Nanoscale (RSC Publishing) [pubs.rsc.org]
• 7. Layered double hydroxide-based electrocatalysts for the oxygen evolution reaction: identification and tailoring of active sites, and superaerophobic n ... - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D1CS00186H [pubs.rsc.org]
• 8. A Facile Synthesis of NiFe-Layered Double Hydroxide and Mixed Metal Oxide with Excellent Microwave Absorption Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. iwaponline.com [iwaponline.com]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. Synthesis and Characterization of Layered Double Hydroxides as Materials for Electrocatalytic Applications [mdpi.com]
• 14. pubs.acs.org [pubs.acs.org]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]
• 19. researchgate.net [researchgate.net]
• 20. researchgate.net [researchgate.net]
• 21. researchgate.net [researchgate.net]
• 22. researchgate.net [researchgate.net]
• 23. researchgate.net [researchgate.net]
• 24. researchgate.net [researchgate.net]
• 25. researchgate.net [researchgate.net]
• 26. researchgate.net [researchgate.net]
• 27. researchgate.net [researchgate.net]
• 28. researchgate.net [researchgate.net]

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide to the Electronic Properties of Hydrated Nickel(II) Ion Complexes

This technical guide provides a comprehensive overview of the electronic properties of hydrated nickel(II) ion complexes, with a primary focus on the archetypal hexa-aqua-nickel(II) ion, [Ni(H₂O)₆]²⁺. The principles and methodologies discussed are broadly applicable to the study of nickel(II) complexes in various environments, including biological systems relevant to drug development.

Theoretical Framework: Electronic Structure of the Hydrated Ni(II) Ion

The electronic properties of the hydrated nickel(II) ion are governed by its d⁸ electron configuration within an octahedral ligand field created by the surrounding water molecules. According to ligand field theory, the interaction between the nickel(II) d-orbitals and the lone pairs of the water ligands lifts the degeneracy of the d-orbitals, splitting them into a lower-energy t₂g set and a higher-energy e_g set. The energy separation between these sets is denoted as 10Dq or Δₒ.

The electronic ground state of an octahedral d⁸ ion like [Ni(H₂O)₆]²⁺ is a ³A₂g term. Electronic transitions from this ground state to excited states give rise to the characteristic absorption spectrum of the complex. For a d⁸ configuration in an octahedral field, three spin-allowed electronic transitions are expected:

• ³A₂g → ³T₂g

• ³A₂g → ³T₁g(F)

• ³A₂g → ³T₁g(P)

These transitions are responsible for the color of hydrated nickel(II) salts and their solutions. The energies of these transitions can be visualized using a Tanabe-Sugano diagram for a d⁸ octahedral complex.

Quantitative Electronic Spectral Data

The electronic absorption spectrum of the [Ni(H₂O)₆]²⁺ ion in aqueous solution exhibits three distinct absorption bands corresponding to the spin-allowed d-d transitions. The positions and assignments of these bands are crucial for determining the ligand field parameters.

Transition	Wavelength (λ_max) (nm)	Wavenumber (ν_max) (cm⁻¹)	Assignment
ν₁	~1150	~8700	³A₂g → ³T₂g
ν₂	~690	~14500	³A₂g → ³T₁g(F)
ν₃	~395	~25300	³A₂g → ³T₁g(P)

Note: The exact peak positions can vary slightly depending on the counter-ion and concentration.

From this spectral data, the key ligand field parameters can be calculated:

• Crystal Field Splitting Energy (10Dq or Δₒ): For a d⁸ octahedral complex, the energy of the lowest energy transition, ν₁, is equal to 10Dq. Therefore, for [Ni(H₂O)₆]²⁺, 10Dq is approximately 8700 cm⁻¹.

• Racah Inter-electronic Repulsion Parameter (B): This parameter accounts for the repulsion between the d-electrons. It can be calculated from the energies of the three spin-allowed transitions. For [Ni(H₂O)₆]²⁺, the value of B is approximately 945 cm⁻¹.[1] This is reduced from the free-ion value of 1030 cm⁻¹, indicating some covalent character in the Ni-O bonds.[2]

• Nephelauxetic Ratio (β): This is the ratio of the Racah parameter in the complex to that in the free ion (B_complex / B_free-ion). It provides a measure of the covalency of the metal-ligand bond. For [Ni(H₂O)₆]²⁺, β is approximately 0.92 (945 cm⁻¹ / 1030 cm⁻¹).

Experimental Protocols

A common method for preparing a hydrated nickel(II) salt, such as nickel(II) sulfate (B86663) hexahydrate (NiSO₄·6H₂O), involves the reaction of nickel(II) carbonate or nickel(II) oxide with sulfuric acid.

Materials:

• Nickel(II) carbonate (NiCO₃) or Nickel(II) oxide (NiO)

• Dilute sulfuric acid (H₂SO₄)

• Distilled water

• Beakers, stirring rod, heating plate, and crystallization dish

Procedure:

• In a fume hood, slowly add a stoichiometric amount of nickel(II) carbonate or oxide to a beaker containing dilute sulfuric acid with constant stirring. The reaction is exothermic.

• Continue adding the nickel salt until effervescence ceases (for carbonate) or the solid no longer dissolves (for oxide), indicating that the acid has been neutralized. A slight excess of the nickel salt is used to ensure all the acid reacts.

• Gently heat the solution to ensure the reaction is complete and to dissolve any remaining soluble salts.

• Filter the hot solution to remove any unreacted nickel salt or impurities.

• Transfer the clear green filtrate to a crystallization dish and allow it to cool slowly. Covering the dish with a watch glass with a small opening will allow for slow evaporation and the formation of well-defined crystals.

• After a few days, green crystals of the hydrated nickel(II) salt will form.

• Collect the crystals by filtration, wash them with a small amount of cold distilled water, and then with a small amount of ethanol (B145695) to aid in drying.

• Dry the crystals in a desiccator.

UV-Visible spectroscopy is the primary technique for investigating the electronic transitions in hydrated nickel(II) complexes.

Instrumentation:

• A double-beam UV-Visible spectrophotometer capable of scanning from the UV to the near-infrared region (typically 200-1200 nm).

• Quartz cuvettes (typically 1 cm path length).

Procedure:

• Preparation of Standard Solutions: Prepare a stock solution of the hydrated nickel(II) salt of a known concentration (e.g., 0.1 M) by accurately weighing the salt and dissolving it in a volumetric flask with distilled water. Prepare a series of standard solutions of lower concentrations by serial dilution of the stock solution.

• Instrument Setup: Turn on the spectrophotometer and allow it to warm up for the recommended time. Set the desired wavelength range for the scan.

• Baseline Correction: Fill a cuvette with the solvent (distilled water) and place it in the reference beam of the spectrophotometer. Fill another cuvette with the same solvent and place it in the sample beam. Run a baseline scan to correct for any absorbance from the solvent and the cuvettes.

• Sample Measurement: Empty the sample cuvette and rinse it with a small amount of the nickel(II) solution to be measured. Fill the cuvette with the sample solution and place it back in the sample beam.

• Data Acquisition: Run the spectral scan. The instrument will record the absorbance of the sample as a function of wavelength.

• Data Analysis: Identify the wavelengths of maximum absorbance (λ_max) for the different electronic transitions. If desired, the molar absorptivity (ε) can be calculated using the Beer-Lambert law (A = εcl), where A is the absorbance, c is the concentration, and l is the path length.

Visualizations

Caption: Logical flow from the electronic configuration of Ni(II) to its spectral properties.

Caption: Experimental workflow for characterizing hydrated Ni(II) complexes.

References

• 1. Kyoto University Research Information Repository [repository.kulib.kyoto-u.ac.jp]
• 2. Ligand field design enables quantum manipulation of spins in Ni2+ complexes - PMC [pmc.ncbi.nlm.nih.gov]

Role of nickel oxides in photocatalytic water splitting

An In-depth Technical Guide to the Role of Nickel Oxides in Photocatalytic Water Splitting

Introduction

Photocatalytic water splitting, the conversion of water into hydrogen (H₂) and oxygen (O₂) using semiconductor materials and light energy, represents a cornerstone of renewable energy research. The process hinges on the efficiency of the photocatalyst, which must effectively absorb light, separate the resulting electron-hole pairs, and provide active sites for the hydrogen evolution reaction (HER) and oxygen evolution reaction (OER). While noble metals like platinum are highly effective cocatalysts, their scarcity and high cost impede large-scale application.[1] Consequently, research has intensified towards developing catalysts from earth-abundant, cost-effective materials.[2]

Among these, nickel-based compounds, particularly nickel oxides (NiOₓ) and hydroxides (Ni(OH)₂), have emerged as exceptionally promising materials.[1][3] They are versatile, serving multiple crucial roles in the photocatalytic system. This guide provides a comprehensive technical overview of the multifaceted functions of nickel oxides in photocatalytic water splitting, detailing their mechanisms of action, performance metrics, and the experimental protocols used for their synthesis and evaluation.

The Multifaceted Roles of Nickel Oxides

Nickel oxides enhance photocatalytic efficiency through several distinct mechanisms, primarily by acting as cocatalysts for both hydrogen and oxygen evolution and by forming heterojunctions that improve charge separation.

NiO as a p-Type Semiconductor in Heterojunctions

Nickel(II) oxide (NiO) is an intrinsic p-type semiconductor with a wide band gap of approximately 3.5 eV.[1][4] This property is leveraged by coupling NiO with n-type semiconductors like titanium dioxide (TiO₂) or zinc oxide (ZnO).[1][5] At the interface, a p-n heterojunction is formed, creating a built-in electric field.[1][5]

When the primary n-type semiconductor absorbs photons, electron-hole pairs are generated. The internal electric field at the p-n junction interface facilitates the rapid migration of photogenerated electrons from the n-type semiconductor to the p-type NiO and holes in the opposite direction.[6] This efficient separation of charge carriers is a critical factor in enhancing photocatalytic activity, as it significantly reduces the probability of electron-hole recombination, a primary limiting factor in photocatalysis.[1][5][7] This mechanism can be a key component of direct or Z-scheme photocatalytic systems.[6]

Nickel Oxides as Cocatalysts

Cocatalysts are deposited onto the semiconductor to accelerate the surface reactions of water splitting. Nickel-based materials are effective for both halves of the reaction.

• Hydrogen Evolution Reaction (HER): Nickel oxide nanoparticles serve as active sites for the reduction of protons (H⁺) to hydrogen gas (H₂).[8][9] Photogenerated electrons from the primary photocatalyst migrate to the NiO particles.[10] In some systems, metallic nickel (Ni⁰) clusters, which may form at the interface between NiO and the semiconductor, are particularly effective at trapping electrons and catalyzing H₂ formation.[1] Amorphous NiO is often found to be more active than its crystalline counterpart due to a higher number of available active sites.[8][9] The potential of the Ni²⁺/Ni couple is positioned favorably to accept electrons from the conduction band of semiconductors like TiO₂ and facilitate the reduction of protons.[11]

• Oxygen Evolution Reaction (OER): The four-electron oxidation of water to O₂ is kinetically sluggish. Nickel oxides (NiOₓ) and particularly nickel hydroxides/oxyhydroxides (Ni(OH)₂/NiOOH) are among the most effective non-precious metal catalysts for the OER, especially in alkaline conditions.[2][12][13] They lower the overpotential required for oxygen evolution, providing active sites where water molecules are oxidized by photogenerated holes.[14][15]

Other Nickel Compounds

Beyond NiO, other nickel compounds show significant promise. Nickel hydroxide (B78521) (Ni(OH)₂) can be used directly as an efficient cocatalyst or serve as a precursor for synthesizing NiO nanostructures.[11][16] Composites of metallic nickel and nickel hydroxide (Ni/Ni(OH)₂) have also been developed to enhance water splitting activity.[17] Furthermore, materials like nickel carbonate hydroxide have been investigated for photocatalytic hydrogen evolution.[18]

Visualizing the Mechanisms and Workflow

Diagrams created using the DOT language provide clear visual representations of the complex processes involved in nickel oxide-based photocatalysis.

Caption: Charge separation in a p-type NiO/n-type semiconductor heterojunction.

Caption: Role of a NiO nanoparticle as an electron sink and HER cocatalyst.

Caption: Workflow for synthesis and evaluation of NiO-based photocatalysts.

Quantitative Performance Data

The efficacy of nickel oxide-based photocatalysts is demonstrated by quantitative measurements of hydrogen and oxygen evolution. The table below summarizes performance data from various studies, highlighting the significant enhancements achieved by incorporating nickel oxides.

Photocatalyst System	Sacrificial Agent	Light Source	H₂ Evolution Rate (μmol·g⁻¹·h⁻¹)	Apparent Quantum Yield (AQY)	Reference
0.23 mol% Ni(OH)₂/TiO₂	Methanol (B129727)	UV-Vis	3056	12.4%	[11]
g-C₃N₄@PdS@Pt-3	Lactic Acid	Full Spectrum	11438	-	[19]
Nano-NiO-Pt	Methanol	300W Xe Lamp	~225 (converted from 4.5 μmol/h for 20mg)	-	[4]
Bulk-NiO-Pt	Methanol	300W Xe Lamp	~105 (converted from 2.1 μmol/h for 20mg)	-	[4]
RuO₂/CuₓO/Ta₂O₅/SrZrO₃	Deionized Water	Simulated Solar	5164	-	[20]
NiO/TiO₂/GO	Water	Visible Light	4970	3.11%	[21]
NiO/TiO₂	Glycerol Solution	Visible Light	~15000 (converted from ~3000 μmol in 4h for 50mg)	-	[22]

Note: Direct comparison can be challenging due to variations in experimental conditions (light source, reactor geometry, sacrificial agent, catalyst loading).

Experimental Protocols

This section provides generalized methodologies for the synthesis and testing of nickel oxide-based photocatalysts, based on common laboratory practices.

Protocol: Synthesis of NiO Nanoparticles via Chemical Precipitation

This protocol describes a common method for synthesizing NiO nanoparticles.

• Precursor Solution: Prepare a 0.5 M aqueous solution of nickel nitrate (B79036) hexahydrate (Ni(NO₃)₂·6H₂O).

• Precipitation: While vigorously stirring the nickel nitrate solution, slowly add a 1.0 M sodium hydroxide (NaOH) solution dropwise until the pH of the solution reaches approximately 10. A light green precipitate of nickel hydroxide (Ni(OH)₂) will form.[23]

• Aging and Washing: Continue stirring the mixture for 1-2 hours at room temperature. Collect the precipitate by centrifugation or filtration. Wash the collected solid repeatedly with deionized water and then with ethanol (B145695) to remove residual ions.

• Drying: Dry the washed precipitate in an oven at 70-80°C for 12 hours.

• Calcination: Transfer the dried Ni(OH)₂ powder to a crucible and calcine it in a muffle furnace at 400-600°C for 2-4 hours in an air atmosphere. The green Ni(OH)₂ will decompose into the grey-black powder of NiO nanoparticles.

Protocol: Fabrication of NiO/TiO₂ Composite Photocatalyst

This protocol outlines the loading of pre-synthesized NiO nanoparticles onto a TiO₂ support using an impregnation method.

• Dispersion: Disperse a known amount of commercial TiO₂ (e.g., P25) in ethanol using an ultrasonic bath for 30 minutes to create a uniform suspension.

• Impregnation: Disperse the desired amount of the previously synthesized NiO nanoparticles in a separate ethanol solution. Add the NiO suspension to the TiO₂ suspension.

• Stirring and Evaporation: Stir the combined mixture for 12-24 hours at room temperature to ensure uniform deposition of NiO onto the TiO₂ surface. Afterwards, remove the ethanol by rotary evaporation or by heating in an oven at 80°C.

• Final Treatment: The resulting powder is the NiO/TiO₂ composite photocatalyst. A brief, final calcination step (e.g., 300°C for 1 hour) may be performed to improve the interface contact between NiO and TiO₂.

Protocol: Measurement of Photocatalytic H₂ Evolution

This protocol describes a standard setup for evaluating the performance of the synthesized photocatalyst.[20][24][25]

• Reactor Setup: Use a gas-tight, closed-circulation photoreactor, typically made of quartz to allow UV light transmission. A common setup includes a flat-bottomed or round-bottomed flask connected to a gas collection system.[25][26]

• Catalyst Suspension: Disperse a specific amount of the photocatalyst (e.g., 50-100 mg) in an aqueous solution (e.g., 100 mL). This solution typically contains a sacrificial electron donor, such as 10-20% (v/v) methanol or lactic acid, to consume the photogenerated holes and prevent catalyst photocorrosion.[1][19]

• Degassing: Before irradiation, thoroughly purge the reactor and the suspension with an inert gas (e.g., Nitrogen or Argon) for at least 30 minutes to remove all dissolved oxygen, which can act as an electron scavenger.

• Irradiation: Position a light source, such as a 300W Xenon lamp (simulating solar light), to illuminate the reactor.[4] Use filters if a specific wavelength range (e.g., visible light, λ > 420 nm) is desired.[19] Maintain a constant temperature, often using a water jacket around the reactor.

• Gas Quantification: At regular time intervals, extract a small sample of the gas from the reactor's headspace using a gas-tight syringe.

• Analysis: Analyze the gas sample using a Gas Chromatograph (GC) equipped with a Thermal Conductivity Detector (TCD) and a suitable column (e.g., molecular sieve 5A) to determine the concentration of evolved hydrogen.[26]

Conclusion and Future Outlook

Nickel oxides have unequivocally established their role as critical components in the design of efficient and cost-effective photocatalytic systems for water splitting. Their ability to function as both p-type semiconductors for enhanced charge separation and as robust cocatalysts for both hydrogen and oxygen evolution makes them highly versatile.[1][2] The performance data clearly indicates that the incorporation of NiOₓ or Ni(OH)₂ can boost hydrogen evolution rates by orders of magnitude compared to unmodified semiconductors.[11]

Future research is directed towards several key areas. The development of advanced nanostructures, such as ultrathin nanosheets or hierarchical assemblies, aims to maximize the exposure of active sites and optimize the interface with the primary photocatalyst.[14] Further exploration into amorphous nickel-based cocatalysts could yield even higher activities.[9] Additionally, combining nickel oxides with other earth-abundant elements to form binary or ternary compounds (e.g., NiFeOx, NiMo) is a promising strategy to further tune the electronic properties and catalytic performance for both HER and OER.[3] As synthesis methods become more refined and our fundamental understanding of the interfacial charge transfer dynamics deepens, nickel oxide-based materials will continue to be central to the advancement of practical solar hydrogen production.

References

• 1. NiO/TiO2 p-n Heterojunction Induced by Radiolysis for Photocatalytic Hydrogen Evolution [mdpi.com]
• 2. Atomic Layer Deposition of Nickel Oxides as Electrocatalyst for Oxygen Evolution Reaction | MDPI [mdpi.com]
• 3. Experimental Investigation of Nickel-Based Co-Catalysts for Photoelectrochemical Water Splitting Using Hematite and Cupric Oxide Nanostructured Electrodes [mdpi.com]
• 4. Nickel oxide particles catalyze photochemical hydrogen evolution from water--nanoscaling promotes p-type character and minority carrier extraction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Improved Photocatalytic Activity via n-Type ZnO/p-Type NiO Heterojunctions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Facile synthesis of Z-scheme NiO/α-MoO₃ p-n heterojunction for improved photocatalytic activity towards degradation of methylene blue - Arabian Journal of Chemistry [arabjchem.org]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. pubs.acs.org [pubs.acs.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Steps towards highly-efficient water splitting and oxygen reduction using nanostructured β-Ni(OH)2 - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Enhanced oxygen evolution activity by NiOx and Ni(OH)2 nanoparticles - Faraday Discussions (RSC Publishing) [pubs.rsc.org]
• 14. spie.org [spie.org]
• 15. discovery.researcher.life [discovery.researcher.life]
• 16. NiO nanostructures: synthesis, characterization and photocatalyst application in dye wastewater treatment - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 17. researchgate.net [researchgate.net]
• 18. Hierarchical nickel carbonate hydroxide nanostructures for photocatalytic hydrogen evolution from water splitting - Materials Advances (RSC Publishing) [pubs.rsc.org]
• 19. mdpi.com [mdpi.com]
• 20. pubs.acs.org [pubs.acs.org]
• 21. researchgate.net [researchgate.net]
• 22. researchgate.net [researchgate.net]
• 23. pubs.acs.org [pubs.acs.org]
• 24. Experimental Approach for Efficiency Determination of Photocatalytic Hydrogen Evolution [pubs.sciepub.com]
• 25. sciepub.com [sciepub.com]
• 26. researchgate.net [researchgate.net]

The Inner Workings of Hydrogen Evolution: A Technical Guide to Nickel Phosphide Catalysts

For Researchers, Scientists, and Drug Development Professionals

The quest for clean and sustainable energy has propelled the scientific community to explore efficient and cost-effective methods for hydrogen production. Water electrolysis, a process that splits water into hydrogen and oxygen, stands as a promising technology, with the hydrogen evolution reaction (HER) being a critical half-reaction. While platinum-group metals have long been the benchmark catalysts for HER, their scarcity and high cost have driven the search for earth-abundant alternatives. Among these, nickel phosphides (Ni-P) have emerged as highly promising electrocatalysts, exhibiting remarkable activity and stability, particularly in acidic media where many non-noble metal catalysts falter.[1][2] This technical guide delves into the core of the HER mechanism on nickel phosphide (B1233454) catalysts, providing a comprehensive overview of the fundamental principles, experimental methodologies, and key performance indicators.

The Fundamental Mechanism of Hydrogen Evolution

The hydrogen evolution reaction is a two-electron transfer process that occurs at the cathode. The universally accepted mechanism involves three elementary steps: the Volmer, Heyrovsky, and Tafel reactions.[3] The specific pathway and the rate-determining step (RDS) are dictated by the catalyst material and the electrolyte conditions (acidic or alkaline).

• Volmer Step (Electrochemical Adsorption): This initial step involves the adsorption of a proton (in acidic media) or a water molecule (in alkaline media) onto an active site () on the catalyst surface, coupled with an electron transfer to form an adsorbed hydrogen intermediate (H).[3][4]

  • Acidic Medium: H⁺ + e⁻ + * → H*

  • Alkaline Medium: H₂O + e⁻ + * → H* + OH⁻

• Heyrovsky Step (Electrochemical Desorption): The adsorbed hydrogen intermediate reacts with another proton (or water molecule) and an electron to produce molecular hydrogen.[3]

  • Acidic Medium: H* + H⁺ + e⁻ → H₂ + *

  • Alkaline Medium: H* + H₂O + e⁻ → H₂ + OH⁻ + *

• Tafel Step (Chemical Recombination): Two adsorbed hydrogen intermediates on adjacent active sites combine to form molecular hydrogen.[3]

  • 2H* → H₂ + 2*

The overall HER proceeds via either the Volmer-Heyrovsky or the Volmer-Tafel pathway. The efficiency of the catalyst is determined by the kinetics of these steps, with the slowest step being the rate-determining one.

Visualizing the HER Pathways

Caption: Generalized HER pathways in acidic and alkaline media.

The Role of Nickel Phosphides: Active Sites and Mechanistic Insights

Nickel phosphides, with their unique electronic and structural properties, have been extensively studied as HER electrocatalysts.[4] Various phases of nickel phosphide exist, including Ni₂P, Ni₅P₄, and Ni₁₂P₅, each exhibiting different catalytic activities.[4]

Theoretical and experimental studies have pointed to a synergistic effect between nickel and phosphorus atoms as being crucial for the high HER activity. Density functional theory (DFT) calculations suggest that the presence of phosphorus modifies the electronic structure of nickel, leading to a more favorable hydrogen adsorption energy.[5] The (001) facet of Ni₂P has been identified as being particularly active for the HER.[1][2]

There is ongoing discussion regarding the precise nature of the active sites. Some studies propose that Ni sites are the primary locations for hydrogen adsorption, while others suggest that P sites or Ni-P bridge sites are more active.[6][7][8] It is likely that the active site is not a single atom but rather an ensemble of atoms with a specific geometric and electronic configuration.[5] In amorphous nickel phosphide, the abundance of coordinatively unsaturated Ni and P atoms is believed to provide a high density of active sites.[9]

The dominant HER mechanism on nickel phosphide catalysts is often determined by analyzing the Tafel slope, which is derived from polarization curves. The Tafel slope provides insight into the rate-determining step of the reaction.[10]

• A Tafel slope of ~30 mV dec⁻¹ suggests a Volmer-Tafel mechanism where the Tafel step is rate-limiting.

• A Tafel slope of ~40 mV dec⁻¹ indicates a Volmer-Heyrovsky mechanism with the Heyrovsky step being rate-limiting.

• A Tafel slope of ~120 mV dec⁻¹ points to the Volmer step as the rate-determining step.[10]

For many nickel phosphide catalysts, the Tafel slope is observed to be in the range of 40-70 mV dec⁻¹, suggesting that the HER proceeds via the Volmer-Heyrovsky mechanism.[4][11]

Quantitative Performance Metrics of Nickel Phosphide Catalysts

The performance of HER electrocatalysts is evaluated based on several key parameters. The following table summarizes representative data for various nickel phosphide catalysts, providing a comparative overview of their efficiencies.

Catalyst	Electrolyte	Overpotential @ 10 mA/cm² (mV)	Tafel Slope (mV dec⁻¹)	Exchange Current Density (J₀) (mA/cm²)	Reference
Ni₂P Nanoparticles	0.5 M H₂SO₄	130	46	-	[4]
Ni₁₂P₅/CNT	0.5 M H₂SO₄	129	56	-	[4]
Ni₅P₄ Nanocrystals	0.5 M H₂SO₄	-	-	-	[4]
Ni₂P Nanorods on Ni Foam	0.5 M H₂SO₄	131	106.1	-	[4]
Ni₅P₄ on Ni Foam	-	64	64	-	[4]
Amorphous Ni-P/Ni-316L	-	-	~52	-	[11]
Co-Ni₅P₄/C	-	-	68.94	-	[12]

Note: The performance of catalysts can vary significantly based on the synthesis method, substrate, and testing conditions. The data presented here are for illustrative purposes.

Experimental Protocols for Synthesis and Evaluation

Reproducible and reliable data are paramount in catalyst research. This section outlines generalized experimental protocols for the synthesis of nickel phosphide catalysts and their electrochemical evaluation for HER.

Synthesis of Nickel Phosphide Catalysts

Several methods are employed for the synthesis of nickel phosphide catalysts, each offering control over the material's phase, morphology, and size.[3]

1. Solution-Phase Synthesis (e.g., Solvothermal/Hydrothermal Method)

This is a common method for producing well-defined nanoparticles and other nanostructures.[4]

• Precursors: A nickel source (e.g., nickel acetylacetonate, nickel chloride) and a phosphorus source (e.g., trioctylphosphine (B1581425) (TOP), red phosphorus, sodium hypophosphite) are used.[4][13]

• Solvent/Reaction Medium: High-boiling point organic solvents like 1-octadecene (B91540) and oleylamine (B85491) are often used for solvothermal synthesis.[1][4] For hydrothermal synthesis, water is the primary solvent.

• Procedure:

  • The nickel and phosphorus precursors are dissolved or dispersed in the chosen solvent in a reaction vessel (e.g., a three-neck flask or a Teflon-lined autoclave).

  • The mixture is typically degassed and placed under an inert atmosphere (e.g., Argon or Nitrogen).

  • The reaction is carried out at elevated temperatures (e.g., 120-350°C) for a specific duration (e.g., 2-24 hours).[4][13]

  • After the reaction, the mixture is cooled to room temperature.

  • The resulting nickel phosphide product is isolated by centrifugation, washed multiple times with solvents like ethanol (B145695) and hexane (B92381) to remove unreacted precursors and byproducts, and finally dried under vacuum.[1][13]

2. Thermal Phosphidation

This method involves the gas-phase reaction of a phosphorus source with a nickel-containing precursor.

• Procedure:

  • A nickel precursor (e.g., nickel foam, nickel oxide) is placed in a tube furnace.

  • A phosphorus source (e.g., red phosphorus, sodium hypophosphite) is placed upstream in a separate heating zone.

  • The furnace is purged with an inert gas (e.g., Argon).

  • The nickel precursor is heated to a high temperature (e.g., 300-500°C), and the phosphorus source is heated to a lower temperature to generate phosphorus vapor.[14]

  • The phosphorus vapor reacts with the heated nickel precursor to form nickel phosphide.

  • The system is then cooled down to room temperature under an inert atmosphere.

Experimental Workflow for Catalyst Synthesis and Characterization

Caption: A typical experimental workflow for Ni-P catalyst synthesis and evaluation.

Electrochemical Evaluation of HER Activity

The electrocatalytic performance of the synthesized nickel phosphide materials is typically assessed in a three-electrode electrochemical cell.[15]

• Working Electrode: The synthesized nickel phosphide catalyst is loaded onto a conductive substrate (e.g., glassy carbon electrode, carbon paper, nickel foam). A binder like Nafion is often used to ensure good adhesion.

• Counter Electrode: A material with a large surface area that does not interfere with the reaction at the working electrode, such as a graphite (B72142) rod or a platinum wire.

• Reference Electrode: An electrode with a stable and well-known potential, such as a Saturated Calomel Electrode (SCE), Ag/AgCl, or a Reversible Hydrogen Electrode (RHE).[15] All potentials should be reported with respect to the RHE for meaningful comparison.

• Electrolyte: An acidic (e.g., 0.5 M H₂SO₄) or alkaline (e.g., 1.0 M KOH) solution.[15][16] The electrolyte should be purged with an inert gas (e.g., Ar or N₂) for at least 30 minutes prior to and during the experiment to remove dissolved oxygen.[15]

Key Electrochemical Measurements:

• Cyclic Voltammetry (CV): Performed to clean and activate the catalyst surface.[17] Multiple cycles are run until a stable voltammogram is obtained.

• Linear Sweep Voltammetry (LSV): This is the primary technique to evaluate HER activity. The potential is swept from a region where no reaction occurs to a potential where hydrogen evolution is significant, and the resulting current is measured.[18] The data is plotted as overpotential (η) versus the logarithm of the current density (log |j|).

• Tafel Analysis: The linear portion of the Tafel plot (η vs. log |j|) is fitted to the Tafel equation (η = b log |j| + a), where 'b' is the Tafel slope.

• Electrochemical Impedance Spectroscopy (EIS): Used to study the electrode kinetics and to determine the solution resistance for iR correction of the polarization data.[18]

• Chronoamperometry or Chronopotentiometry: These techniques are used to assess the long-term stability of the catalyst by holding it at a constant potential or current density, respectively, and monitoring its performance over time.

Conclusion and Future Outlook

Nickel phosphide catalysts have demonstrated significant promise as cost-effective and efficient alternatives to precious metal catalysts for the hydrogen evolution reaction. A fundamental understanding of the HER mechanism on these materials, including the identification of active sites and the rate-determining steps, is crucial for the rational design of next-generation catalysts with enhanced performance. The interplay between the catalyst's phase, morphology, and electronic structure dictates its catalytic activity.

Future research will likely focus on:

• Precise control over the synthesis of nickel phosphide nanostructures to expose more active facets.

• The development of composite materials, such as nickel phosphides supported on conductive scaffolds like graphene or carbon nanotubes, to improve conductivity and stability.

• In-depth theoretical and in-situ/operando characterization studies to further elucidate the dynamic nature of the active sites under reaction conditions.

By continuing to unravel the intricate details of the hydrogen evolution mechanism on nickel phosphide catalysts, the scientific community can pave the way for the large-scale implementation of sustainable hydrogen production technologies.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. mdpi.com [mdpi.com]
• 3. Nickel sulfide and phosphide electrocatalysts for hydrogen evolution reaction: challenges and future perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. Active Role of Phosphorus in the Hydrogen Evolving Activity of Nickel Phosphide (0001) Surfaces (Journal Article) | OSTI.GOV [osti.gov]
• 7. Frontiers | Catalytically Active Sites on Ni5P4 for Efficient Hydrogen Evolution Reaction From Atomic Scale Calculation [frontiersin.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Synthesis, Physical Properties and Electrocatalytic Performance of Nickel Phosphides for Hydrogen Evolution Reaction of Water Electrolysis - ProQuest [proquest.com]
• 10. Nickel sulfide and phosphide electrocatalysts for hydrogen evolution reaction: challenges and future perspectives - RSC Advances (RSC Publishing) DOI:10.1039/D2RA04897C [pubs.rsc.org]
• 11. Stainless Steel-Supported Amorphous Nickel Phosphide/Nickel as an Electrocatalyst for Hydrogen Evolution Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]
• 13. CN101391223A - A kind of preparation method of unloaded nickel phosphide catalyst - Google Patents [patents.google.com]
• 14. Synthesis, Physical Properties and Electrocatalytic Performance of Nickel Phosphides for Hydrogen Evolution Reaction of Water Electrolysis - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Frontiers | Protocol for Screening Water Oxidation or Reduction Electrocatalyst Activity in a Three-Electrode Cell for Alkaline Exchange Membrane Electrolysis [frontiersin.org]
• 16. pubs.acs.org [pubs.acs.org]
• 17. pubs.acs.org [pubs.acs.org]
• 18. pubs.acs.org [pubs.acs.org]

A Comprehensive Technical Guide to the Aqueous Solubility of Nickel Compounds

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough examination of the aqueous solubility of various nickel compounds. Understanding the solubility of these compounds is critical in diverse fields such as environmental science, toxicology, materials science, and pharmaceutical development, as it governs their bioavailability, reactivity, and potential environmental impact. This document presents quantitative solubility data, detailed experimental protocols for solubility determination, and visualizations of key concepts to facilitate a deeper understanding.

Quantitative Solubility of Nickel Compounds

The solubility of nickel compounds in water varies significantly, ranging from highly soluble salts to practically insoluble oxides and sulfides. This variation is a primary determinant of their biological and environmental behavior.[1] Soluble nickel compounds readily dissociate in aqueous solutions, releasing Ni²⁺ ions, whereas insoluble forms exhibit limited dissolution.[1] The quantitative solubility data for a range of common nickel compounds are summarized in the table below for easy comparison.

Compound Name	Chemical Formula	Molar Mass ( g/mol )	Solubility ( g/100 mL)	Temperature (°C)	Citation
Nickel(II) Chloride	NiCl₂	129.60	67.5	25	[2]
Nickel(II) Chloride Hexahydrate	NiCl₂·6H₂O	237.69	282.5	25	[2]
Nickel(II) Sulfate (B86663)	NiSO₄	154.76	65 (heptahydrate)	20	[3]
Nickel(II) Sulfate Hexahydrate	NiSO₄·6H₂O	262.85	77.5 (heptahydrate)	30	[3]
Nickel(II) Nitrate (B79036) Hexahydrate	Ni(NO₃)₂·6H₂O	290.79	243	0	[4]
Nickel(II) Carbonate	NiCO₃	118.70	0.0093	25	[5][6]
Nickel(II) Hydroxide (B78521)	Ni(OH)₂	92.71	0.00015 (g/L)	25	[7]
Nickel(II) Oxide	NiO	74.69	Negligible	25	[8]
Nickel(II) Sulfide	NiS	90.76	0.00036 (mg/L)	18	[1][6]

Factors Influencing Solubility

The solubility of nickel compounds is not a fixed value but is influenced by several factors, most notably temperature and pH.

Temperature: Generally, the solubility of most solid nickel salts in water increases with temperature. For instance, the solubility of nickel(II) chloride and its hexahydrate shows a significant increase at higher temperatures.[2]

pH: The pH of the aqueous solution plays a critical role in the solubility of nickel compounds, particularly for those that can undergo hydrolysis or react with acids or bases. For example, nickel(II) hydroxide and nickel(II) carbonate are sparingly soluble in neutral water but their solubility increases in acidic solutions.[9][10] In alkaline conditions, the solubility of Ni²⁺ is generally low due to the precipitation of nickel hydroxide.[11]

Experimental Protocols for Solubility Determination

A standardized and reliable method for determining the aqueous solubility of nickel compounds is crucial for accurate research and development. The shake-flask method is a widely accepted technique for this purpose.[1]

Shake-Flask Method for Aqueous Solubility Determination

Objective: To determine the saturation concentration of a nickel compound in water at a specific temperature.

Materials:

• The nickel compound of interest

• Deionized or distilled water

• Conical flasks with stoppers

• Constant temperature water bath or incubator shaker

• Centrifuge and centrifuge tubes

• Syringe filters (e.g., 0.45 µm pore size)

• Analytical balance

• Apparatus for quantitative analysis of nickel (e.g., Atomic Absorption Spectroscopy (AAS), Inductively Coupled Plasma-Mass Spectrometry (ICP-MS), or UV-Vis spectrophotometer)

Procedure:

• Preparation of a Saturated Solution: Add an excess amount of the nickel compound to a known volume of deionized water in a conical flask. The excess solid is necessary to ensure that the solution reaches saturation.[1]

• Equilibration: Seal the flask and place it in a constant temperature water bath or an incubator shaker. Agitate the mixture for a prolonged period (e.g., 24-48 hours) to ensure that equilibrium between the dissolved and undissolved solute is reached.[1] The time required for equilibration may vary depending on the compound and should be determined experimentally.

• Phase Separation: After equilibration, allow the solution to stand to let the undissolved solid settle.[1] To separate the saturated aqueous phase from the excess solid, a combination of centrifugation and filtration is recommended.[1]

  • Centrifugation: Carefully decant a portion of the supernatant into a centrifuge tube and centrifuge at a high speed to pellet any remaining suspended particles.

  • Filtration: Draw the clear supernatant from the centrifuge tube into a syringe and pass it through a syringe filter (e.g., 0.45 µm) to remove any fine particles. This step is critical to avoid overestimation of the solubility.

• Analysis: Accurately dilute the filtered saturated solution to a concentration within the working range of the analytical instrument. Determine the concentration of nickel in the diluted solution using a suitable analytical technique such as AAS or ICP-MS.

• Calculation: Calculate the solubility of the nickel compound in the desired units (e.g., g/L, mol/L) by back-calculating from the concentration of the diluted solution, taking into account the dilution factor.

Quality Control:

• Perform the experiment in triplicate to ensure the reproducibility of the results.

• Run a blank sample (deionized water) through the entire procedure to check for any background contamination.

• Ensure the temperature is maintained constant throughout the equilibration period.

Visualizing Key Concepts

Diagrams can be powerful tools for understanding complex relationships and workflows. The following sections provide Graphviz diagrams to illustrate an experimental workflow and the influence of pH on nickel speciation.

Experimental Workflow for Solubility Determination

The following diagram outlines the logical steps involved in the shake-flask method for determining the aqueous solubility of a nickel compound.

Caption: A general experimental workflow for the shake-flask method.

Influence of pH on Nickel Speciation and Solubility

The pH of an aqueous solution significantly impacts the chemical form (speciation) of nickel, which in turn dictates its solubility. The following diagram illustrates this relationship.

Caption: Influence of pH on nickel speciation and solubility.

Conclusion

The aqueous solubility of nickel compounds is a fundamental property with far-reaching implications for scientific research and industrial applications. This guide has provided a comprehensive overview, including quantitative data, detailed experimental protocols, and visual aids to enhance understanding. For professionals in research, drug development, and related fields, a thorough grasp of these principles is essential for predicting the behavior of nickel compounds in aqueous environments and for designing experiments and processes that are both effective and safe.

References

• 1. benchchem.com [benchchem.com]
• 2. Nickel(II) chloride - Wikipedia [en.wikipedia.org]
• 3. Nickel(II) sulfate - Wikipedia [en.wikipedia.org]
• 4. Nickel(II) nitrate - Wikipedia [en.wikipedia.org]
• 5. Nickel(II) carbonate - Wikipedia [en.wikipedia.org]
• 6. NICKEL AND NICKEL COMPOUNDS - Chromium, Nickel and Welding - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. Nickel(II) hydroxide - Wikipedia [en.wikipedia.org]
• 8. Nickel(II) oxide - Wikipedia [en.wikipedia.org]
• 9. dcceew.gov.au [dcceew.gov.au]
• 10. What is Nickel Carbonate and its chemical properties | Formula [amizaraspecialitychemicals.co.in]
• 11. solubilityofthings.com [solubilityofthings.com]

The Crystal Structure of Nickel Hydroxide Electrocatalysts: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the crystal structure of nickel hydroxide (B78521) electrocatalysts, a class of materials pivotal for various electrochemical applications, including water splitting for hydrogen production and urea (B33335) oxidation for wastewater treatment and energy conversion. This document delves into the synthesis, characterization, and electrocatalytic performance of the primary crystalline phases of nickel hydroxide—α-Ni(OH)₂ and β-Ni(OH)₂—as well as their layered double hydroxide (LDH) derivatives, with a particular focus on nickel-iron layered double hydroxides (NiFe-LDH).

Introduction to Nickel Hydroxide Crystal Structures

Nickel hydroxide [Ni(OH)₂] is a versatile material that exists in two main crystalline polymorphs: the alpha (α) phase and the beta (β) phase. These phases possess distinct structural characteristics that significantly influence their electrochemical properties and catalytic activity.

• α-Ni(OH)₂: This phase has a turbostratic, layered structure with a larger interlayer spacing compared to its beta counterpart. This expanded structure is due to the intercalation of water molecules and sometimes anions between the nickel hydroxide layers. The larger interlayer distance facilitates ion diffusion and can expose more active sites, often leading to higher intrinsic catalytic activity. However, α-Ni(OH)₂ is thermodynamically less stable and can transform into the β-phase in alkaline electrolytes, especially during electrochemical cycling.

• β-Ni(OH)₂: This is a more crystalline and stable phase with a brucite-like hexagonal crystal structure. The layers are more closely packed, resulting in a smaller interlayer spacing. While generally more stable, β-Ni(OH)₂ can exhibit lower intrinsic activity compared to the α-phase.

During electrochemical oxidation, these phases transform into their respective oxyhydroxide counterparts: α-Ni(OH)₂ transforms into γ-NiOOH, and β-Ni(OH)₂ transforms into β-NiOOH. The γ-NiOOH phase, derived from α-Ni(OH)₂, has a higher average nickel oxidation state and is often associated with superior electrocatalytic activity for the Oxygen Evolution Reaction (OER).

• Layered Double Hydroxides (LDHs): By substituting some of the Ni²⁺ ions with trivalent cations like Fe³⁺, layered double hydroxides (LDHs) are formed. NiFe-LDHs have garnered significant attention as highly active OER electrocatalysts. The incorporation of Fe is believed to enhance the intrinsic activity of the Ni sites, improve electrical conductivity, and create a more favorable electronic structure for the adsorption of reaction intermediates.

Synthesis of Nickel Hydroxide Electrocatalysts

The synthesis method plays a crucial role in determining the crystal phase, morphology, and, consequently, the electrocatalytic performance of nickel hydroxide. Common synthesis techniques include hydrothermal methods, co-precipitation, and electrochemical deposition.

Hydrothermal Synthesis

Hydrothermal synthesis is a versatile method for producing well-crystallized nanostructures. By controlling the reaction temperature, time, and precursors, different phases and morphologies of Ni(OH)₂ can be obtained.

Experimental Protocol: Hydrothermal Synthesis of α-Ni(OH)₂ Microspheres [1]

• Precursor Solution Preparation: Dissolve 0.2377 g of NiCl₂·6H₂O in a mixed solvent of 30 ml of ethanol (B145695) and 10 ml of ethylene (B1197577) glycol. Stir the solution for 30 minutes at room temperature to ensure homogeneity.

• Hydrothermal Reaction: Transfer the resulting solution into a 100 ml Teflon-lined stainless steel autoclave. Seal the autoclave and heat it at 170°C for 24 hours.

• Product Collection and Cleaning: After the reaction, allow the autoclave to cool down to room temperature naturally. Collect the precipitate by centrifugation, wash it several times with deionized water and ethanol to remove any unreacted precursors and byproducts.

• Drying: Dry the final product in a vacuum oven at 60°C overnight.

Experimental Protocol: Hydrothermal Synthesis of β-Ni(OH)₂ [2]

• Precursor Solution Preparation: Prepare two separate solutions. In the first beaker, dissolve 3.837 g of Ni(NO₃)₂·6H₂O in 20 ml of deionized water. In a second beaker, dissolve 2.191 g of NaOH in 50 ml of deionized water.

• Precipitation: Under vigorous stirring, add the Ni(NO₃)₂ solution dropwise to the NaOH solution.

• Crystallization: Transfer the resulting suspension to a Teflon-lined stainless steel autoclave and heat it at 120°C for 6 hours to induce crystallization.

• Product Collection and Cleaning: After cooling, centrifuge the precipitate and wash it with deionized water until the pH of the supernatant is neutral (pH 7.0).

• Drying: Dry the synthesized β-Ni(OH)₂ powder at 70°C overnight.

Co-precipitation

Co-precipitation is a simple and scalable method for synthesizing nickel hydroxide and its LDH derivatives at room temperature.

Experimental Protocol: Co-precipitation of β-Ni(OH)₂

• Precursor Solution Preparation: Prepare a 0.1 M solution of NiCl₂ in deionized water and a 1 M solution of KOH in deionized water.

• Precipitation: While vigorously stirring the NiCl₂ solution, add the KOH solution dropwise until the pH of the mixture reaches 9-10. A pale green precipitate of β-Ni(OH)₂ will form.

• Aging: Continue stirring the suspension for a few hours to allow for aging and improved crystallinity of the precipitate.

• Product Collection and Cleaning: Collect the precipitate by filtration or centrifugation. Wash the product repeatedly with deionized water to remove residual ions.

• Drying: Dry the final product in an oven at 60-80°C.

Experimental Protocol: Synthesis of NiFe-LDH Nanosheets [3]

• Precursor Solution Preparation: Prepare a mixed metal salt solution by dissolving Ni(NO₃)₂·6H₂O and Fe(NO₃)₃·9H₂O in deionized water in the desired molar ratio (e.g., 2:1).

• Precipitation: Add 1 mL of 28% ammonia (B1221849) solution dropwise into the precursor solution under vigorous magnetic stirring.

• Product Collection and Cleaning: After a few minutes of sedimentation, isolate the resulting precipitate by centrifugation. Wash the product several times with distilled water and ethanol.

• Drying: Dry the synthesized NiFe-LDH nanosheets at 60°C in air overnight.

Electrochemical Deposition

Electrochemical deposition allows for the direct growth of nickel hydroxide films onto conductive substrates, which is advantageous for electrode fabrication.

Experimental Protocol: Electrochemical Deposition of Ni(OH)₂ Film [4]

• Electrolyte Preparation: Prepare a 10 mM solution of Ni(NO₃)₂ in deionized water.

• Electrochemical Cell Setup: Use a three-electrode setup with the conductive substrate as the working electrode, a platinum wire or foil as the counter electrode, and a reference electrode (e.g., Ag/AgCl).

• Deposition: Apply a constant negative potential (e.g., -1.5 V vs. Ag/AgCl) for a short duration (e.g., 5 seconds) to generate a high concentration of OH⁻ ions at the electrode surface, leading to the precipitation of Ni(OH)₂.

• Post-treatment (for indirect approach): Alternatively, first deposit metallic nickel nanoparticles and then convert them to Ni(OH)₂ by potential cycling in a 0.1 M KOH solution (e.g., from +0.1 V to +0.5 V at 5 mV/s for 10 cycles).

Characterization of Nickel Hydroxide Electrocatalysts

A combination of physical and electrochemical characterization techniques is essential to understand the structure-property-performance relationships of nickel hydroxide electrocatalysts.

Physical Characterization

• X-ray Diffraction (XRD): Used to identify the crystal phase (α or β), determine the crystallite size, and assess the crystallinity of the synthesized material.

  • Experimental Parameters: XRD patterns are typically recorded using a diffractometer with Cu Kα radiation (λ = 1.5406 Å). Scans are performed over a 2θ range of 10-80° with a step size of 0.02° and a dwell time of 1-2 seconds per step.

• Scanning Electron Microscopy (SEM): Provides information on the surface morphology, particle size, and aggregation of the catalyst.

  • Experimental Parameters: SEM images are obtained using a field-emission scanning electron microscope (FE-SEM) at an accelerating voltage of 5-20 kV. Samples are typically coated with a thin layer of a conductive material (e.g., gold or carbon) to prevent charging.

• Transmission Electron Microscopy (TEM): Offers high-resolution imaging of the nanostructure, including lattice fringes, which can confirm the crystalline nature and identify specific crystal planes.

  • Experimental Parameters: TEM analysis is performed on an instrument operating at an accelerating voltage of 200-300 kV. Samples are prepared by dispersing the catalyst powder in a solvent (e.g., ethanol) and drop-casting it onto a carbon-coated copper grid.

Electrochemical Characterization

Electrochemical measurements are performed in a three-electrode cell to evaluate the catalytic activity and stability.

Experimental Protocol: Three-Electrode Electrochemical Testing for OER [5][6]

• Working Electrode Preparation: The catalyst ink is prepared by dispersing the active material (e.g., 5 mg) in a mixture of deionized water, isopropanol, and a binder (e.g., Nafion solution). The ink is then drop-casted or airbrushed onto a conductive substrate (e.g., glassy carbon electrode, nickel foam, or carbon paper) and dried.

• Electrochemical Cell Setup: A standard three-electrode cell is used with the prepared catalyst as the working electrode, a platinum wire or graphite (B72142) rod as the counter electrode, and a reference electrode (e.g., Ag/AgCl or Hg/HgO) in an alkaline electrolyte (typically 1 M KOH).

• Cyclic Voltammetry (CV): CV is performed to activate the catalyst and to observe the redox peaks corresponding to the Ni²⁺/Ni³⁺ transition. Scans are typically run for several cycles at a scan rate of 50-100 mV/s.

• Linear Sweep Voltammetry (LSV): LSV is used to evaluate the OER activity. The potential is swept from a non-faradaic region towards the OER potential at a slow scan rate (e.g., 5-10 mV/s) to obtain the polarization curve. The overpotential required to achieve a current density of 10 mA/cm² is a key performance metric.

• Tafel Plot Analysis: The Tafel slope is derived from the linear region of the Tafel plot (overpotential vs. log of current density) and provides insights into the reaction kinetics and the rate-determining step of the OER.

• Electrochemical Impedance Spectroscopy (EIS): EIS is used to investigate the charge transfer resistance and other interfacial properties of the electrocatalyst. Measurements are typically performed at a specific overpotential in a frequency range of 100 kHz to 0.1 Hz.

Electrocatalytic Performance Data

The following tables summarize the electrocatalytic performance of various nickel hydroxide-based materials for the Oxygen Evolution Reaction (OER).

Table 1: OER Performance of α-Ni(OH)₂ and β-Ni(OH)₂

Catalyst	Synthesis Method	Overpotential @ 10 mA/cm² (mV)	Tafel Slope (mV/dec)	Reference
α-Ni(OH)₂-MS	Solvothermal	320	98.7	[1]
β-Ni(OH)₂	Hydrothermal	204 (at 204 mA/g)	76	[7]

Table 2: OER Performance of NiFe-Layered Double Hydroxides (LDHs)

Catalyst	Synthesis Method	Overpotential @ 10 mA/cm² (mV)	Tafel Slope (mV/dec)	Reference
NiFe LDH/NF	Room-temperature	~181	42.3	[8]
NiFe-FeCl₃-6	Hydrothermal	246.8	46.1	[9]
IrOₓ/U-NiFe-LDH	Co-precipitation	236	74.3	[10]
NiFe LDH@Super P-2h	Hydrothermal	260	-	[11]

Visualizing Structures and Workflows

Graphviz diagrams are provided below to illustrate the crystal structures, experimental workflows, and the relationship between the nickel hydroxide phases.

Figure 1: Comparison of α-Ni(OH)₂ and β-Ni(OH)₂ crystal structures.

Figure 2: General experimental workflow for synthesis and characterization.

References

• 1. Frontiers | Facile Synthesis of Monodispersed α-Ni(OH)2 Microspheres Assembled by Ultrathin Nanosheets and Its Performance for Oxygen Evolution Reduction [frontiersin.org]
• 2. Frontiers | Fabrication of β-Ni(OH)2 Particles by Alkaline Etching Layered Double Hydroxides Precursor for Supercapacitor [frontiersin.org]
• 3. pubs.rsc.org [pubs.rsc.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Frontiers | Protocol for Screening Water Oxidation or Reduction Electrocatalyst Activity in a Three-Electrode Cell for Alkaline Exchange Membrane Electrolysis [frontiersin.org]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. Synthesis of NiFe-layered double hydroxides using triethanolamine-complexed precursors as oxygen evolution reaction catalysts: effects of Fe valence - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 10. researchgate.net [researchgate.net]
• 11. e3s-conferences.org [e3s-conferences.org]

Unveiling the Dance of Water on Nickel: A Theoretical and Experimental Guide

For Researchers, Scientists, and Drug Development Professionals

The interaction of water with metal surfaces is a fundamental process with profound implications across a spectrum of scientific and industrial domains, including catalysis, corrosion, and electrochemistry. Nickel, a versatile and widely used transition metal, serves as a critical component in many of these applications. Understanding the intricate dance of water molecules on nickel surfaces at the atomic level is paramount for designing novel catalysts, developing corrosion-resistant materials, and advancing our knowledge of interfacial phenomena.

This in-depth technical guide provides a comprehensive overview of the theoretical modeling and experimental investigation of water adsorption on nickel surfaces. We delve into the core principles of Density Functional Theory (DFT) calculations, the predominant theoretical tool in this field, and detail the experimental protocols for key surface science techniques such as Temperature Programmed Desorption (TPD) and High-Resolution Electron Energy Loss Spectroscopy (HREELS). By presenting quantitative data in a structured format and visualizing the theoretical workflow, this guide aims to equip researchers with the essential knowledge to navigate this complex and dynamic field.

Theoretical Modeling: A Quantum Mechanical Perspective

Density Functional Theory (DFT) has emerged as a powerful computational method to model the adsorption of water on nickel surfaces. By solving the quantum mechanical equations that govern the behavior of electrons, DFT can predict various properties of the water-nickel system with remarkable accuracy. These properties include stable adsorption geometries, adsorption energies, and the energy barriers for chemical reactions such as water dissociation.

The DFT Workflow: From Surface Slab to Adsorption Energetics

The process of theoretically modeling water adsorption on a nickel surface using DFT follows a systematic workflow. This involves creating a model of the nickel surface, placing a water molecule on it, and then performing a series of calculations to determine the most stable configuration and the associated energetics.

A Technical Guide to Novel Nickel-Based Alloys for Enhanced Seawater Corrosion Resistance

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the landscape of novel nickel-based superalloys engineered for superior corrosion resistance in demanding seawater environments. As industries from marine and offshore engineering to desalination and chemical processing continue to push the boundaries of operational conditions, the demand for materials with exceptional durability and longevity has never been greater. This document provides a comprehensive overview of the latest advancements in nickel alloy development, focusing on their chemical composition, mechanical properties, and performance in chloride-rich aqueous solutions. Detailed experimental protocols for evaluating corrosion resistance are also presented, alongside visualizations of key mechanisms and workflows to provide a thorough understanding of the subject matter.

Introduction to Nickel-Based Superalloys in Marine Environments

Nickel-based alloys are a class of materials renowned for their exceptional strength, high-temperature stability, and, most critically for marine applications, their outstanding resistance to corrosion.[1][2] The inherent nobility of nickel, combined with strategic alloying elements, allows for the formation of a stable, protective passive film on the alloy's surface, which acts as a barrier against the aggressive chloride ions present in seawater.[3] Traditional nickel alloys like Monel and Inconel 625 have long been the materials of choice for various marine components.[4][5] However, the quest for materials that can withstand even more extreme conditions—higher temperatures, pressures, and more corrosive process fluids—has driven the development of a new generation of novel nickel-based superalloys.[6]

These advanced alloys are meticulously designed with tailored compositions to optimize their resistance to localized corrosion phenomena such as pitting and crevice corrosion, which are the primary modes of failure for metallic materials in seawater.[5] The addition of elements like chromium (Cr), molybdenum (Mo), and tungsten (W) plays a crucial role in enhancing the protective properties of the passive layer.[3][7]

Composition and Mechanical Properties of Novel Nickel-Based Alloys

The performance of a nickel-based alloy in a corrosive environment is intrinsically linked to its chemical composition and resulting mechanical properties. The following tables summarize the nominal chemical compositions and mechanical properties of several recently developed and notable nickel-based superalloys, offering a comparative look at their key characteristics.

Table 1: Nominal Chemical Composition of Selected Nickel-Based Superalloys (wt.%)

Alloy Designation	UNS Number	Ni	Cr	Mo	W	Fe	Co	Others
Inconel® 686	N06686	Bal.	19.0-23.0	15.0-17.0	3.0-4.4	1.0 max	-	Ti: 0.02-0.25
HASTELLOY® C-2000®	N06200	Bal.	23.0	16.0	-	3.0 max	2.0 max	Cu: 1.6
HASTELLOY® C-22HS®	N07022	Bal.	21.0	17.0	-	3.0	2.5	-
Inconel® 718	N07718	50.0-55.0	17.0-21.0	2.8-3.3	-	Bal.	1.0 max	Nb+Ta: 4.75-5.50, Ti: 0.65-1.15, Al: 0.20-0.80

Data compiled from multiple sources.[7][8][9]

Table 2: Typical Mechanical Properties of Selected Nickel-Based Superalloys at Room Temperature

Alloy Designation	UNS Number	Tensile Strength (MPa)	Yield Strength (0.2% Offset) (MPa)	Elongation (%)
Inconel® 686	N06686	722 - 848	364 - 421	59 - 71
HASTELLOY® C-2000®	N06200	758	379	60
HASTELLOY® C-22HS®	N07022	>1379	>1034	>15
Inconel® 718 (Aged)	N07718	1370	1180	18

Data compiled from multiple sources.[9][10]

Corrosion Resistance in Seawater

The primary advantage of these novel nickel-based alloys lies in their enhanced resistance to corrosion in seawater. This is often quantified by the Pitting Resistance Equivalent Number (PREN), a calculated value that provides a relative measure of an alloy's resistance to pitting corrosion. The formula for PREN is:

PREN = %Cr + 3.3 * (%Mo + 0.5 * %W) + 16 * %N

A higher PREN value generally indicates superior pitting corrosion resistance. For seawater service, a PREN above 40 is often considered desirable.[5][11]

Table 3: Pitting Resistance Equivalent Number (PREN) and Corrosion Performance

Alloy Designation	UNS Number	PREN (approx.)	Critical Pitting Temperature (°C) in 6% FeCl₃ (ASTM G48)	General Seawater Corrosion Performance
Inconel® 686	N06686	>70	>85	Outstanding resistance to pitting and crevice corrosion.[10]
HASTELLOY® C-2000®	N06200	~69	>120	Excellent resistance in both oxidizing and reducing environments.
HASTELLOY® C-22HS®	N07022	~75	Not specified	Remarkably high corrosion resistance.[9]
Inconel® 718	N07718	~30	Not specified	Good general corrosion resistance, but can be susceptible to localized attack in aggressive chloride environments.[9]

Data compiled from multiple sources.[9][10]

Experimental Protocols for Corrosion Testing

To evaluate the corrosion resistance of novel nickel-based alloys, a suite of standardized experimental protocols is employed. These tests are designed to simulate the harsh conditions of a seawater environment and to quantify the material's performance.

Potentiodynamic Polarization Testing

This electrochemical technique is used to determine the corrosion potential (Ecorr), corrosion current density (icorr), and pitting potential (Epit) of an alloy.

Methodology:

• Specimen Preparation: A representative sample of the alloy is ground and polished to a mirror finish. The sample is then cleaned with a suitable solvent and rinsed with deionized water.

• Electrochemical Cell Setup: A three-electrode electrochemical cell is used, consisting of the alloy sample as the working electrode, a saturated calomel (B162337) electrode (SCE) or Ag/AgCl electrode as the reference electrode, and a platinum or graphite (B72142) rod as the counter electrode. The electrolyte is typically a 3.5% sodium chloride (NaCl) solution to simulate seawater.[12][13]

• Open Circuit Potential (OCP) Measurement: The OCP is monitored for a period of time (e.g., 1 hour) to allow the system to stabilize.

• Potentiodynamic Scan: The potential of the working electrode is scanned from a cathodic potential to an anodic potential at a slow, constant rate (e.g., 0.167 mV/s). The resulting current is measured.

• Data Analysis: The corrosion potential and corrosion current density are determined from the Tafel extrapolation of the polarization curve. The pitting potential is identified as the potential at which a sharp increase in current density occurs.

Workflow for Potentiodynamic Polarization Testing.

Critical Pitting and Crevice Corrosion Temperature Testing (ASTM G48)

This immersion test is used to determine the critical pitting temperature (CPT) and critical crevice temperature (CCT) of an alloy in a highly oxidizing chloride solution.

Methodology:

• Specimen Preparation: Test specimens are prepared with a specific surface finish. For CCT testing, crevice-forming devices (e.g., TFE-fluorocarbon blocks) are attached to the specimens.

• Test Solution: A solution of 6% ferric chloride (FeCl₃) is prepared.

• Immersion: The specimens are immersed in the test solution at a controlled temperature.

• Temperature Increments: The temperature is increased in increments (e.g., 5°C) for a set duration (e.g., 72 hours) until pitting or crevice corrosion is observed.

• Evaluation: After each exposure period, the specimens are visually examined for the presence of pitting or crevice corrosion. The CPT or CCT is the lowest temperature at which corrosion is observed.

Mechanisms of Corrosion Resistance

The superior corrosion resistance of novel nickel-based alloys in seawater is primarily attributed to the formation of a highly stable and protective passive film. The key alloying elements contribute to this in distinct ways.

Role of Alloying Elements in Corrosion Resistance.

• Nickel (Ni): As the primary constituent, nickel provides the austenitic matrix which has good inherent corrosion resistance and allows for the dissolution of other beneficial alloying elements.[2]

• Chromium (Cr): This is the most critical element for corrosion resistance in oxidizing environments. Chromium promotes the formation of a thin, tenacious, and self-healing chromium oxide (Cr₂O₃) passive film on the alloy's surface.[3]

• Molybdenum (Mo) and Tungsten (W): These elements significantly enhance the resistance to localized corrosion, particularly pitting and crevice corrosion. They are thought to enrich the passive film and hinder the propagation of pits by forming stable oxychlorides.[7]

Conclusion

The development of novel nickel-based superalloys represents a significant advancement in materials science for combating corrosion in aggressive seawater environments. Alloys such as Inconel® 686 and HASTELLOY® C-2000® and C-22HS® demonstrate superior performance due to their optimized chemical compositions, which are rich in chromium, molybdenum, and in some cases, tungsten. The data presented in this guide highlights their enhanced mechanical properties and exceptional resistance to localized corrosion. The standardized experimental protocols outlined provide a framework for the continued evaluation and development of new alloys. As the demands of marine and industrial applications intensify, these advanced materials will play a pivotal role in ensuring the safety, reliability, and longevity of critical infrastructure.

References

• 1. researchgate.net [researchgate.net]
• 2. Nickel Based Alloys: Everything you need to know » BorTec [bortec-group.com]
• 3. specialmetals.com [specialmetals.com]
• 4. Properties of Nickel Alloys [nickel-alloys.net]
• 5. super-metals.com [super-metals.com]
• 6. mdpi.com [mdpi.com]
• 7. parrinst.com [parrinst.com]
• 8. azom.com [azom.com]
• 9. researchgate.net [researchgate.net]
• 10. Inconel Alloy 686, 2.4606, UNS N06686 - Nickel alloy [virgamet.com]
• 11. rolledalloys.com [rolledalloys.com]
• 12. mdpi.com [mdpi.com]
• 13. emerald.com [emerald.com]

Protocols & Analytical Methods

Application Notes and Protocols for Nickel Nanoparticles in Wastewater Treatment

Introduction

Nickel (Ni) and nickel oxide (NiO) nanoparticles are gaining significant attention in environmental remediation due to their unique physicochemical properties, including high surface-area-to-volume ratio, catalytic activity, magnetic properties, and strong adsorption capacities.[1][2] These characteristics make them highly effective for treating industrial wastewater contaminated with a variety of pollutants such as organic dyes, heavy metals, and pathogenic microbes.[3] Nickel-based nanoparticles offer a versatile platform for several treatment mechanisms, including photocatalysis, adsorption, and disinfection, presenting a promising alternative to conventional wastewater treatment methods.[1][4][5]

Key Applications and Performance Data

Nickel nanoparticles have demonstrated high efficacy in removing a broad spectrum of contaminants from water. Their application can be broadly categorized into three main areas: the degradation of organic dyes, the adsorption of heavy metals, and antimicrobial disinfection.

Photocatalytic Degradation of Organic Dyes

As p-type semiconductors, NiO nanoparticles are effective photocatalysts that can degrade complex organic dye molecules into less harmful substances under light irradiation.[4] When combined with other metal oxides, such as in NiO/CuO nanocomposites, their photocatalytic efficiency can be further enhanced.[4]

Table 1: Performance of Nickel Nanoparticles in Photocatalytic Dye Degradation

Nanoparticle Type	Target Dye	Initial Conc. (mg/L)	Catalyst Dose	Irradiation Time	Degradation Efficiency (%)	Reference
Biosynthesized NiO-NPs	Congo Red (CR)	25	1 mg/mL	4 h (Sunlight)	93.57	[6][7]
Biosynthesized NiO-NPs	Methylene Blue (MB)	25	1 mg/mL	4 h (Sunlight)	82.36	[6][7]
Biosynthesized NiO-NPs	Malachite Green (MCG)	25	1 mg/mL	4 h (Sunlight)	91.05	[6][7]
NiO-NPs	Reactive Red-2 (RR-2)	60	0.02–0.1 g/10 mL	60–120 min (Visible)	90	[4]
NiO-NPs	Reactive Black-5 (RB-5)	60	0.02–0.1 g/10 mL	60–120 min (Visible)	82	[4]
NiO/CuO-NC	Reactive Black-5 (RB-5)	60	0.02–0.1 g/10 mL	60–120 min (Visible)	93	[4]
NiO/CuO-NC	Orange II (OII)	60	0.02–0.1 g/10 mL	60–120 min (Visible)	96	[4]
Green Synthesized Ni-NPs	Congo Red (CR)	-	-	-	~88
Sheep dung-mediated NiO	Methylene Blue (MB)	4	15 mg	100 min (UV)	99	[8]

| Sheep dung-mediated NiO | Malachite Green (MG) | 4 | 15 mg | 100 min (UV) | 98 |[8] |

Adsorption of Heavy Metals

The high surface area and specific surface chemistry of nickel nanoparticles facilitate the effective removal of toxic heavy metal ions from aqueous solutions through adsorption.[9][10] The process is often pH-dependent, with removal efficiencies increasing at higher pH values for cations like Cu(II) and Ni(II), and at lower pH for anions like Cr(VI).[11]

Table 2: Performance of Nickel Nanoparticles in Heavy Metal Adsorption

Nanoparticle Type	Target Metal Ion	Adsorbent Dose (g/L)	pH	Max. Adsorption Capacity (mg/g)	Removal Efficiency (%)	Reference
NiO Nanopowder	Pb(II)	0.8 - 4.5	-	-	60 - 100	[12]
NiO Nanopowder	Zn(II)	0.8 - 4.5	-	-	40 - 45	[12]
Green Synthesized NiO-NPs	Cd(II)	0.1	-	~165	-	[9]
NiO-NPs (Lemon Juice)	Ni(II)	-	>7	-	98.3	[11]
NiO-NPs (Lemon Juice)	Cu(II)	-	>7	-	99.1	[11]
NiO-NPs (Lemon Juice)	Cr(VI)	-	~3	-	-	[11]

| NiO-modified diatomite | Basic Red 46 | - | 7 | 105.61 | - |[1] |

Disinfection and General Wastewater Treatment

Beyond targeted pollutant removal, nickel nanoparticles are effective in reducing general contamination parameters in industrial wastewater, such as Chemical Oxygen Demand (COD) and Total Dissolved Solids (TDS).[6] They also exhibit significant antimicrobial properties against various pathogenic bacteria, which is attributed to the generation of reactive oxygen species (ROS) and the release of Ni²⁺ ions that disrupt cellular functions.[1][13]

Table 3: Reduction of General Wastewater Parameters by Biosynthesized NiO-NPs

Parameter	Reduction Efficiency (%)
Chemical Oxygen Demand (COD)	49.24
Total Dissolved Solids (TDS)	67.05
Electrical Conductivity (EC)	48.38
Sulfates	52.50
Phosphates	49.49

Data sourced from a study on industrial wastewater treated with biosynthesized NiO-NPs for 8 hours under sunlight.[6]

Table 4: Antimicrobial Activity of Nickel Nanoparticles

Nanoparticle Type	Target Microorganism	Efficacy	Reference
Ni-NPs (Ocimum sanctum extract)	E. coli, K. pneumoniae (Gram-negative)	Good antimicrobial activity	[1][14]
Ni-NPs (Ocimum sanctum extract)	B. subtilis, S. epidermidis (Gram-positive)	Good antimicrobial activity	[1][15]
Ni-NPs (Ocimum sanctum extract)	C. albicans, A. fumigatus (Fungi)	Good antimicrobial activity	[1][15]

| Mo-doped NiO NPs | E. coli | High antibacterial activity (25 mm zone) |[16] |

Experimental Protocols

Detailed methodologies for the synthesis of nickel nanoparticles and their application in wastewater treatment are provided below.

Protocol 1: Green Synthesis of Nickel Nanoparticles using Grapefruit Peel Extract

This protocol describes an eco-friendly method for synthesizing nickel nanoparticles using an agricultural waste product as a reducing and capping agent.

Materials:

• Grapefruit peels

• Nickel nitrate (B79036) hexahydrate (Ni(NO₃)₂·6H₂O)

• Deionized (DI) water

• Whatman No. 1 filter paper

Procedure:

• Extract Preparation:

  • Thoroughly wash fresh grapefruit peels with DI water to remove surface impurities.

  • Cut the peels into small pieces and boil 20g in 200 mL of DI water for 30 minutes.

  • Allow the mixture to cool to room temperature.

  • Filter the aqueous extract through Whatman No. 1 filter paper.

  • Centrifuge the extract at 5000 rpm for 15 minutes to settle any fine suspended particles and collect the supernatant.

• Nanoparticle Synthesis:

  • Prepare a 0.3 M aqueous solution of nickel nitrate.

  • In a clean beaker, mix 300 mL of the 0.3 M nickel nitrate solution with 30 mL of the prepared grapefruit peel extract.

  • Stir the solution continuously. A change in color to bluish-green indicates the initiation of nanoparticle formation.

  • Allow the solution to rest for 24 hours, during which bluish-colored precipitates of nickel nanoparticles will form and settle at the bottom.

• Collection and Purification:

  • Carefully decant the supernatant.

  • Collect the precipitate and wash it multiple times with DI water to remove any unreacted precursors or residual extract.

  • Dry the purified precipitate in a hot air oven at 80°C for 4-6 hours to obtain a fine powder of nickel nanoparticles.

Protocol 2: Chemical Synthesis of Nickel Nanoparticles via Reduction

This protocol details a common chemical reduction method for producing metallic nickel nanoparticles.[2]

Materials:

• Nickel chloride hexahydrate (NiCl₂·6H₂O)

• Absolute ethanol (B145695) (99%)

• Sodium hydroxide (B78521) (NaOH)

• Hydrazine (B178648) monohydrate (N₂H₄·H₂O)

• Acetone (B3395972) (99%)

• Deionized (DI) water

Procedure:

• Precursor Preparation:

  • Dissolve 3g of nickel chloride hexahydrate in absolute ethanol in a reaction vessel.

  • Separately, dissolve an appropriate amount of sodium hydroxide in absolute ethanol.

• Reduction Reaction:

  • Add the NaOH solution to the nickel chloride solution while stirring.

  • Slowly add hydrazine monohydrate as the reducing agent. The molar ratio of N₂H₄ to Ni²⁺ can be adjusted (e.g., 10:1 or 15:1) to control particle size and morphology.[2]

  • Maintain the reaction temperature at 60°C with continuous stirring for 1 hour to ensure the complete reduction of Ni²⁺ ions to Ni⁰.[2]

• Collection and Purification:

  • After the reaction is complete, collect the resulting black precipitate using a 0.45-μm filter.

  • Wash the precipitate sequentially with absolute ethanol, DI water, and finally acetone to remove impurities and byproducts.[2]

  • Dry the collected black powder at room temperature in a sealed container for further use.[2]

Protocol 3: Batch Adsorption Experiment for Heavy Metal Removal

This protocol outlines the procedure to evaluate the adsorption capacity of synthesized nickel nanoparticles for heavy metal ions.[9]

Materials & Apparatus:

• Synthesized Ni/NiO nanoparticles (adsorbent)

• Stock solution of a target heavy metal ion (e.g., Cd(II), Pb(II))

• 0.1 M HCl and 0.1 M NaOH for pH adjustment

• Orbital shaker

• Centrifuge

• Atomic Absorption Spectrophotometer (AAS) or Inductively Coupled Plasma (ICP) spectrometer

• Conical flasks

Procedure:

• Preparation of Test Solutions:

  • Prepare a series of test solutions with varying initial concentrations (e.g., 5 to 400 mg/L) of the target heavy metal by diluting the stock solution with DI water.[9]

• Adsorption Process:

  • Take a fixed volume of each test solution (e.g., 25 mL) in separate conical flasks.

  • Adjust the pH of each solution to the desired value using 0.1 M HCl or 0.1 M NaOH.

  • Add a pre-weighed amount of the Ni/NiO nanoparticle adsorbent (e.g., 2.5 mg) to each flask.[9]

  • Place the flasks on an orbital shaker and agitate at a constant speed (e.g., 150 rpm) for a specified equilibrium time (e.g., 24 hours) at a constant temperature.[9]

• Sample Analysis:

  • After agitation, separate the adsorbent from the solution by centrifugation.

  • Analyze the residual concentration of the heavy metal ion in the supernatant using AAS or ICP.

• Data Calculation:

  • Calculate the amount of metal ion adsorbed per unit mass of adsorbent at equilibrium, qₑ (mg/g), using the formula: qₑ = (C₀ - Cₑ) * V / m

  • Calculate the removal efficiency (%) using the formula: Removal % = [(C₀ - Cₑ) / C₀] * 100

  • Where:

    • C₀ is the initial metal ion concentration (mg/L).

    • Cₑ is the equilibrium metal ion concentration (mg/L).

    • V is the volume of the solution (L).

    • m is the mass of the adsorbent (g).

Visualizations: Workflows and Mechanisms

The following diagrams illustrate the synthesis, application, and experimental workflows related to nickel nanoparticles in wastewater treatment.

Caption: Workflow for Ni-NP synthesis and application in wastewater treatment.

Caption: Mechanisms of pollutant removal by nickel nanoparticles.

Caption: Experimental workflow for a batch adsorption study.

References

• 1. Nickel Based Nano Particles as Adsorbents in Water Purification Methods – A Review – Oriental Journal of Chemistry [orientjchem.org]
• 2. iwaponline.com [iwaponline.com]
• 3. Current Trends in the Application of Nanomaterials for the Removal of Pollutants from Industrial Wastewater Treatment—A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Photocatalysis and adsorption kinetics of azo dyes by nanoparticles of nickel oxide and copper oxide and their nanocomposite in an aqueous medium - PMC [pmc.ncbi.nlm.nih.gov]
• 5. scribd.com [scribd.com]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. bepls.com [bepls.com]
• 10. Frontiers | Nano-revolution in heavy metal removal: engineered nanomaterials for cleaner water [frontiersin.org]
• 11. researchgate.net [researchgate.net]
• 12. sid.ir [sid.ir]
• 13. Frontiers | Nanoparticles for microbial control in water: mechanisms, applications, and ecological implications [frontiersin.org]
• 14. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]

Application Notes and Protocols for Electrodeposition of Ni-Cu Films for Hydrogen Evolution Reaction (HER)

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the electrodeposition of Nickel-Copper (Ni-Cu) alloy films, specifically tailored for their application as efficient electrocatalysts for the Hydrogen Evolution Reaction (HER) in alkaline media. The protocols outlined below cover substrate preparation, electrodeposition procedures for both direct and pulse current methods, and comprehensive electrochemical characterization techniques.

Introduction

The electrochemical hydrogen evolution reaction (HER) is a cornerstone of renewable energy technologies, including water splitting for hydrogen production. Nickel-based alloys, particularly Ni-Cu, have emerged as cost-effective and highly active non-precious metal catalysts for HER in alkaline solutions. The synergistic effect between Ni and Cu modulates the electronic structure and optimizes the hydrogen binding energy, leading to enhanced catalytic activity. Electrodeposition offers a facile, scalable, and cost-effective method for fabricating these catalytically active films with controlled composition and morphology.

Experimental Protocols

Substrate Preparation (Copper Substrate)

Proper substrate preparation is critical for achieving well-adherent and uniform Ni-Cu films. The following protocol is recommended for copper substrates (e.g., copper foil, copper plates).

Materials:

• Copper substrate

• Acetone (B3395972)

• Isopropyl alcohol (IPA)

• Hydrochloric acid (HCl), 2% v/v or Sulfuric Acid (H₂SO₄), 5-10% v/v

• Deionized (DI) water

• Nitrogen gas stream

• Ultrasonic bath

Procedure:

• Degreasing:

  • Immerse the copper substrate in acetone and sonicate for 5-10 minutes to remove organic contaminants.

  • Rinse thoroughly with DI water.

  • Immerse the substrate in isopropyl alcohol and sonicate for another 5-10 minutes.

  • Rinse thoroughly with DI water.

• Acid Activation:

  • Immerse the cleaned copper substrate in a 2% HCl or 5-10% H₂SO₄ solution for 1-2 minutes to remove the native oxide layer.

  • Rinse thoroughly with DI water. A water-break-free surface indicates a clean, hydrophilic surface.

• Drying:

  • Dry the substrate under a stream of nitrogen gas.

  • Use the prepared substrate immediately for electrodeposition to prevent re-oxidation.

Electrodeposition of Ni-Cu Films

The composition and morphology of the Ni-Cu films can be tuned by adjusting the electrolyte composition and deposition parameters. Below are protocols for both direct current (galvanostatic/potentiostatic) and pulse current electrodeposition.

Electrochemical Setup:

• Working Electrode: Prepared copper substrate

• Counter Electrode: Platinum mesh or graphite (B72142) rod

• Reference Electrode: Saturated Calomel Electrode (SCE) or Ag/AgCl

• Electrolyte: See Table 1 for recommended compositions.

• Power Source: Potentiostat/Galvanostat

Table 1: Recommended Electrolyte Compositions for Ni-Cu Electrodeposition

Electrolyte Component	Concentration (Recipe 1)	Concentration (Recipe 2)
Nickel Sulfate Hexahydrate (NiSO₄·6H₂O)	Varies (e.g., 0.075 M)	-
Copper Sulfate Pentahydrate (CuSO₄·5H₂O)	Varies (e.g., 0.025 M)	0.01 M
Nickel Chloride Hexahydrate (NiCl₂·6H₂O)	-	0.1 M
Sodium Citrate Dihydrate (C₆H₅Na₃O₇·2H₂O)	0.3 M	-
Ammonium Sulfate ((NH₄)₂SO₄)	1.0 M	-
Ammonium Chloride (NH₄Cl)	-	0.2 M
Sodium Chloride (NaCl)	-	0.43 M
pH	~8.0	Not specified
Temperature	Room Temperature	Room Temperature

Protocol 2.2.1: Direct Current (DC) Electrodeposition

• Assemble the three-electrode cell with the prepared copper substrate as the working electrode.

• Fill the cell with the chosen electrolyte from Table 1.

• Galvanostatic Deposition: Apply a constant current density in the range of 10-100 mA/cm² for a specified duration (e.g., 10-30 minutes). The composition of the Ni-Cu alloy can be controlled by varying the current density.

• Potentiostatic Deposition: Apply a constant potential, for example, between -0.8 V and -1.2 V vs. SCE, for a set time.

• After deposition, rinse the coated substrate thoroughly with DI water and dry it under a nitrogen stream.

Protocol 2.2.2: Pulse Current (PC) Electrodeposition

Pulse current deposition can lead to finer grain structures and more uniform deposits.

• Use the same electrochemical setup and electrolyte as in the DC method.

• Set the pulse parameters on the potentiostat/galvanostat. A representative set of parameters is:

  • Peak Current Density (I_on): 50-200 mA/cm²

  • On-time (T_on): 10-50 ms

  • Off-time (T_off): 50-200 ms

  • Duty Cycle: (T_on / (T_on + T_off)) x 100%

• Run the deposition for the desired duration.

• Rinse and dry the electrode as described previously.

Electrochemical Characterization for HER Performance

The electrocatalytic activity of the prepared Ni-Cu films for the HER is evaluated in an alkaline electrolyte (typically 1.0 M KOH) using a standard three-electrode setup.

Protocol 3.1: Linear Sweep Voltammetry (LSV) and Tafel Analysis

• Place the Ni-Cu coated electrode as the working electrode, a platinum mesh as the counter electrode, and a reference electrode (e.g., Ag/AgCl) in a cell containing 1.0 M KOH solution.

• Purge the electrolyte with high-purity nitrogen or argon for at least 30 minutes to remove dissolved oxygen.

• Perform cyclic voltammetry (CV) scans (e.g., 50-100 cycles) in the potential window of interest to activate and stabilize the catalyst.

• Record the LSV curve at a slow scan rate (e.g., 2-5 mV/s) in the cathodic direction. All potentials should be iR-corrected and converted to the Reversible Hydrogen Electrode (RHE) scale using the Nernst equation: E(RHE) = E(Ref) + 0.059*pH + E°(Ref).

• From the LSV data, plot the overpotential (η) versus the logarithm of the current density (log|j|). The linear portion of this plot is the Tafel region.

• The Tafel slope is determined by fitting the linear region to the Tafel equation: η = b*log|j| + a, where 'b' is the Tafel slope.

Protocol 3.2: Electrochemical Impedance Spectroscopy (EIS)

EIS is used to study the electrode kinetics and charge transfer resistance.

• Use the same three-electrode setup and electrolyte as for LSV.

• Set the potentiostat to a specific overpotential in the HER region (e.g., 100-200 mV).

• Apply a small AC voltage perturbation (e.g., 5-10 mV amplitude) over a frequency range, typically from 100 kHz to 0.1 Hz.

• The resulting Nyquist plot (Z' vs. -Z'') can be fitted to an equivalent circuit to determine the charge transfer resistance (Rct), which is inversely proportional to the HER activity.

Data Presentation

The performance of Ni-Cu electrocatalysts for HER is typically evaluated based on the overpotential required to achieve a current density of 10 mA/cm² (η₁₀), the Tafel slope, and the exchange current density (j₀).

Table 2: Representative HER Performance of Electrodeposited Ni-Cu Films in Alkaline Media

Ni Content (at%)	Deposition Method	Overpotential at 10 mA/cm² (mV)	Tafel Slope (mV/dec)	Reference
~38	DC	Not specified	~79	[1]
~68 (dealloyed)	DC	152	Not specified	[2][3]
Varied	DC	~280	~117	Not specified
Low Ni content	DC & PC	High activity reported	Not specified	[4]

Note: The values presented are indicative and can vary significantly with the specific deposition conditions and film morphology.

Visualizations

Experimental Workflow

Caption: Overall experimental workflow.

Logical Relationship of HER Parameters

Caption: Key HER performance metrics.

References

• 1. researchgate.net [researchgate.net]
• 2. nmfrc.org [nmfrc.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols: Nickel-Based MOFs for Enhanced Oxygen Evolution Reaction

Introduction

The oxygen evolution reaction (OER) is a critical component of several renewable energy technologies, including water splitting and metal-air batteries. However, the sluggish kinetics of OER necessitates the use of efficient electrocatalysts. Nickel-based metal-organic frameworks (Ni-MOFs) have emerged as promising, cost-effective catalysts for OER due to their high surface area, tunable porosity, and abundant active nickel sites.[1][2] This document provides detailed application notes and protocols for the synthesis, characterization, and electrochemical evaluation of nickel-based MOFs as OER electrocatalysts.

I. Performance of Nickel-Based MOF Electrocatalysts

The efficiency of Ni-based MOFs in catalyzing the OER is evaluated based on several key metrics, including the overpotential required to achieve a specific current density (typically 10 mA/cm²), the Tafel slope, and long-term stability. A lower overpotential and a smaller Tafel slope indicate a more efficient catalyst. The following table summarizes the performance of various nickel-based MOF electrocatalysts reported in the literature.

Electrocatalyst	Substrate	Electrolyte	Overpotential @ 10 mA/cm² (mV)	Tafel Slope (mV/dec)	Reference
Ni-MOF/NF	Nickel Foam	1 M KOH	362	66	[1]
AB & Ni-MOF (1:1)/NF	Nickel Foam	1 M KOH	263	66	[1]
NiCo-MOF/NF	Nickel Foam	1.0 M KOH	N/A (270 mV @ 50 mA/cm²)	35.4	[3][4]
Ni-MOF/NF	Nickel Foam	1.0 M KOH	380 (at 50 mA/cm²)	64.4	[3][4]
Ni₁₀Co-BTC	N/A	1 M KOH	378 (initial) -> 337 (after stability test)	87	[5]
Ni₁₀Co-BTC/KB	N/A	1 M KOH	366 (initial) -> 347 (after stability test)	70	[5]
Ni₁₀Fe-BTC	N/A	1 M KOH	346 (initial) -> 344 (after stability test)	47	[5]
Calcinated CDs@MOF Composite	Nickel Foam	1 M KOH	194	34	[6]
Fe₂Ni MOF/NF	Nickel Foam	1.0 M KOH	222	42.39	[7]
NiFe-BDC-0.5	N/A	N/A	256	45.4	[8]
Ni₀.₅Co₉.₅MOF-74	N/A	1 mol/L KOH	352	N/A	[9]

II. Experimental Protocols

This section provides detailed protocols for the synthesis of nickel-based MOFs, the preparation of electrodes, and the electrochemical evaluation of their OER performance.

A. Synthesis of Nickel-Based MOFs on Nickel Foam (Solvothermal Method)

This protocol describes a common one-step solvothermal method for the in-situ growth of bimetallic Ni-Co MOF nanosheet arrays on nickel foam (NF).[3][4]

Materials:

• Nickel foam (NF)

• Nickel chloride hexahydrate (NiCl₂·6H₂O)

• Cobalt chloride hexahydrate (CoCl₂·6H₂O)

• 1,4-benzenedicarboxylic acid (BDC)

• N,N-Dimethylformamide (DMF)

• Ethanol (B145695)

• Deionized (DI) water

• Hydrochloric acid (HCl, dilute)

• Acetone (B3395972)

Procedure:

• Substrate Cleaning:

  • Cut a piece of nickel foam to the desired dimensions (e.g., 1 cm x 1 cm).

  • Clean the nickel foam by sonicating in dilute HCl solution for 20 minutes to remove the surface oxide layer.

  • Rinse thoroughly with DI water.

  • Sonicate in acetone for 20 minutes to remove any organic residues.

  • Rinse with DI water and dry in an oven at 60 °C for 30 minutes.

• Precursor Solution Preparation:

  • Dissolve 7 mg of NiCl₂·6H₂O, 3 mg of CoCl₂, and 10 mg of BDC in a 10 mL mixture of DMF/ethanol/water (5:3:2 v/v/v).

  • Sonicate the mixture for 30 minutes until a clear solution is obtained.

• Solvothermal Synthesis:

  • Transfer the clear precursor solution into a 25 mL Teflon-lined stainless-steel autoclave.

  • Place the cleaned and dried nickel foam into the autoclave, ensuring it is submerged in the solution.

  • Seal the autoclave and heat it in an oven at 120 °C for 12 hours.

  • Allow the autoclave to cool down to room temperature naturally.

• Product Recovery and Cleaning:

  • Remove the nickel foam from the autoclave.

  • Sonicate it for 5 minutes in DI water to remove any loosely attached material.

  • Rinse thoroughly with DI water.

  • Dry the NiCo-MOF/NF electrode for further use.

B. Electrode Preparation

For the in-situ grown MOFs on conductive substrates like nickel foam, the resulting product (e.g., NiCo-MOF/NF) can be directly used as a binder-free working electrode.

For powdered MOF samples, an electrode can be prepared as follows:

Materials:

• Synthesized Ni-based MOF powder

• Conductive carbon black (e.g., Ketjenblack, Acetylene Black)

• Nafion solution (5 wt%)

• Ethanol or a mixture of water and isopropanol

• Glassy carbon electrode (GCE), FTO glass, or other desired substrate

Procedure:

• Catalyst Ink Preparation:

  • Disperse a specific amount of the Ni-based MOF powder (e.g., 5 mg) and conductive carbon black (e.g., 1 mg) in a mixture of ethanol and water (e.g., 1 mL of a 1:1 v/v mixture).

  • Add a small amount of Nafion solution (e.g., 20 µL) as a binder.

  • Sonicate the mixture for at least 30 minutes to form a homogeneous catalyst ink.

• Electrode Coating:

  • Drop-cast a specific volume of the catalyst ink (e.g., 5-10 µL) onto the surface of a polished glassy carbon electrode.

  • Allow the solvent to evaporate at room temperature or in a low-temperature oven.

  • The resulting catalyst-coated electrode is ready for electrochemical testing.

C. Electrochemical OER Measurements

Electrochemical measurements are performed to evaluate the catalytic activity of the prepared Ni-based MOF electrodes.

Apparatus and Chemicals:

• Potentiostat/Galvanostat electrochemical workstation

• Standard three-electrode cell

• Working electrode: The prepared Ni-based MOF electrode

• Counter electrode: Platinum wire or graphite (B72142) rod

• Reference electrode: Saturated Calomel Electrode (SCE) or Ag/AgCl

• Electrolyte: 1.0 M potassium hydroxide (B78521) (KOH) solution

Procedure:

• Electrolyte Preparation: Prepare a 1.0 M KOH solution by dissolving the appropriate amount of KOH pellets in DI water.

• Cell Assembly: Assemble the three-electrode cell with the prepared working electrode, counter electrode, and reference electrode. Fill the cell with the 1.0 M KOH electrolyte.

• Potential Conversion: All measured potentials should be converted to the Reversible Hydrogen Electrode (RHE) scale using the Nernst equation: E(RHE) = E(SCE/Ag/AgCl) + E°(SCE/Ag/AgCl) + 0.059 × pH

• Pre-activation: Before OER measurements, perform cyclic voltammetry (CV) for about 10 cycles at a scan rate of 50 mV/s to activate the catalyst.[3][4]

• Linear Sweep Voltammetry (LSV):

  • Record the polarization curve using LSV at a slow scan rate (e.g., 2-5 mV/s) to minimize capacitive currents.

  • The potential at which a current density of 10 mA/cm² is reached is a key metric for OER activity.

• Tafel Analysis:

  • The Tafel slope is determined from the linear region of the Tafel plot (η vs. log(j)), where η is the overpotential and j is the current density. The Tafel equation is η = b × log(j) + a, where 'b' is the Tafel slope.

• Electrochemical Impedance Spectroscopy (EIS):

  • Perform EIS at a specific overpotential to investigate the charge transfer resistance and electrode kinetics.

• Chronoamperometry or Chronopotentiometry:

  • Assess the long-term stability of the catalyst by applying a constant potential (chronoamperometry) or a constant current density (chronopotentiometry) for an extended period (e.g., 12-50 hours) and monitoring the current or potential change.[1][7]

III. Visualized Workflows and Mechanisms

A. Experimental Workflow

The following diagram illustrates the general workflow for the synthesis and evaluation of nickel-based MOFs for the OER.

Caption: Experimental workflow for Ni-MOF synthesis and OER testing.

B. Proposed OER Mechanism on Nickel-Based MOFs

The OER in alkaline media is a complex multi-step process. For nickel-based catalysts, it is generally accepted that the active species are nickel oxyhydroxides (NiOOH) formed in-situ during the electrochemical process.[1][5] The mechanism involves the adsorption of hydroxide ions and subsequent oxidation steps.

Caption: Proposed OER mechanism on a metal active site (M).

References

• 1. Research Progress of Nickel-Based Metal-Organic Frameworks and Their Derivatives for Oxygen Evolution Catalysis [ccspublishing.org.cn]
• 2. researchgate.net [researchgate.net]
• 3. A NiCo-MOF nanosheet array based electrocatalyst for the oxygen evolution reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A NiCo-MOF nanosheet array based electrocatalyst for the oxygen evolution reaction - Nanoscale Advances (RSC Publishing) DOI:10.1039/D0NA00112K [pubs.rsc.org]
• 5. mdpi.com [mdpi.com]
• 6. tandfonline.com [tandfonline.com]
• 7. Preparation of an Fe2Ni MOF on nickel foam as an efficient and stable electrocatalyst for the oxygen evolution reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Fe-Incorporated Nickel-Based Bimetallic Metal–Organic Frameworks for Enhanced Electrochemical Oxygen Evolution - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Preparation of NiCo-MOF-74 and its electrocatalytic oxygen precipitation performance [journal.buct.edu.cn]

Application Note: In-situ Raman Spectroscopy for Elucidating Nickel Catalyst Mechanisms during Water Oxidation

For Researchers, Scientists, and Drug Development Professionals

Introduction

The electrochemical oxidation of water, or the oxygen evolution reaction (OER), is a critical process in renewable energy technologies such as water splitting and metal-air batteries. Nickel-based catalysts are among the most promising non-precious metal catalysts for the OER in alkaline media. Understanding the structural evolution of these catalysts under operating conditions is paramount for designing more efficient and durable materials. In-situ Raman spectroscopy is a powerful, non-destructive technique that provides real-time molecular-level information about the catalyst's surface structure and the formation of intermediate species during the electrochemical reaction. This application note provides a detailed protocol for conducting in-situ Raman spectroscopy on nickel catalysts during water oxidation and presents key data for interpretation.

Core Principles

In-situ Raman spectroscopy involves directing a laser beam onto the working electrode surface while it is immersed in an electrolyte and under potential control. The scattered light is collected and analyzed to generate a Raman spectrum, which consists of peaks corresponding to specific vibrational modes of the molecules present on the electrode surface. By monitoring changes in the Raman spectra as a function of the applied potential, one can identify the various phases of nickel hydroxides and oxyhydroxides that form on the catalyst surface and correlate these structural changes with the catalytic activity.

During water oxidation on nickel catalysts, several nickel species can be present, including α-Ni(OH)₂, β-Ni(OH)₂, and their oxidized counterparts, γ-NiOOH and β-NiOOH.[1][2][3] It is widely accepted that a Ni(III) oxyhydroxide species, often identified as γ-NiOOH, is the active phase for the OER.[1][4][5][6] In-situ Raman spectroscopy allows for the direct observation of the transformation of Ni(OH)₂ to NiOOH under anodic potentials.[7]

Data Presentation

The interpretation of in-situ Raman spectra of nickel catalysts relies on the accurate assignment of Raman bands to specific nickel oxide/hydroxide phases. The following table summarizes the characteristic Raman peaks for different nickel species commonly observed during the OER.

Nickel Species	Raman Peak (cm⁻¹)	Vibrational Mode Assignment	Reference
α-Ni(OH)₂	~450	Ni-O stretch	[3]
β-Ni(OH)₂	~455	Ni-O stretch	[3]
γ-NiOOH	~480 and ~560	Ni-O stretch	[1][2][4][5][6][8][9]
β-NiOOH	~475 and ~555	Ni-O stretch	[1][2][4][5][6]
Disordered NiOOH	Broad bands in the 400-600 region	Ni-O vibrations	[7]

Note: Peak positions can vary slightly depending on the specific catalyst composition, crystallinity, and experimental conditions.

Experimental Protocols

This section outlines a general protocol for conducting in-situ Raman spectroscopy experiments on nickel-based catalysts during water oxidation.

Catalyst and Electrode Preparation

• Catalyst Synthesis: Synthesize the nickel-based catalyst of interest (e.g., Ni foam, NiFe layered double hydroxide, electrodeposited NiOx film) according to established procedures.

• Working Electrode Fabrication:

  • For powder catalysts, prepare an ink by dispersing a specific amount of the catalyst in a solvent mixture (e.g., water, isopropanol, and Nafion® solution) through ultrasonication.

  • Drop-cast a precise volume of the catalyst ink onto a suitable substrate (e.g., glassy carbon, gold, or nickel foam) and allow it to dry under ambient or slightly elevated temperatures.

  • For metallic nickel catalysts (e.g., Ni foil or foam), polish the surface to a mirror finish using alumina (B75360) slurries of decreasing particle size, followed by rinsing with deionized water and ethanol.

Spectro-electrochemical Cell Setup

• Cell Assembly: Utilize a three-electrode spectro-electrochemical cell with an optically transparent window (e.g., quartz or sapphire) that allows for illumination of the working electrode.

• Electrodes:

  • Working Electrode: The prepared nickel catalyst electrode.

  • Reference Electrode: A standard reference electrode such as Ag/AgCl or a Mercury/Mercuric Oxide (Hg/HgO) electrode.[1][2][4][5]

  • Counter Electrode: A platinum wire or graphite (B72142) rod.

• Electrolyte: Prepare the electrolyte solution, typically an alkaline solution such as 0.1 M or 1.0 M KOH.[1][2][4][5][10] Ensure the electrolyte is free of impurities that may interfere with the measurements.

• Positioning: Position the working electrode as close as possible to the optical window to maximize the Raman signal.

In-situ Raman Spectroscopy and Electrochemical Measurements

• Instrumentation:

  • A Raman spectrometer equipped with a suitable laser excitation source (e.g., 532 nm or 633 nm).[10]

  • A long working distance microscope objective to focus the laser onto the electrode surface through the cell window.

  • A potentiostat for controlling the electrochemical potential of the working electrode.

• Experimental Procedure:

  • Assemble the spectro-electrochemical cell and fill it with the electrolyte.

  • Position the cell on the Raman microscope stage and focus the laser on the catalyst surface.

  • Connect the electrodes to the potentiostat.

  • Record an initial Raman spectrum at the open-circuit potential (OCP) to characterize the initial state of the catalyst.

  • Apply a series of constant potentials (potentiostatic mode) or a slow potential sweep (potentiodynamic mode) to the working electrode, starting from a non-catalytic potential and moving into the OER region.

  • Simultaneously record Raman spectra and the corresponding electrochemical data (current density) at each potential step or during the sweep.[10][11] This is often referred to as operando Raman spectroscopy.[10][11][12]

  • Ensure that the laser power is low enough to avoid sample damage or laser-induced heating effects.

Visualizations

Experimental Workflow

Caption: A flowchart of the in-situ Raman spectroscopy experimental workflow.

Proposed OER Catalytic Cycle on Nickel Catalysts

Caption: A simplified diagram of the proposed OER mechanism on nickel catalysts.

Conclusion

In-situ Raman spectroscopy is an indispensable tool for investigating the structural dynamics of nickel-based catalysts for the water oxidation reaction. By providing direct evidence of the formation and transformation of various nickel oxyhydroxide species under reaction conditions, this technique offers crucial insights into the reaction mechanism. The protocols and data presented in this application note serve as a comprehensive guide for researchers to effectively utilize in-situ Raman spectroscopy to advance the understanding and development of highly efficient OER catalysts.

References

• 1. escholarship.org [escholarship.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. In Situ Raman Study of Nickel Oxide and Gold-Supported Nickel Oxide Catalysts for the Electrochemical Evolution of Oxygen (Journal Article) | OSTI.GOV [osti.gov]
• 5. discovery.researcher.life [discovery.researcher.life]
• 6. scispace.com [scispace.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]
• 10. edinst.com [edinst.com]
• 11. researchgate.net [researchgate.net]
• 12. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols: Nickel-Catalyzed Hydrogenation Reactions in Aqueous Media

For Researchers, Scientists, and Drug Development Professionals

Introduction

The use of aqueous media for chemical transformations is a cornerstone of green chemistry, offering significant advantages in terms of safety, cost, and environmental impact. Nickel, being an earth-abundant and inexpensive metal, presents a highly attractive alternative to precious metal catalysts (e.g., Pd, Pt, Rh) for hydrogenation reactions. This document provides detailed application notes and experimental protocols for nickel-catalyzed hydrogenation in aqueous environments, targeting a broad range of substrates. The information is curated for researchers, scientists, and professionals in drug development seeking sustainable and efficient reduction methodologies.

Catalyst Systems: An Overview

Several nickel-based catalytic systems have demonstrated high efficacy for hydrogenations in water. The most prominent among these are:

• Raney Nickel: A well-established, sponge-like nickel catalyst prepared by leaching aluminum from a nickel-aluminum alloy.[1][2] It is highly active for the hydrogenation of a wide variety of functional groups and is often used as a slurry in water.[2][3]

• Nickel Nanoparticles (Ni-NPs): These can be prepared in situ from nickel salts or as pre-synthesized, stabilized particles.[4][5] Their high surface-area-to-volume ratio often leads to enhanced catalytic activity. Ionic liquids and other stabilizers can be employed to prepare well-dispersed and reusable Ni-NPs in aqueous media.

• Supported Nickel Catalysts: Nickel nanoparticles can be immobilized on various supports such as activated carbon, metal oxides (e.g., Al2O3, SiO2), or polymers to improve stability, prevent aggregation, and facilitate catalyst recovery.

Data Presentation: Quantitative Analysis of Nickel-Catalyzed Hydrogenations

The following tables summarize the performance of various nickel catalysts for the hydrogenation of different functional groups in aqueous or partially aqueous media.

Table 1: Hydrogenation of Unsaturated Carbon-Carbon Bonds

Substrate	Catalyst System	Reaction Conditions	Conversion (%)	Product(s)	Yield (%)	Reference(s)
Cinnamic acid	Raney Nickel (W6), NaBH4	0.52 M aq. NaOH, 50-60 °C, 3 h	>99	3-Phenylpropanoic acid	Not Specified	[6]
Styrene	56 wt% Ni58Fe42/carbon	Ethanol, 50 °C, H2	Quantitative	Ethylbenzene	Not Specified	[7]
Various Alkenes	NiCl2, Zn powder	Water, Room Temperature	High	Alkanes	High	[6]

Table 2: Hydrogenation of Carbonyl Compounds

Substrate	Catalyst System	Reaction Conditions	Conversion (%)	Product(s)	Yield (%)	Reference(s)
Various Aldehydes & Ketones	Raney Nickel	Water, Room Temperature, H2	High	Alcohols	High	[8]
Ethyl levulinate	10 wt% Ni67Fe33/activated carbon	Water, 100 °C, H2	100	γ-valerolactone (GVL)	99	[7]

Table 3: Hydrogenation of Alkynes

Substrate	Catalyst System	Reaction Conditions	Conversion (%)	Product(s)	Yield (%)	Selectivity	Reference(s)
Terminal Alkynes	Ni(NO3)2·6H2O	Acetonitrile, 120 °C, 30 bar H2, 15 h	High	Alkenes/Alkanes	High	Z-alkene >99:1	[9]
Phenylacetylene	56 wt% Ni58Fe42/carbon	Ethanol, 50 °C, H2	Quantitative	Ethylbenzene	Not Specified	Not Applicable	[7]

Table 4: Reduction of Nitro Compounds

Substrate	Catalyst System	Reaction Conditions	Conversion (%)	Product(s)	Yield (%)	Reference(s)
Various Nitroarenes	NiCl2, NaBH4, TEMPO-oxidized nanocellulose	Water (0.01 wt% nanocellulose), Room Temp.	Excellent	Amines	Excellent	[4]
p-Nitrophenol	Nickel Nanoparticles	Hydrazine hydrate	High	p-Aminophenol	High	[10]

Table 5: Hydrogenation of Biomass-Derived Compounds

Substrate	Catalyst System	Reaction Conditions	Product(s)	Yield (%)	Reference(s)
Lignin	Raney Ni, USY zeolite	Not specified	Phenolic monomers	27.9 wt%	[1]
Glucose	Raney Nickel	Isopropyl alcohol (hydrogen source), 80 °C, 6 h	Sorbitol	54 (conversion)	[11]

Experimental Protocols

Protocol 1: Preparation of W-6 Raney Nickel Catalyst

This protocol is adapted from Organic Syntheses.[12]

Caution: The preparation of Raney nickel involves the exothermic reaction of a nickel-aluminum alloy with concentrated sodium hydroxide (B78521), which generates flammable hydrogen gas. This procedure must be performed in a well-ventilated fume hood, away from ignition sources. Personal protective equipment (safety glasses, lab coat, gloves) is mandatory. The resulting Raney nickel is pyrophoric when dry and must be stored under water.[3]

Materials:

• Nickel-aluminum alloy powder (50:50 w/w)

• Sodium hydroxide (NaOH) pellets

• Distilled water

• 2 L Erlenmeyer flask

• Stainless-steel stirrer and thermometer

• Ice bath

Procedure:

• In a 2 L Erlenmeyer flask equipped with a stirrer and thermometer, dissolve 160 g of NaOH pellets in 600 mL of distilled water.

• Cool the NaOH solution to 50 °C in an ice bath.

• While stirring vigorously, slowly add 125 g of nickel-aluminum alloy powder in small portions over 25-30 minutes. Maintain the temperature at 50 ± 2 °C by controlling the rate of addition and using the ice bath.

• After the addition is complete, continue stirring and digest the suspension at 50 ± 2 °C for 50 minutes. A hot water bath may be necessary to maintain the temperature.

• After digestion, stop stirring and allow the catalyst to settle. Carefully decant the supernatant.

• Wash the catalyst by adding 1 L of distilled water, stirring, allowing it to settle, and decanting the water. Repeat this washing step two more times.

• The resulting W-6 Raney nickel is stored under distilled water.

Protocol 2: General Procedure for Hydrogenation of Unsaturated Carboxylic Acids in Water

This protocol is based on the work of Ramakrishna, R. A., et al.[6]

Materials:

• Unsaturated carboxylic acid (e.g., Cinnamic acid)

• Aqueous sodium hydroxide (0.52 M)

• Raney Nickel (W6 grade), as a slurry in water

• Sodium borohydride (B1222165) (NaBH4)

• Dilute hydrochloric acid (HCl)

• Dichloromethane (B109758) (CH2Cl2)

• Reaction flask with a stirrer and condenser

Procedure:

• Dissolve the unsaturated carboxylic acid (e.g., 5 mmol of cinnamic acid) in 10 mL of 0.52 M aqueous sodium hydroxide in a reaction flask.

• To the stirred solution, add Raney nickel (W6 grade, ~0.30 g).

• Add sodium borohydride (5 mmol) in small portions at room temperature.

• After 30 minutes of stirring at room temperature, heat the reaction mixture to 50-60 °C and stir for 3 hours, or until the reaction is complete (monitored by TLC).

• Cool the reaction mixture to room temperature and filter to remove the Raney nickel.

• Acidify the filtrate to pH 2 with dilute HCl.

• Extract the product with dichloromethane (2 x 40 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the hydrogenated carboxylic acid.

Protocol 3: In Situ Reduction of Nitroarenes to Amines in Aqueous Nanocellulose Solution

This protocol is adapted from the work of Prathap, K. J., et al.[4]

Materials:

• Nitroarene

• Nickel(II) chloride hexahydrate (NiCl2·6H2O)

• Sodium borohydride (NaBH4)

• TEMPO-oxidized nanocellulose solution in water (0.01 wt%)

• Reaction vessel

Procedure:

• To a reaction vessel, add the nitroarene (1 mmol), NiCl2·6H2O (0.1–0.25 mol%), and the TEMPO-oxidized nanocellulose solution (0.01 wt%).

• Stir the mixture at room temperature.

• Add sodium borohydride as the reducing agent.

• Continue stirring at room temperature until the reaction is complete (monitor by TLC or GC).

• Upon completion, the product can be isolated by standard workup procedures, typically involving extraction with an organic solvent.

Visualizations

Caption: Workflow for the preparation of active Raney Nickel catalyst.

Caption: General experimental workflow for nickel-catalyzed hydrogenation.

Caption: Key components and their relationship in the hydrogenation process.

References

• 1. Lignin Valorizations with Ni Catalysts for Renewable Chemicals and Fuels Productions | MDPI [mdpi.com]
• 2. A Simple Nickel Catalyst Enabling an E‐Selective Alkyne Semihydrogenation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. chemrxiv.org [chemrxiv.org]
• 7. mdpi.com [mdpi.com]
• 8. A protocol for hydrogenation of aldehydes and ketones to alcohols in aqueous media at room temperature in high yields and purity - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. wjarr.com [wjarr.com]
• 12. Organic Syntheses Procedure [orgsyn.org]

Application Notes and Protocols for the Fabrication of Nickel Foam Electrodes for Alkaline Water Electrolyzers

Audience: Researchers, scientists, and drug development professionals.

Introduction

Nickel foam is a widely utilized substrate for electrodes in alkaline water electrolyzers due to its high porosity, large surface area, excellent conductivity, and cost-effectiveness.[1][2] The three-dimensional open-pore structure facilitates efficient mass transport of electrolytes and rapid release of gas bubbles, which is crucial for high-performance water electrolysis.[1] Bare nickel foam itself exhibits catalytic activity for the hydrogen evolution reaction (HER) and the oxygen evolution reaction (OER) in alkaline media.[3][4] However, its performance can be significantly enhanced by modifying its surface with more active catalytic materials.[2]

These application notes provide detailed protocols for several common and effective methods for fabricating high-performance nickel foam electrodes. The described techniques include surface pretreatment, electrodeposition of catalytic coatings, and solution impregnation. For each method, the electrochemical performance of the resulting electrodes is summarized, and a graphical workflow is provided to illustrate the fabrication process.

Pretreatment of Nickel Foam Electrodes via Acid Etching

Application Note:

A simple yet effective method to enhance the performance of commercial nickel foam is through acid etching. This process removes the surface oxide layer that can increase electrical resistance and passivate the electrode surface. It also roughens the surface, increasing the electrochemically active surface area (ECSA) and providing more sites for catalytic reactions. Treatment with acids like hydrochloric acid (HCl) or sulfuric acid (H₂SO₄) has been shown to decrease the series resistance and improve the overall electrochemical performance of nickel foam electrodes in alkaline water electrolysis.[5][6]

Experimental Protocol:

• Cutting and Cleaning: Cut the nickel foam into the desired dimensions (e.g., 1 cm x 1 cm). Clean the cut pieces by sonicating them in acetone (B3395972) for 15 minutes to remove organic contaminants. Following this, sonicate in deionized (DI) water for another 15 minutes to remove any residual acetone. Dry the cleaned foam in an oven.[7]

• Acid Etching: Immerse the cleaned and dried nickel foam pieces in a 0.5 M H₂SO₄ solution.[5][6] Perform this etching step for a specific duration, for example, 15 minutes at room temperature.[8]

• Rinsing and Drying: After etching, thoroughly rinse the nickel foam with DI water until the pH of the rinsing water is neutral. An additional 15 minutes of ultrasonication in DI water can be performed to ensure the complete removal of surplus acid.[6] Finally, dry the etched nickel foam in an oven before use.

Performance Data:

Pretreatment Method	Electrolyte	Key Performance Metric	Value	Reference
Untreated Nickel Foam	1.0 M KOH	Series Resistance	-	[5]
0.50 M H₂SO₄ Etching	1.0 M KOH	Series Resistance Decrease	27%	[5]

Experimental Workflow:

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Nanostructured materials on 3D nickel foam as electrocatalysts for water splitting - Nanoscale (RSC Publishing) [pubs.rsc.org]
• 3. mdpi.com [mdpi.com]
• 4. Nickel foam and stainless steel mesh as electrocatalysts for hydrogen evolution reaction, oxygen evolution reaction and overall water splitting in alkaline media - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 5. Investigation of Wet-Preparation Methods of Nickel Foam For Alkaline Water Electrolysis - ProQuest [proquest.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]

Methane Suppression Techniques for Nickel Catalysts in the Water-Gas Shift Reaction: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of techniques to suppress methane (B114726) formation, an undesirable side reaction, on nickel-based catalysts during the water-gas shift (WGS) reaction. The WGS reaction is a critical process for hydrogen production and syngas conditioning. Nickel catalysts are a cost-effective option; however, their propensity to catalyze methanation reduces hydrogen yield and can lead to catalyst deactivation. This document details various strategies to enhance catalyst selectivity towards the WGS reaction, including promoter addition, alloying, and the use of specific supports.

Data Presentation: Performance of Modified Nickel Catalysts

The following tables summarize the catalytic performance of various nickel-based catalysts designed to suppress methanation in the water-gas shift reaction. The data is compiled from multiple studies to provide a comparative overview.

Table 1: Effect of Alkali Promoters on Ni/CeO₂ Catalysts

Catalyst	Promoter	Promoter Loading (wt%)	Reaction Temp. (°C)	CO Conversion (%)	Methane Selectivity (%)	Reference
Ni/CeO₂	None	-	400	~95	>10	[1]
Na-Ni/CeO₂	Na	Not Specified	400	>95	<5	[2]
K-Ni/CeO₂	K	Not Specified	400	>95	<5	[2]
Cs-Ni/CeO₂	Cs	Not Specified	400	>95	<5	[2]

Table 2: Influence of Bimetallic Formulations and Supports

Catalyst	Second Metal	Support	Reaction Temp. (°C)	CO Conversion (%)	Methane Yield (%)	Reference
Ni/CeO₂	-	CeO₂	450	~95	High
Ni-Cu/CeO₂	Cu	CeO₂	450	High	Low
Ni/Fe₂O₃	-	Fe₂O₃	450	<90	~5	[3]
5%Ni/Ce5%SmO	-	CeO₂-Sm₂O₃	280	~47 (stable)	Low	[4]
Ni/CeO₂ (unpromoted)	-	CeO₂	280	47 -> 36 (deactivated)	Higher	[4]

Experimental Protocols

Protocol 1: Preparation of Alkali-Promoted Ni/CeO₂ Catalysts via Wet Co-impregnation

This protocol describes a general method for synthesizing alkali-promoted nickel catalysts on a ceria support.

Materials:

• Nickel(II) nitrate (B79036) hexahydrate (Ni(NO₃)₂·6H₂O)

• Cerium(IV) oxide (CeO₂) support

• Alkali nitrate salt (e.g., KNO₃, NaNO₃, CsNO₃)

• Deionized water

• Rotary evaporator

• Drying oven

• Calcination furnace

Procedure:

• Precursor Solution Preparation:

  • For a 10 wt% Ni loading on CeO₂, dissolve 1.5 g of Ni(NO₃)₂·6H₂O in 30 mL of deionized water.

  • To achieve a desired alkali promoter loading (e.g., a 1:10 molar ratio of alkali to Ni), calculate the required amount of the respective alkali nitrate salt and dissolve it in the same nickel nitrate solution.[2]

• Impregnation:

  • Add 2.7 g of the CeO₂ support to the precursor solution.

  • Stir the slurry continuously for 4 hours at room temperature to ensure homogeneous impregnation.[2]

• Drying:

  • Remove the excess water from the impregnated support using a vacuum-assisted rotary evaporator.

  • Dry the resulting material overnight in an oven at 100 °C.[2]

• Calcination:

  • Place the dried powder in a crucible and transfer it to a muffle furnace.

  • Calcine the material at 550 °C for 4 hours with a heating rate of 10 °C/min.[2]

  • Allow the catalyst to cool down to room temperature before storage.

Protocol 2: Catalyst Activity Testing for the Water-Gas Shift Reaction

This protocol outlines a standardized procedure for evaluating the performance of WGS catalysts in a laboratory-scale fixed-bed reactor.

Equipment:

• Fixed-bed reactor (typically quartz or stainless steel)

• Temperature controller and furnace

• Mass flow controllers for gas delivery

• Water pump and vaporizer

• Condenser to remove unreacted water

• Gas chromatograph (GC) equipped with a thermal conductivity detector (TCD) and/or a flame ionization detector (FID) for product analysis.[5]

Procedure:

• Catalyst Loading:

  • Load a specific amount of the catalyst (e.g., 0.1 g) into the reactor, diluted with an inert material like silicon carbide (SiC) to ensure a uniform temperature profile.[6]

• Catalyst Pre-treatment (Reduction):

  • Heat the catalyst to a specified reduction temperature (e.g., 500-700 °C) under a flow of a reducing gas, typically a mixture of H₂ and an inert gas like N₂ or Ar.[4] The exact temperature and duration will depend on the specific catalyst.

• WGS Reaction:

  • After reduction, cool the reactor to the desired starting reaction temperature (e.g., 200 °C) under an inert gas flow.

  • Introduce the reactant gas mixture. A typical feed composition consists of CO, H₂O (steam), and an inert gas for GC calibration. The steam-to-CO ratio is a critical parameter, often ranging from 1 to 3.[7]

  • Set the total gas flow rate to achieve a desired Gas Hourly Space Velocity (GHSV), which is the ratio of the total gas flow rate to the catalyst volume.

• Product Analysis:

  • Pass the reactor effluent through a condenser to remove water.

  • Analyze the dry gas stream using an online GC to determine the concentrations of CO, CO₂, H₂, and CH₄.[5]

• Data Collection:

  • Measure the catalytic activity at various temperatures, typically in a stepwise manner (e.g., from 200 °C to 500 °C).

  • Calculate CO conversion, methane selectivity, and hydrogen yield at each temperature.

  • For stability tests, maintain the catalyst at a constant temperature for an extended period (e.g., 24-100 hours) and monitor the activity over time.[5]

Mandatory Visualizations

Methane Suppression Strategies

Caption: Key strategies to suppress methane formation on Ni catalysts.

Experimental Workflow for Catalyst Evaluation

Caption: Workflow for catalyst synthesis, characterization, and testing.

Proposed Mechanism of Methane Suppression

Caption: Simplified mechanism of WGS vs. methanation on a promoted Ni catalyst.

References

• 1. files01.core.ac.uk [files01.core.ac.uk]
• 2. research-portal.uu.nl [research-portal.uu.nl]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. hydrogen.energy.gov [hydrogen.energy.gov]

Application Notes and Protocols: Nickel as a Co-Catalyst for Enhanced Water Splitting Efficiency

Audience: Researchers, scientists, and materials science professionals.

Introduction

Electrolytic water splitting, the process of dissociating water into hydrogen (H₂) and oxygen (O₂), is a cornerstone technology for producing green hydrogen. This process consists of two half-reactions: the hydrogen evolution reaction (HER) at the cathode and the oxygen evolution reaction (OER) at the anode. A significant challenge in water electrolysis is the sluggish kinetics of the OER, which requires a substantial overpotential, thereby reducing the overall energy efficiency.[1] While precious metals like platinum (Pt) for HER and iridium (Ir) or ruthenium (Ru) for OER are highly effective, their scarcity and high cost impede large-scale application.[2]

Consequently, there is a pressing need to develop efficient, stable, and cost-effective electrocatalysts based on earth-abundant elements.[3][4] Nickel (Ni) and its compounds have emerged as highly promising co-catalysts due to their natural abundance, excellent corrosion resistance in alkaline media, and inherent catalytic activity.[5][6] This document provides an overview of various nickel-based co-catalysts, their performance metrics, and detailed protocols for their synthesis and electrochemical evaluation.

Nickel-Based Co-Catalysts for Water Splitting

Nickel-based materials have been extensively developed as electrocatalysts, including alloys, oxides/hydroxides, sulfides, and phosphides.[3][7] These materials often act as bifunctional catalysts, capable of driving both the HER and OER, which is highly desirable for simplifying electrolyzer design.[8]

• Nickel Alloys: Alloying nickel with other transition metals like iron (Fe), cobalt (Co), or molybdenum (Mo) can significantly enhance catalytic activity.[5][9] This enhancement is often attributed to synergistic effects that optimize the electronic structure and the binding energies of reaction intermediates.[10]

• Nickel Oxides/Hydroxides: Materials like NiO, Ni(OH)₂, and layered double hydroxides (LDHs) (e.g., NiFe-LDH) are particularly effective for the OER in alkaline conditions.[7][10][11] During the OER process, Ni(OH)₂ often transforms in-situ into NiOOH, which is considered the true active species.[12]

• Nickel Sulfides (NiSₓ): Nickel sulfides, such as NiS, NiS₂, and Ni₃S₂, have shown excellent performance for both HER and OER.[12][13] Their metallic or semi-metallic nature facilitates efficient charge transfer, a key requirement for electrocatalysis.[12][14]

• Nickel Phosphides (NiₓPᵧ): Compounds like Ni₂P, Ni₅P₄, and Ni₁₂P₅ are recognized for their high stability and activity, especially for the HER.[15][16] The phosphorus atoms are believed to play a crucial role in trapping hydrogen atoms and facilitating their combination into H₂ gas.[16]

Key Performance Metrics for Water Splitting Catalysts

To evaluate and compare the efficiency of different electrocatalysts, several key parameters are measured:

• Overpotential (η): The additional potential beyond the thermodynamic requirement (1.23 V for overall water splitting) needed to drive the reaction at a specific current density. A lower overpotential indicates a more efficient catalyst. The benchmark is often reported at a current density of 10 mA cm⁻².[17][18]

• Tafel Slope: Derived from the Tafel equation (η = b log(j) + a), where 'b' is the Tafel slope. It describes the relationship between the overpotential and the logarithm of the current density (j). A smaller Tafel slope signifies faster reaction kinetics, meaning a much larger increase in reaction rate for a given increase in overpotential.[18][19][20]

• Faradaic Efficiency (FE): The ratio of the experimentally measured amount of gas (H₂ or O₂) produced to the theoretical amount calculated based on the total charge passed through the electrode.[21][22] An FE close to 100% indicates that nearly all the electrical current contributes to the desired reaction, with minimal losses to side reactions.[23][24]

• Turnover Frequency (TOF): This metric quantifies the number of reactant molecules converted per active site per unit time. It provides a measure of the intrinsic activity of the catalyst.[25]

• Stability: The ability of a catalyst to maintain its performance over an extended period of operation, typically assessed through chronopotentiometry or chronoamperometry.

Data Presentation: Performance of Nickel-Based Co-Catalysts

The following tables summarize the electrocatalytic performance of various nickel-based co-catalysts for the Hydrogen Evolution Reaction (HER) and Oxygen Evolution Reaction (OER) in alkaline media (1 M KOH).

Table 1: HER Performance of Nickel-Based Co-Catalysts

Catalyst	Overpotential @ 10 mA/cm² (mV)	Tafel Slope (mV/dec)	Reference
Ni-Sn Alloy	137 (at 200 mA/cm²)	N/A	[26]
Ru-NiCoP/NF	44	45.4	[3]
Ni₂P Nanowires	320	73	[15][27]
Ni-P 300 (Ni₂P/Ni₃P)	65	44	[16]
Ni₃S₂	N/A	67	[13]

Table 2: OER Performance of Nickel-Based Co-Catalysts

Catalyst	Overpotential @ 10 mA/cm² (mV)	Tafel Slope (mV/dec)	Reference
Ni-N-C	330	N/A	[5]
Ni₂P Nanowires	280 (potential of 1.51 V vs RHE)	46	[15][27]
NiS	320	N/A	[28]
Ni₃S₂	295	N/A	[13]
NiFe-LDH (monolayer)	N/A	40	[7]
Ni₁₀Fe-BTC MOF-derived	344	47	[2]

Table 3: Overall Water Splitting Performance

Anode Catalyst	Cathode Catalyst	Cell Voltage @ 10 mA/cm² (V)	Reference
Ni-P NA/NF	Ni-P NA/NF	1.69	[8]
NiS	NiS₂	1.58	[28]
Ni₃S₂	Ni₃S₂	1.63	[12]
Ni₂Co-N	Ni₂Co-N	1.59	[10]

Experimental Protocols

Protocol 1: Synthesis of Self-Supported Nickel Sulfide (B99878) (Ni₃S₂) on Nickel Foam

This protocol describes a facile one-step method to synthesize Ni₃S₂ nanocrystals on a conductive nickel foam (NF) substrate, suitable for direct use as an electrode.[12]

Materials:

• Nickel Foam (NF), pre-cleaned

• Nickel(II) chloride hexahydrate (NiCl₂·6H₂O)

• Thiourea (B124793) (CH₄N₂S)

• Ethylene (B1197577) glycol

• Ethanol (B145695)

• Deionized (DI) water

Procedure:

• Substrate Pre-treatment: Cut a piece of nickel foam (e.g., 1 cm x 2 cm). Clean it by sonicating sequentially in acetone, ethanol, and DI water for 15 minutes each to remove surface contaminants and oxides. Dry the foam in an oven.

• Precursor Solution Preparation: In a beaker, dissolve a specific molar ratio of NiCl₂·6H₂O and thiourea in ethylene glycol. For Ni₃S₂, a Ni:S precursor ratio of 3:2 is typically used. Stir the solution until it becomes clear and homogeneous.

• Hydrothermal Synthesis: Place the cleaned nickel foam into a Teflon-lined stainless-steel autoclave. Pour the prepared precursor solution into the autoclave, ensuring the foam is fully submerged.

• Heating: Seal the autoclave and heat it in an electric oven at a specified temperature (e.g., 180-200 °C) for 12-24 hours.[28]

• Cooling and Washing: After the reaction, allow the autoclave to cool down to room temperature naturally.

• Product Retrieval: Carefully remove the nickel foam, which should now be coated with the nickel sulfide catalyst. Rinse it thoroughly with DI water and ethanol to remove any residual reactants.

• Drying: Dry the catalyst-coated nickel foam (Ni₃S₂/NF) in a vacuum oven at 60 °C overnight. The electrode is now ready for characterization and electrochemical testing.

Protocol 2: Electrochemical Evaluation of Catalyst Performance

This protocol outlines the standard three-electrode setup and electrochemical measurements used to assess HER and OER activity.[28][29]

Setup:

• Working Electrode (WE): The prepared catalyst (e.g., Ni₃S₂/NF).

• Counter Electrode (CE): A platinum wire or graphite (B72142) rod.

• Reference Electrode (RE): A Saturated Calomel Electrode (SCE) or a Silver/Silver Chloride (Ag/AgCl) electrode.

• Electrolyte: 1.0 M potassium hydroxide (B78521) (KOH) solution.

• Electrochemical Workstation: Potentiostat/Galvanostat.

Procedure:

• Potential Calibration: All measured potentials against the reference electrode (SCE or Ag/AgCl) must be converted to the Reversible Hydrogen Electrode (RHE) scale using the Nernst equation:

  • E(RHE) = E(Ref) + 0.059 × pH + E⁰(Ref)

  • For example, in 1 M KOH (pH ≈ 14), E(RHE) = E(Ag/AgCl) + 0.059 × 14 + 0.197.[25]

• Linear Sweep Voltammetry (LSV):

  • Record polarization curves by sweeping the potential at a slow scan rate (e.g., 2-5 mV/s) to minimize capacitive currents.

  • For HER, sweep from a positive potential towards a negative potential.

  • For OER, sweep from a low potential towards a higher potential.

  • The resulting plot of current density vs. potential (vs. RHE) is used to determine the overpotential required to achieve a benchmark current density (e.g., 10 mA/cm²).[20]

• Tafel Analysis:

  • Plot the overpotential (η) versus the logarithm of the current density (log|j|).

  • Fit the linear portion of this plot to the Tafel equation (η = b log|j| + a).

  • The slope of the fitted line gives the Tafel slope (b).[19][30]

• Electrochemical Impedance Spectroscopy (EIS):

  • Perform EIS at a specific overpotential to analyze the electrode kinetics and charge transfer resistance (Rct). This is typically done over a frequency range from 100 kHz to 0.01 Hz with a small AC voltage amplitude (e.g., 5 mV).[28]

• Stability Test (Chronopotentiometry):

  • Apply a constant current density (e.g., 10 mA/cm² or 100 mA/cm²) for an extended period (e.g., 20-100 hours).[8]

  • Monitor the potential over time. A stable catalyst will show minimal change in potential.

Protocol 3: Calculation of Faradaic Efficiency and Turnover Frequency

Faradaic Efficiency (FE) Calculation:

• Gas Collection: Perform electrolysis at a constant current for a set time in a sealed H-cell, collecting the evolved H₂ or O₂ gas, typically by water displacement in a burette.

• Calculate Theoretical Gas Volume:

  • First, calculate the total charge (Q, in Coulombs) passed: Q = I × t, where I is the current (Amperes) and t is the time (seconds).

  • Calculate the theoretical moles of gas using Faraday's law:

    • Moles of H₂ = Q / (2 × F)

    • Moles of O₂ = Q / (4 × F)

    • Where F is the Faraday constant (96,485 C/mol), 2 is for the two electrons in HER, and 4 is for the four electrons in OER.[25]

  • Convert moles to theoretical volume (V_theoretical) using the ideal gas law.

• Calculate FE:

  • FE (%) = (V_experimental / V_theoretical) × 100%.[21][25]

Turnover Frequency (TOF) Calculation:

• Quantify Active Sites: Estimate the number of active sites (N) on the electrode surface. This can be a complex step, often done using methods like cyclic voltammetry capacitance measurements or specific metal loading calculations.

• Calculate TOF:

  • TOF = (j × A) / (n × F × N)

  • Where j is the current density (A/cm²), A is the electrode area (cm²), n is the number of electrons transferred per molecule of product (2 for H₂, 4 for O₂), F is the Faraday constant, and N is the number of active sites in moles.[25]

Visualizations

Caption: Diagram of the HER and OER processes in alkaline water splitting.

Caption: Workflow for synthesis and electrochemical evaluation of catalysts.

Caption: Relationship between catalyst properties and performance metrics.

Conclusion and Outlook

Nickel-based co-catalysts represent a highly effective and economically viable alternative to precious metal catalysts for water splitting.[3][6] Materials such as nickel phosphides, sulfides, and iron- or cobalt-doped nickel compounds have demonstrated excellent activity and stability, particularly in alkaline electrolytes.[8][10][12] The performance of these catalysts is intricately linked to their morphology, electronic structure, and conductivity.[5][16]

Future research will likely focus on further enhancing the intrinsic activity and long-term stability of these materials through advanced strategies like defect engineering, single-atom catalysis, and the formation of heterostructures.[3][10] Standardized testing protocols and a deeper understanding of the in-situ transformations of these catalysts under operating conditions will be crucial for bridging the gap between laboratory-scale research and industrial application.

References

• 1. Understanding electrochemical water splitting. [mpie.de]
• 2. mdpi.com [mdpi.com]
• 3. mdpi.com [mdpi.com]
• 4. discovery.researcher.life [discovery.researcher.life]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. One-step synthesis of nickel phosphide nanowire array supported on nickel foam with enhanced electrocatalytic water splitting performance - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 9. researchgate.net [researchgate.net]
• 10. pubs.acs.org [pubs.acs.org]
• 11. mrforum.com [mrforum.com]
• 12. Controllable synthesis of nickel sulfide nanocatalysts and their phase-dependent performance for overall water splitting - Nanoscale (RSC Publishing) [pubs.rsc.org]
• 13. researchgate.net [researchgate.net]
• 14. Nickel sulfide nanocrystals for electrochemical and photoelectrochemical hydrogen generation - Journal of Materials Chemistry C (RSC Publishing) [pubs.rsc.org]
• 15. One-Step Synthesis of Bifunctional Nickel Phosphide Nanowires as Electrocatalysts for Hydrogen and Oxygen Evolution Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 16. mdpi.com [mdpi.com]
• 17. researchgate.net [researchgate.net]
• 18. A comprehensive review on the electrochemical parameters and recent material development of electrochemical water splitting electrocatalysts - RSC Advances (RSC Publishing) DOI:10.1039/D2RA07642J [pubs.rsc.org]
• 19. researchgate.net [researchgate.net]
• 20. m.youtube.com [m.youtube.com]
• 21. researchgate.net [researchgate.net]
• 22. mdpi.com [mdpi.com]
• 23. scribd.com [scribd.com]
• 24. echemi.com [echemi.com]
• 25. rsc.org [rsc.org]
• 26. Nickel-based electrodes as catalysts for hydrogen evolution reaction in alkaline media | Semantic Scholar [semanticscholar.org]
• 27. Frontiers | One-Step Synthesis of Bifunctional Nickel Phosphide Nanowires as Electrocatalysts for Hydrogen and Oxygen Evolution Reactions [frontiersin.org]
• 28. pubs.acs.org [pubs.acs.org]
• 29. openaccessjournals.com [openaccessjournals.com]
• 30. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for Amorphous Nickel-Based Electrocatalysts in Water Electrolysis

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the use of amorphous nickel-based electrocatalysts in water electrolysis. The unique disordered atomic structure of amorphous materials provides a high density of active sites, making them highly efficient and robust catalysts for both the hydrogen evolution reaction (HER) and the oxygen evolution reaction (OER).[1][2]

Application Notes

Amorphous nickel-based electrocatalysts have emerged as a cost-effective and high-performance alternative to precious metal catalysts (e.g., Pt, IrO₂) for water electrolysis.[1][3] Their disordered structure and the synergistic effects of incorporating other elements like iron, cobalt, phosphorus, sulfur, or boron contribute to their enhanced catalytic activity.[4][5][6][7]

Key Advantages:

• High Catalytic Activity: The abundance of unsaturated coordination sites and defects in the amorphous structure creates a high density of active centers for catalysis.[1][2]

• Excellent Stability: Many amorphous nickel-based catalysts exhibit remarkable long-term stability in alkaline and, in some cases, neutral or acidic media.[4][8]

• Cost-Effectiveness: These catalysts are based on earth-abundant elements, making them a more economical choice for large-scale applications compared to noble metals.[1][3]

• Tunable Properties: The composition and electronic structure of amorphous nickel-based catalysts can be readily tuned by incorporating different elements to optimize performance for either HER or OER.

Applications:

• Water Splitting: The primary application is in water electrolyzers for hydrogen production. They can function as bifunctional catalysts for both HER and OER or as specialized catalysts for either half-reaction.[4][9]

• Metal-Air Batteries: The OER activity of these catalysts is also relevant for the charging process in metal-air batteries.[7]

• Energy Storage and Conversion: Efficient water electrolysis is crucial for storing renewable energy in the form of hydrogen fuel.[10][11]

Quantitative Data Presentation

The following tables summarize the electrochemical performance of various amorphous nickel-based electrocatalysts for the Oxygen Evolution Reaction (OER) and Hydrogen Evolution Reaction (HER) in alkaline media.

Table 1: Oxygen Evolution Reaction (OER) Performance

Electrocatalyst	Substrate	Electrolyte	Overpotential (η) @ 10 mA/cm² (mV)	Overpotential (η) @ 100 mA/cm² (mV)	Tafel Slope (mV/dec)	Reference
Amorphous NiFe LDH NS/CuS	Copper Foam	1 M KOH	-	240	-	[10][11]
Amorphous NiFe (Oxy)hydroxides	Nickel Foam	1 M KOH	-	245	76.9
Amorphous NiFeP/NFF	NiFe Alloy Foam	1 M KOH	-	-	-	[4]
Amorphous NiFeOP	NiFe LDH	1 M KOH	310	-	43.1
c-a Ni₀.₈₅Se@NiFe LDH	1 M KOH	225	-	41.4	[12]
Amorphous NiB	Nickel Foam	1 M KOH	279 (after 10h)	-	-	[13]

Table 2: Hydrogen Evolution Reaction (HER) Performance

Electrocatalyst	Substrate	Electrolyte	Overpotential (η) @ 10 mA/cm² (mV)	Overpotential (η) @ 100 mA/cm² (mV)	Tafel Slope (mV/dec)	Reference
Amorphous Ni/NiS Composite	Nickel Foam	Not Specified	43.8	134.5	79.9	[14]
Amorphous NiWS	Not Specified	0.5 M H₂SO₄	-	-	55	[15][16]
Amorphous NiFeP/NFF	NiFe Alloy Foam	1 M KOH	-	-	-	[4]
Amorphous Ni-Co-Fe-P	Nickel Foam	1 M KOH	102	-	-	[7]
Amorphous NiB	Not Specified	pH 0 and 14	132 (pH 0), 194 (pH 14)	-	-	[6]

Experimental Protocols

Protocol 1: Synthesis of Amorphous Nickel Iron Phosphide (B1233454) on Nickel Iron Alloy Foam (NiFeP/NFF)

This protocol is adapted from a one-step phosphidation method.[4]

Materials:

• Nickel Iron Alloy Foam (NFF)

• Sodium Hypophosphite (NaH₂PO₂)

• Deionized (DI) Water

• Ethanol (B145695)

• Tube Furnace

Procedure:

• Clean the NFF (e.g., 2 cm x 3 cm) by sonicating in DI water and ethanol for 15 minutes each to remove surface impurities.

• Place the cleaned NFF and a specific amount of NaH₂PO₂ at the center and upstream, respectively, of a tube furnace.

• Heat the furnace to a specified temperature (e.g., 300 °C) under an inert atmosphere (e.g., Argon) for a set duration (e.g., 2 hours).

• After the reaction, allow the furnace to cool down to room temperature naturally.

• The resulting NiFeP/NFF electrode is ready for characterization and use.

Protocol 2: Synthesis of Amorphous Nickel Tungsten Sulfide (NiWS)

This protocol describes a simple thermolysis process.[5]

Materials:

• Ammonium Tetrathiotungstate ((NH₄)₂WS₄)

• Nickel(II) Chloride Hexahydrate (NiCl₂·6H₂O)

• Deionized (DI) Water

• Substrate (e.g., FTO glass)

Procedure:

• Prepare a stock solution by dissolving (NH₄)₂WS₄ and NiCl₂·6H₂O in DI water in a specific molar ratio (e.g., 3:1 W:Ni).

• Sonicate the solution for several minutes to ensure homogeneity.

• Drop-cast a specific volume of the stock solution onto the substrate.

• Anneal the substrate in a tube furnace at a specific temperature (e.g., 210 °C) under an inert atmosphere for a set duration.

• After cooling, the amorphous NiWS catalyst on the substrate is ready.

Protocol 3: Electrochemical Characterization of Water Electrolysis Performance

Equipment:

• Potentiostat/Galvanostat

• Three-electrode electrochemical cell

• Working Electrode: The synthesized amorphous nickel-based catalyst

• Counter Electrode: Platinum wire or graphite (B72142) rod

• Reference Electrode: Ag/AgCl or Saturated Calomel Electrode (SCE)

• Electrolyte: Typically 1.0 M KOH for alkaline water electrolysis

Procedure:

• Linear Sweep Voltammetry (LSV):

  • Record the polarization curves for HER and OER at a slow scan rate (e.g., 1-5 mV/s) to minimize capacitive currents.

  • The potential should be corrected for iR drop. The potential vs. the reference electrode is converted to the Reversible Hydrogen Electrode (RHE) scale using the Nernst equation: E(RHE) = E(Ref) + E°(Ref) + 0.059 × pH.

• Tafel Analysis:

  • Plot the overpotential (η) versus the logarithm of the current density (log|j|).

  • The linear portion of the Tafel plot is fitted to the Tafel equation (η = b × log|j| + a), where 'b' is the Tafel slope. A smaller Tafel slope indicates more favorable reaction kinetics.

• Electrochemical Impedance Spectroscopy (EIS):

  • Perform EIS at a specific overpotential to investigate the charge transfer resistance (Rct) of the catalyst. A smaller Rct value signifies faster charge transfer kinetics.

• Chronoamperometry or Chronopotentiometry:

  • Assess the long-term stability of the catalyst by applying a constant potential (chronoamperometry) or a constant current density (chronopotentiometry) for an extended period (e.g., 10-24 hours). A stable current or potential over time indicates good durability.[4]

Visualizations

Caption: General workflow for the synthesis of amorphous nickel-based electrocatalysts.

Caption: Simplified mechanism of alkaline water electrolysis at the catalyst surface.

Caption: Flowchart for the electrochemical evaluation of water electrolysis catalysts.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. One-step synthesis of amorphous nickel iron phosphide hierarchical nanostructures for water electrolysis with superb stability at high current density - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 5. pl.nju.edu.cn [pl.nju.edu.cn]
• 6. researchgate.net [researchgate.net]
• 7. Nanostructured amorphous Ni–Co–Fe phosphide as a versatile electrocatalyst towards seawater splitting and aqueous zinc–air batteries - Chemical Science (RSC Publishing) DOI:10.1039/D5SC01249J [pubs.rsc.org]
• 8. 2024.sci-hub.se [2024.sci-hub.se]
• 9. pl.nju.edu.cn [pl.nju.edu.cn]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Amorphous-Amorphous Coupling Enhancing the Oxygen Evolution Reaction Activity and Stability of the NiFe-Based Catalyst - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Promoted surface reconstruction of amorphous nickel boride electrocatalysts by boron dissolution for boosting the oxygen evolution reaction - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]
• 14. pubs.acs.org [pubs.acs.org]
• 15. scholars.cityu.edu.hk [scholars.cityu.edu.hk]
• 16. researchgate.net [researchgate.net]

Application Notes and Protocols for Doping Strategies in Nickel-Based Electrocatalysts

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of doping strategies to enhance the performance of nickel-based electrocatalysts. This document includes detailed experimental protocols for the synthesis and electrochemical evaluation of these advanced materials, alongside a summary of their performance metrics for key electrochemical reactions.

Introduction to Doping in Nickel-Based Electrocatalysts

Nickel-based materials are promising, cost-effective electrocatalysts for energy conversion and storage technologies, including water splitting for hydrogen production and urea (B33335) oxidation for wastewater treatment and energy-efficient hydrogen generation.[1][2] However, their intrinsic catalytic activity and stability can be further improved. Doping, the intentional introduction of heteroatoms into the nickel-based host material, is a powerful strategy to modulate their electronic structure, create more active sites, and enhance conductivity.[2][3]

Doping can be broadly categorized into:

• Cation Doping: Introducing metal cations (e.g., Fe, Co, Mo, V) into the nickel lattice. This can optimize the adsorption energy of reaction intermediates and improve electrical conductivity.[2][4]

• Anion Doping: Incorporating non-metal anions (e.g., P, S, N, F) can create vacancies, tune the electronic environment, and enhance hydrogen binding energy.[2]

• Co-doping: The synergistic effect of introducing both cations and anions can lead to even more significant performance enhancements.

This document will focus on practical methodologies for the synthesis and evaluation of doped nickel-based electrocatalysts for the Oxygen Evolution Reaction (OER), Hydrogen Evolution Reaction (HER), and Urea Oxidation Reaction (UOR).

Performance Data of Doped Nickel-Based Electrocatalysts

The following tables summarize the electrochemical performance of various doped nickel-based electrocatalysts reported in the literature. The key performance metrics include the overpotential (η) required to achieve a current density of 10 mA/cm² (a benchmark for catalytic activity) and the Tafel slope, which provides insight into the reaction kinetics. A lower overpotential and a smaller Tafel slope generally indicate a more efficient electrocatalyst.

Oxygen Evolution Reaction (OER) Performance

Catalyst	Dopant(s)	Overpotential (η) @ 10 mA/cm² (mV)	Tafel Slope (mV/dec)	Electrolyte	Reference(s)
Ni(OH)₂	Fe	189	85	1 M KOH	[1]
Ni(OH)₂	Fe	232	-	1.0 M KOH	[5][6]
NiO	Fe	-	-	-	[7]
NiCo₂O₄	Mn	-	-	-	[8]
MnO₂	Ni	390	-	0.1 M HClO₄	[9]
Ni-Based	Fe, Co	-	-	-	[7][10][11]
Ni₃S₂	Co, N	-	-	1 M KOH	[12][13]

Hydrogen Evolution Reaction (HER) Performance

Catalyst	Dopant(s)	Overpotential (η) @ 10 mA/cm² (mV)	Tafel Slope (mV/dec)	Electrolyte	Reference(s)
Ni(OH)₂	Fe	112	89	1 M KOH	[1]
Ni(OH)₂	Fe	92	-	1.0 M KOH	[5][6]
NiO	Fe (11%)	88	49.7	1.0 M KOH	[4]
Ni(Cu)VOₓ	Cu, V	21	28	1 M KOH	[4]
Ni₁₋ₓO	C (1.83 at%)	27	36	1.0 M KOH	[4]
Ni₂P NSAs/CC	V	85	-	1.0 M KOH	[4]
Ni₁₂P₅	W (15%)	172	75	1.0 M KOH	[14]
Ni₃S₂	Co, N	215	-	1 M KOH	[12][13]

Urea Oxidation Reaction (UOR) Performance

| Catalyst | Dopant(s) | Potential @ 10 mA/cm² (V vs. RHE) | Electrolyte | Reference(s) | | --- | --- | --- | --- | | Ni-based MOF | Ir | 1.349 | 1 M KOH + 0.5 M Urea |[15] | | NiCo₂O₄ | Mn | - | - |[8] | | Ni(OH)₂ | S, W | - | - |[16] |

Experimental Protocols

This section provides detailed protocols for the synthesis of a representative doped nickel-based electrocatalyst and the subsequent electrochemical evaluation.

Synthesis of Iron-Doped Nickel Hydroxide (Fe-Ni(OH)₂) on Nickel Foam

This protocol describes a low-temperature etching-assisted method for synthesizing Fe-doped Ni(OH)₂ nanosheets directly on a nickel foam (NF) substrate.[5][6][17]

Materials:

• Nickel foam (NF)

• Hydrochloric acid (HCl)

• Ethanol

• Deionized (DI) water

• Sodium chloride (NaCl)

• Nickel chloride hexahydrate (NiCl₂·6H₂O)

• Iron(III) nitrate (B79036) nonahydrate (Fe(NO₃)₃·9H₂O)

Procedure:

• Substrate Pre-treatment:

  • Cut the nickel foam into desired dimensions (e.g., 1x2 cm).

  • Clean the NF by sonicating in 3 M HCl for 15 minutes to remove the surface oxide layer.

  • Rinse thoroughly with DI water and ethanol.

  • Dry the cleaned NF in a vacuum oven.

• Growth of Ni(OH)₂ on NF:

  • Prepare a solution by dissolving 0.46 g of NaCl and 11.9 mg of NiCl₂·6H₂O in 50 mL of DI water.

  • Immerse the pre-treated NF in the solution.

  • Heat the solution at 80°C with stirring for 6 hours.

  • After the reaction, remove the Ni(OH)₂/NF, rinse with DI water and ethanol, and dry at 40°C.

• Iron Doping:

  • Prepare a 0.24 g Fe(NO₃)₃·9H₂O solution in 25 mL of DI water.

  • Immerse the as-prepared Ni(OH)₂/NF in the iron nitrate solution at room temperature for a specific duration (e.g., 6, 12, or 24 hours) to control the doping level.

  • After doping, rinse the Fe-Ni(OH)₂/NF with DI water and ethanol.

  • Dry the final product in a vacuum oven at 60°C.

Electrochemical Evaluation Protocol

This protocol outlines the standard three-electrode setup and procedures for evaluating the OER and HER performance of the synthesized electrocatalysts in an alkaline medium.[3]

Materials and Equipment:

• Potentiostat/Galvanostat electrochemical workstation

• Three-electrode electrochemical cell

• Working electrode: Synthesized catalyst on nickel foam

• Counter electrode: Platinum wire or graphite (B72142) rod

• Reference electrode: Ag/AgCl or Saturated Calomel Electrode (SCE)

• Electrolyte: 1.0 M KOH solution

• Inert gas (N₂ or Ar)

Procedure:

• Electrolyte Preparation and Cell Assembly:

  • Prepare a 1.0 M KOH solution using high-purity KOH and DI water.

  • Assemble the three-electrode cell with the synthesized catalyst as the working electrode, a platinum wire as the counter electrode, and an Ag/AgCl electrode as the reference electrode.

  • Saturate the electrolyte with N₂ or Ar for at least 30 minutes before each experiment to remove dissolved oxygen. Maintain a gentle stream of the inert gas over the electrolyte during the measurements.

• Electrochemical Measurements:

  • Cyclic Voltammetry (CV) Activation: Before recording the polarization curves, perform CV scans (e.g., 20 cycles) in the potential window of interest to activate and stabilize the catalyst.

  • Linear Sweep Voltammetry (LSV):

    • For OER, record the LSV curve from 1.0 to 2.0 V vs. RHE at a slow scan rate (e.g., 5 mV/s).

    • For HER, record the LSV curve from 0 to -0.5 V vs. RHE at a scan rate of 5 mV/s.

  • iR Correction: The measured potentials should be corrected for the ohmic resistance (iR) of the solution. The resistance can be determined by electrochemical impedance spectroscopy (EIS). The corrected potential (E_corrected) is calculated as: E_corrected = E_measured - iR.

  • Tafel Plot Analysis:

    • The Tafel slope is determined from the linear region of the Tafel plot (η vs. log|j|), where η is the overpotential and j is the current density.

    • The Tafel equation is given by: η = b * log|j| + a, where 'b' is the Tafel slope.

  • Chronoamperometry (Stability Test):

    • To evaluate the long-term stability, perform chronoamperometry at a constant potential that drives a specific current density (e.g., 10 mA/cm²) for an extended period (e.g., 10 hours).

Characterization Protocols

X-ray Photoelectron Spectroscopy (XPS) for Doped Nickel Phosphide (B1233454)

Purpose: To determine the elemental composition, chemical states, and electronic structure of the catalyst surface.

Procedure:

• Sample Preparation:

  • Mount the catalyst powder on a sample holder using conductive carbon tape.

  • Ensure the sample surface is flat and free of contaminants.

  • Introduce the sample into the ultra-high vacuum (UHV) chamber of the XPS instrument.

• Data Acquisition:

  • Use a monochromatic Al Kα X-ray source.

  • Perform a survey scan to identify all elements present on the surface.

  • Acquire high-resolution spectra for the elements of interest (e.g., Ni 2p, P 2p, and the dopant element).

  • Calibrate the binding energy scale by setting the C 1s peak to 284.8 eV.

• Data Analysis:

  • Deconvolute the high-resolution spectra using appropriate fitting software (e.g., CasaXPS) to identify the different chemical states of each element.

  • For Ni 2p, identify peaks corresponding to metallic Ni, Ni-P bonds, and oxidized nickel species.

  • For P 2p, identify peaks corresponding to phosphide and phosphate (B84403) species.

  • Analyze the binding energy shifts to infer changes in the electronic structure due to doping.

Visualizations

Logical Workflow for Catalyst Development

Caption: A logical workflow for the development and optimization of doped nickel-based electrocatalysts.

Mechanism of Performance Enhancement by Doping

Caption: Mechanism of how doping enhances the performance of nickel-based electrocatalysts.

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Frontiers | Protocol for Screening Water Oxidation or Reduction Electrocatalyst Activity in a Three-Electrode Cell for Alkaline Exchange Membrane Electrolysis [frontiersin.org]
• 4. mdpi.com [mdpi.com]
• 5. Low-temperature etch synthesis of Fe-doped Ni(OH)2 for enhanced bifunctional water splitting - Sustainable Energy & Fuels (RSC Publishing) [pubs.rsc.org]
• 6. Low-temperature etch synthesis of Fe-doped Ni(OH)>2> for enhanced bifunctional water splitting - East China Normal University [pure.ecnu.edu.cn]
• 7. docs.nrel.gov [docs.nrel.gov]
• 8. researchgate.net [researchgate.net]
• 9. Electrocatalytic oxygen evolution activity of nickel-doped manganese oxide nanorods in acid - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 10. researchgate.net [researchgate.net]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Cobalt and nitrogen co-doped Ni3S2 nanoflowers on nickel foam as high-efficiency electrocatalysts for overall water splitting in alkaline media - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. mdpi.com [mdpi.com]
• 16. researchgate.net [researchgate.net]
• 17. Low-temperature etch synthesis of Fe-doped Ni(OH)2 for enhanced bifunctional water splitting - Sustainable Energy & Fuels (RSC Publishing) [pubs.rsc.org]

Technical Notes & Optimization

Technical Support Center: Long-Term Stability of Nickel Catalysts in Alkaline Media

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with nickel catalysts in alkaline media. The information is presented in a question-and-answer format to directly address common issues encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation mechanisms for nickel catalysts in alkaline media?

A1: The long-term stability of nickel catalysts in alkaline media can be compromised by several degradation mechanisms:

• Passivation: The formation of a non-conductive layer on the catalyst surface, such as nickel hydroxides (Ni(OH)₂) or oxyhydroxides (NiOOH), can block active sites and increase electrical resistance.[1][2][3] For the hydrogen evolution reaction (HER), the formation of a nickel hydride phase on the surface has also been proposed as a deactivation mechanism.

• Leaching: Active components of the catalyst, especially in alloyed systems (e.g., nickel-vanadium), can dissolve into the alkaline electrolyte over time, leading to a loss of catalytic activity.[4]

• Agglomeration: Nickel nanoparticles can aggregate into larger particles, reducing the electrochemically active surface area (ECSA) and thus lowering the overall catalytic performance.

• Detachment: The catalyst layer can physically detach from the electrode substrate, leading to a loss of electrical contact and a significant drop in performance.[5] This is a critical issue, especially under high current densities where vigorous gas evolution can create mechanical stress.[6]

• Poisoning: Impurities in the electrolyte, such as iron, can either deposit on the catalyst surface, altering its activity, or in some cases, even enhance it.[7][8] Other contaminants, like those from the degradation of organic components or insufficiently purified reagents, can also poison the catalyst.

• Structural and Phase Changes: The catalyst can undergo irreversible phase transitions from a more active to a less active crystalline structure. For example, the transformation from γ-NiOOH to the less active β-NiOOH has been identified as a deactivation pathway during the oxygen evolution reaction (OER).[3][4]

Q2: What are the common visual or electrochemical signs of nickel catalyst degradation?

A2: Researchers can identify potential catalyst degradation through several observational and electrochemical indicators:

• Visual Signs:

  • Color change in the electrolyte: This may indicate leaching of metal ions from the catalyst into the solution.[1]

  • Peeling or flaking of the catalyst layer: Visible detachment of the catalyst from the substrate is a clear sign of mechanical instability.[5]

  • Changes in the appearance of the electrode surface: The surface may lose its initial uniformity or color.

• Electrochemical Signs:

  • Increased overpotential: For a constant current density (chronopotentiometry), a gradual increase in the required potential indicates performance degradation.[9][10]

  • Decreased current density: At a constant potential (chronoamperometry), a decline in the current density over time suggests catalyst deactivation.[10][11]

  • Changes in Cyclic Voltammetry (CV) curves: A decrease in the peak currents or a shift in the peak potentials can indicate a loss of active sites or changes in the catalyst's redox properties.

  • Increased charge transfer resistance: Electrochemical Impedance Spectroscopy (EIS) can reveal an increase in the charge transfer resistance, indicating slower reaction kinetics at the catalyst-electrolyte interface.[12]

Q3: How can I improve the long-term stability of my nickel catalyst?

A3: Several strategies can be employed to enhance the durability of nickel catalysts in alkaline media:

• Alloying: Introducing other metals such as iron (Fe), cobalt (Co), molybdenum (Mo), or tungsten (W) can improve the intrinsic stability and activity of the nickel catalyst.[2]

• Support Materials: Utilizing robust and conductive support materials, such as carbon nanotubes or metal oxides like titanium dioxide (TiO₂), can improve catalyst dispersion, prevent agglomeration, and enhance adhesion to the substrate.[13]

• Protective Coatings: Applying a thin, protective layer over the nickel catalyst can prevent passivation and leaching without significantly hindering its catalytic activity.

• Morphology and Nanostructuring: Designing specific nanostructures, such as core-shell particles or hierarchical architectures, can improve stability by protecting the active nickel core and enhancing mass transport.

• Interfacial Engineering: Optimizing the interface between the catalyst and the substrate can improve adhesion and electrical conductivity, preventing detachment.[6]

• Electrolyte Purification: Using high-purity electrolytes and ensuring the cleanliness of the electrochemical cell can prevent catalyst poisoning from metallic or organic impurities.[7][8]

Troubleshooting Guides

This section provides a structured approach to diagnosing and resolving common issues encountered during experiments with nickel catalysts in alkaline media.

Issue 1: Gradual or rapid decrease in catalyst activity (current density drop or overpotential increase).

Possible Cause	Diagnostic Step	Suggested Solution
Catalyst Passivation	Perform post-mortem X-ray Photoelectron Spectroscopy (XPS) or in-situ Raman spectroscopy to identify the formation of Ni(OH)₂ or NiOOH layers.[1]	- Apply a periodic cathodic potential to reduce the passivating oxide layer.- Alloy the nickel with a more corrosion-resistant metal.
Catalyst Leaching	Analyze the electrolyte after the experiment using Inductively Coupled Plasma Mass Spectrometry (ICP-MS) or Atomic Absorption Spectroscopy (AAS) to detect dissolved nickel or other catalyst components.[1]	- Synthesize a more stable catalyst, for example, by high-temperature annealing to form a stable mixed-metal oxide.- Use a protective coating on the catalyst.
Electrolyte Impurities	Test the catalyst in a freshly prepared, high-purity electrolyte and compare the performance. Analyze the original electrolyte for common impurities like iron.[7][8]	- Purify the electrolyte before use.[8]- Ensure all components of the electrochemical cell are thoroughly cleaned.
Catalyst Agglomeration	Compare Transmission Electron Microscopy (TEM) or Scanning Electron Microscopy (SEM) images of the catalyst before and after the stability test to observe changes in particle size and distribution.	- Use a high-surface-area support material to improve catalyst dispersion.- Optimize the catalyst loading to prevent overloading and subsequent agglomeration.

Issue 2: Physical degradation of the catalyst layer.

Possible Cause	Diagnostic Step	Suggested Solution
Poor Adhesion to Substrate	Visually inspect the electrode for signs of peeling or delamination.[5] Use SEM to examine the interface between the catalyst and the substrate.	- Pre-treat the substrate to improve surface roughness and promote adhesion.- Use a binder (e.g., Nafion) in the catalyst ink and optimize its concentration.- Explore direct growth of the catalyst on the substrate.
Mechanical Stress from Gas Evolution	Observe the electrode during operation at high current densities. Excessive bubble accumulation can indicate poor gas bubble detachment.[6]	- Modify the catalyst surface to make it more hydrophilic/hydrophobic to promote bubble release.- Optimize the electrode structure to facilitate mass transport and gas removal.

Quantitative Data Summary

The following tables summarize key performance and degradation data for nickel-based catalysts under various conditions as reported in the literature.

Table 1: Performance Degradation of Nickel-Based Catalysts in Alkaline Media

Catalyst System	Reaction	Conditions	Performance Metric	Degradation Rate	Reference
Untreated Nickel	OER	30 wt% KOH, 323 K, 1 A cm⁻²	Overpotential	Increase of 0.19 V in 2.5 hours	[9]
Untreated Nickel	HER	30 wt% KOH, 323 K, 1 A cm⁻²	Overpotential	Increase of 0.65 V, stabilizing after 20 minutes	[9]
Ni(OH)₂ on low-density carbon paper	OER	Alkaline Media	Current Density at 0.65 V (vs Hg/HgO)	Loss of at least 56.9% in the first stage	[3]
Raney Nickel CCD	HER	Alkaline Electrolysis	Current Density at 2 V	22 µA cm⁻² h⁻¹ over 1000 hours	[14]
Ni₃S₂/NM-I	OER & HER	1.0 M KOH	Activity	Negligible decay over 3000 hours at 500-1000 mA cm⁻²	[5]

Experimental Protocols

This section provides detailed methodologies for key experiments related to the stability of nickel catalysts.

Protocol 1: Preparation of a Catalyst Ink

• Materials: Nickel-based catalyst powder, deionized water, isopropanol (B130326) (or ethanol), and a binder solution (e.g., 5 wt% Nafion).

• Procedure:

  • Weigh a specific amount of the catalyst powder (e.g., 10 mg) and any conductive support (e.g., 2 mg of carbon black) and place it in a small vial.[12]

  • Prepare a solvent mixture. A common mixture is a 1:1 volume ratio of deionized water and isopropanol.[15] The total volume will depend on the desired catalyst concentration (e.g., 1 ml total).

  • Add the solvent mixture to the catalyst powder.

  • Add a small volume of the binder solution (e.g., 20-40 µL of 5 wt% Nafion).[12] The binder-to-catalyst ratio should be optimized for adhesion and conductivity.

  • Sonicate the mixture in an ultrasonic bath for at least 30-60 minutes to form a homogeneous ink.[12]

Protocol 2: Accelerated Stability Testing (AST) via Chronoamperometry

• Electrode Preparation:

  • Deposit a precise volume of the catalyst ink onto a polished glassy carbon electrode or other suitable substrate to achieve a desired mass loading.

  • Allow the electrode to dry completely under ambient conditions or in a low-temperature oven.

• Electrochemical Setup:

  • Use a standard three-electrode cell with the prepared catalyst as the working electrode, a counter electrode (e.g., platinum wire or graphite (B72142) rod), and a reference electrode (e.g., Hg/HgO or Ag/AgCl).[12]

  • Use the desired alkaline electrolyte (e.g., 1.0 M KOH). Purge the electrolyte with an inert gas (e.g., N₂ or Ar) for at least 30 minutes before the experiment to remove dissolved oxygen.

• Measurement:

  • Perform an initial linear sweep voltammetry (LSV) or cyclic voltammetry (CV) to determine the catalyst's initial activity.

  • Apply a constant potential at which a significant current density is achieved (e.g., a potential corresponding to 10 mA/cm² from the initial LSV).[10]

  • Record the current density as a function of time for an extended period (e.g., 10, 24, or more hours).[16] A stable current indicates good stability, while a decaying current signifies degradation.[17]

  • After the chronoamperometry test, perform another LSV or CV to quantify the performance loss.

Visualizations

Logical Workflow for Troubleshooting Catalyst Deactivation

Caption: A troubleshooting workflow for diagnosing nickel catalyst deactivation.

Experimental Workflow for Catalyst Stability Evaluation

Caption: A standard experimental workflow for evaluating catalyst stability.

References

• 1. Insights into catalyst degradation during alkaline water electrolysis under variable operation - Energy & Environmental Science (RSC Publishing) DOI:10.1039/D5EE02194D [pubs.rsc.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. pubs.aip.org [pubs.aip.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. oaepublish.com [oaepublish.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Deactivation Mechanisms and timescales of nickel electrodes in alkaline water electrolysis | TU Delft Repository [repository.tudelft.nl]
• 10. researchgate.net [researchgate.net]
• 11. mdpi.com [mdpi.com]
• 12. mdpi.com [mdpi.com]
• 13. Ni3 N as an Active Hydrogen Oxidation Reaction Catalyst in Alkaline Medium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Influence of nickel hydroxide catalyst ink formulation on direct bar coating of anion exchange membranes - PMC [pmc.ncbi.nlm.nih.gov]
• 16. pubs.acs.org [pubs.acs.org]
• 17. researchgate.net [researchgate.net]

Technical Support Center: Optimization of NiFe Hydroxide Catalyst Loading for OER

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers and scientists working on the optimization of Nickel-Iron (NiFe) hydroxide (B78521) catalysts for the Oxygen Evolution Reaction (OER).

Frequently Asked Questions (FAQs)

1. What is the optimal Ni:Fe atomic ratio in NiFe layered double hydroxide (LDH) for OER?

The optimal Ni:Fe atomic ratio is crucial for achieving high OER activity. Research indicates that a Ni:Fe ratio of approximately 2:1 to 3:1 often yields the best performance. For instance, a study on Ni1–xFex-LDH found that an optimized Ni0.62Fe0.38LDH (a Ni:Fe ratio of roughly 1.6:1) demonstrated excellent OER performance.[1] The precise optimal ratio can, however, depend on the specific synthesis method and substrate used. It is recommended to screen a range of Ni:Fe ratios to determine the best composition for your specific experimental setup.

2. How does the catalyst loading affect the OER performance of NiFe hydroxide?

Catalyst loading significantly impacts OER performance. While a higher loading can increase the number of active sites, it can also lead to issues like increased electrical resistance and mass transport limitations. Conversely, a very low loading may not provide sufficient active sites for an efficient reaction. The optimal loading balances these factors. For thin-film catalysts on high-surface-area supports like inverse opals, even very low loadings (<100 nm thick coatings) can achieve high current densities.[2] It is crucial to optimize the loading for your specific catalyst and support to achieve the best results.

3. What are the common substrates used for depositing NiFe hydroxide catalysts, and how do they influence performance?

Common substrates for NiFe hydroxide catalysts include glassy carbon (GC), carbon paper (CP), and nickel foam (NF).[3] The choice of substrate can significantly affect the catalyst's performance and stability.[3]

• Nickel Foam (NF): Often preferred due to its high surface area, good conductivity, and the potential for strong interaction with the NiFe-LDH catalyst.

• Carbon-based substrates (GC, CP): Also widely used, but the adhesion and stability of the catalyst can sometimes be a concern. The interaction between the catalyst and the substrate is a key factor in overall performance.[3]

4. What is a typical catalyst loading concentration for slurry-based deposition methods?

For slurry-based deposition methods, a common catalyst loading is around 2 mg·cm⁻².[4] This concentration is often used in the preparation of membrane-electrode assemblies (MEAs) for alkaline water electrolysis.[4] However, the optimal concentration can vary depending on the ink formulation (e.g., binder, solvent) and the deposition technique.

Troubleshooting Guide

Problem 1: Low OER activity (high overpotential).

Possible Cause	Troubleshooting Step
Suboptimal Ni:Fe Ratio	Synthesize and test a series of NiFe hydroxide catalysts with varying Ni:Fe atomic ratios (e.g., from 1:1 to 4:1) to identify the optimal composition for your system.[1]
Poor Catalyst Adhesion/Delamination	Ensure the substrate is thoroughly cleaned before catalyst deposition. Consider using a binder (e.g., Nafion, PVDF) in your catalyst ink to improve adhesion. For direct growth methods like hydrothermal synthesis or electrodeposition, optimize the reaction time and temperature to enhance adhesion.
Low Electrical Conductivity	NiFe LDHs inherently have low electrical conductivity.[2] To mitigate this, you can: - Use a highly conductive substrate like nickel foam.[3] - Incorporate conductive materials like graphene oxide or carbon nanotubes into the catalyst layer.[5] - Utilize high-surface-area supports to allow for thin, conductive catalyst layers.[2]
Inactive Catalyst Phase	Ensure that the synthesis conditions (e.g., pH, temperature, precursor concentration) are appropriate for the formation of the desired NiFe LDH phase. Characterize your material using techniques like XRD and XPS to confirm its structure and composition.[6] Note that the active phase is often a NiFe oxyhydroxide formed in situ during the OER process.[7][8]

Problem 2: Poor catalyst stability and performance degradation over time.

Possible Cause	Troubleshooting Step
Catalyst Dissolution/Restructuring	The catalyst structure can evolve under OER conditions.[8] To improve stability: - Dope the NiFe LDH with other elements. - Optimize the Ni:Fe ratio, as this can influence stability. - Operate at a stable potential or current density. Chronoamperometry or chronopotentiometry tests can help assess long-term stability.[9]
Bubble Accumulation on the Electrode Surface	Gas bubbles produced during OER can block active sites. Ensure proper electrolyte flow in your electrochemical cell to facilitate bubble removal. The use of superaerophobic electrodes can also help mitigate this issue.
Substrate Corrosion/Oxidation	The substrate itself may degrade under OER conditions. Select a substrate that is stable in your electrolyte and potential window. For example, nickel foam is generally stable in alkaline media.

Experimental Protocols

1. Hydrothermal Synthesis of NiFe-LDH on Nickel Foam (NF)

This protocol is a general guideline based on common hydrothermal synthesis methods.

• Substrate Preparation:

  • Cut a piece of nickel foam to the desired dimensions.

  • Clean the NF sequentially in an ultrasonic bath with acetone, ethanol (B145695), and deionized (DI) water for 15 minutes each to remove surface contaminants.

  • Treat the NF with a HCl solution (e.g., 3 M) for 10-15 minutes to remove the surface oxide layer, then rinse thoroughly with DI water and ethanol.

• Precursor Solution Preparation:

  • Prepare an aqueous solution containing Ni(NO₃)₂·6H₂O and Fe(NO₃)₃·9H₂O in a specific molar ratio (e.g., 2:1). A typical concentration might be 0.05 M for Ni²⁺ and 0.025 M for Fe³⁺.

  • Add a precipitating agent/complexing agent, such as urea (B33335) or hexamethylenetetramine (HMT), to the solution.

• Hydrothermal Reaction:

  • Place the cleaned nickel foam into a Teflon-lined stainless-steel autoclave.

  • Pour the precursor solution into the autoclave, ensuring the NF is fully submerged.

  • Seal the autoclave and heat it in an oven at a specific temperature (e.g., 120-180 °C) for a designated time (e.g., 6-12 hours).

• Post-Synthesis Treatment:

  • Allow the autoclave to cool down to room temperature naturally.

  • Remove the NF, which should now be coated with the NiFe-LDH catalyst.

  • Rinse the coated NF thoroughly with DI water and ethanol to remove any residual reactants.

  • Dry the catalyst-coated NF in a vacuum oven at a moderate temperature (e.g., 60 °C) overnight.

2. Electrochemical Characterization of OER Performance

This protocol outlines the standard procedure for evaluating the OER activity of the prepared catalyst.

• Electrochemical Cell Setup:

  • Use a three-electrode setup in a suitable electrolyte (e.g., 1 M KOH).

  • Working Electrode: The prepared NiFe-LDH-coated substrate.

  • Counter Electrode: A platinum wire or graphite (B72142) rod.

  • Reference Electrode: A saturated calomel (B162337) electrode (SCE), Ag/AgCl, or a mercury/mercuric oxide (Hg/HgO) electrode. All potentials should be converted to the Reversible Hydrogen Electrode (RHE) scale.

• Electrochemical Measurements:

  • Cyclic Voltammetry (CV): Cycle the potential in a non-faradaic region to determine the electrochemical double-layer capacitance (Cdl), which is proportional to the electrochemically active surface area (ECSA).

  • Linear Sweep Voltammetry (LSV): Record the polarization curve at a slow scan rate (e.g., 1-5 mV/s) to evaluate the OER activity. The overpotential required to reach a current density of 10 mA/cm² is a common benchmark.

  • Tafel Analysis: Plot the overpotential (η) versus the logarithm of the current density (log |j|) to obtain the Tafel slope, which provides insight into the OER reaction mechanism.

  • Electrochemical Impedance Spectroscopy (EIS): Perform EIS at a specific overpotential to analyze the charge transfer resistance (Rct) of the catalyst.

  • Chronopotentiometry or Chronoamperometry: Hold the current density or potential constant for an extended period (e.g., 10-100 hours) to assess the long-term stability of the catalyst.[9]

Quantitative Data Summary

Table 1: OER Performance of Various NiFe Hydroxide Catalysts

Catalyst	Substrate/Support	Overpotential @ 10 mA/cm² (mV)	Tafel Slope (mV/dec)	Reference
NiFe-LDH	-	263	-	[7]
sAu/NiFe LDH	-	237	-	[7]
NiFe-FeCl₃-6	-	246.8	46.1	[6]
NiFe-LDH/20,000GO/NF	Nickel Foam	295 (at 100 mA/cm⁻²)	52	[5]
NiFe NSAs-MPs	-	250 (at 100 mA/cm⁻²)	-	[10]
FNH	Nickel Foam	386.8 (at 100 mA/cm⁻²)	-	[9]

Note: The performance metrics can be influenced by various factors, including electrolyte concentration, temperature, and iR correction.

Visualizations

Caption: Workflow for NiFe-LDH synthesis and characterization.

Caption: Troubleshooting logic for low OER activity.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Design of the Low-Loading NiFe Hydroxide Alkaline Oxygen Evolution Catalyst Layers Based on Inverse Opal Supports - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. mdpi.com [mdpi.com]
• 6. Synthesis of NiFe-layered double hydroxides using triethanolamine-complexed precursors as oxygen evolution reaction catalysts: effects of Fe valence - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Boosting the electrocatalytic performance of NiFe layered double hydroxides for the oxygen evolution reaction by exposing the highly active edge plane (012) - Chemical Science (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Overcoming Passivation of Nickel Electrodes in Electrolysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering passivation of nickel electrodes during electrolysis experiments.

Troubleshooting Guide

This guide addresses common issues related to nickel electrode passivation, offering potential causes and solutions to restore electrode activity and ensure experimental success.

Issue	Potential Cause	Suggested Solution
Gradual decrease in current density at a constant potential.	Formation of a passive oxide or hydroxide (B78521) layer on the electrode surface.	1. Electrochemical Reactivation: Apply a cathodic potential to reduce the passive layer. 2. Chemical Treatment: Immerse the electrode in a dilute acid solution (e.g., HCl or H₂SO₄) to dissolve the passive film.[1] 3. Mechanical Polishing: Gently polish the electrode surface to remove the passivated layer.
Visible discoloration or dulling of the nickel electrode surface.	Surface oxidation or contamination.	1. Cleaning Protocol: Follow a rigorous cleaning procedure involving degreasing, acid dipping, and thorough rinsing with deionized water. 2. Electrolyte Purification: Ensure the electrolyte is free from metallic or organic impurities that can contribute to surface fouling.
Inconsistent or non-reproducible experimental results.	Intermittent passivation and reactivation of the electrode.	1. Control of Electrolyte Composition: Add specific additives to the electrolyte to inhibit passivation (e.g., thiourea, gelatin, chloride ions).[2] 2. Optimize Operating Parameters: Adjust current density, temperature, and pH to operate in a region where passivation is minimized.
Complete cessation of electrochemical reaction.	Severe passivation of the electrode.	1. Aggressive Chemical Treatment: Use a more concentrated acid treatment or a specialized commercial nickel activator solution. 2. Re-evaluation of Experimental Conditions: The chosen electrolyte or potential may be too aggressive, leading to rapid and irreversible passivation.
Pitting or localized corrosion on the electrode surface.	High chloride concentration in the electrolyte or localized breakdown of the passive film.	1. Electrolyte Modification: Reduce the chloride concentration or add corrosion inhibitors. 2. Pulsed Electrolysis: Employ pulsed current or potential waveforms to disrupt the formation of stable pits.

Frequently Asked Questions (FAQs)

Q1: What is nickel electrode passivation?

A1: Nickel electrode passivation is the phenomenon where a thin, non-conductive layer of nickel oxide or hydroxide forms on the electrode surface. This layer acts as a barrier, impeding the desired electrochemical reactions and leading to a decrease in electrode activity and efficiency.

Q2: What are the primary causes of nickel electrode passivation?

A2: The primary causes include:

• Anodic Polarization: Applying a sufficiently high positive potential can lead to the formation of a stable oxide layer.

• Alkaline Environments: In alkaline solutions, nickel can form passive hydroxide layers.

• Electrolyte Impurities: Certain metallic or organic impurities can adsorb onto the electrode surface and promote passivation.

• Formation of Nickel Hydride: In some cases, especially during hydrogen evolution in alkaline media, the formation of a nickel hydride phase can lead to deactivation.[3]

Q3: How can I prevent nickel electrode passivation from occurring?

A3: Proactive measures to prevent passivation include:

• Electrolyte Additives: The addition of small amounts of certain chemicals to the electrolyte can inhibit the formation of the passive layer. Common additives include thiourea, gelatin, and chloride ions.

• Alloying: Using nickel alloys, for instance with iron or molybdenum, can improve resistance to passivation.

• Control of Operating Conditions: Careful control of pH, temperature, and current density can help maintain the electrode in an active state.

Q4: What is electrochemical reactivation, and how does it work?

A4: Electrochemical reactivation involves applying a cathodic (negative) potential to the passivated nickel electrode. This negative potential promotes the reduction of the nickel oxide or hydroxide layer back to metallic nickel, thereby restoring the electrode's activity. This is a common in-situ method to overcome passivation without dismantling the electrochemical cell.

Q5: Are there chemical methods to remove the passive layer?

A5: Yes, chemical treatments are effective. Immersing the passivated electrode in a dilute acid solution, such as hydrochloric acid or sulfuric acid, can dissolve the oxide/hydroxide layer.[1] Following the acid treatment, the electrode must be thoroughly rinsed with deionized water to remove any residual acid and dissolved nickel salts.

Quantitative Data on Mitigation Strategies

The following table summarizes the impact of various additives on the electrochemical performance of nickel electrodes, providing key parameters to assess their effectiveness in mitigating passivation.

Additive	Concentration	Effect on Nucleation Overpotential (NOP)	Effect on Current Density	Reference
Thiourea	0.1 g/L	Increased NOP, indicating stronger cathodic polarization	Can improve deposit morphology	[2]
Gelatin	100 mg/L	Smoothens the cathode surface	Can decrease current efficiency at high concentrations
Chloride Ions	10 g/L	Can depassivate the nickel surface	May increase the risk of pitting corrosion
Boric Acid	10 g/L	Increases cathode polarization	Helps to eliminate pitting on nickel deposits	[4]
Sodium Dodecyl Sulfate (SDS)	40 mg/L	Decreases cathode polarization	Improves surface morphology	[4]

Experimental Protocols

Protocol 1: Electrochemical Reactivation of a Passivated Nickel Electrode

Objective: To restore the activity of a passivated nickel electrode using an in-situ electrochemical method.

Materials:

• Passivated nickel working electrode

• Reference electrode (e.g., Ag/AgCl or SCE)

• Counter electrode (e.g., platinum wire or graphite (B72142) rod)

• Potentiostat/Galvanostat

• Electrochemical cell with the experimental electrolyte

Procedure:

• Ensure the three-electrode setup is correctly assembled in the electrochemical cell.

• Set the potentiostat to a constant potential (potentiostatic) mode.

• Apply a cathodic potential significantly more negative than the open-circuit potential. A typical starting point is -1.0 V vs. Ag/AgCl. The exact potential may need to be optimized for the specific system.

• Hold this potential for a duration of 5-15 minutes. The time required for complete reactivation will depend on the thickness and nature of the passive layer.

• Monitor the cathodic current. An increase in the magnitude of the cathodic current is indicative of the reduction of the passive layer and the onset of hydrogen evolution.

• After the specified time, switch off the potential and allow the system to return to its open-circuit potential.

• The electrode is now reactivated and ready for the intended electrochemical experiment.

Protocol 2: Chemical Cleaning and Activation of a Passivated Nickel Electrode

Objective: To remove the passive layer from a nickel electrode through an ex-situ chemical treatment.

Materials:

• Passivated nickel electrode

• Beakers

• Dilute hydrochloric acid (HCl, e.g., 1 M) or sulfuric acid (H₂SO₄, e.g., 0.5 M)

• Deionized water

• Acetone (B3395972) or ethanol (B145695) for degreasing

• Tweezers

• Safety goggles and gloves

Procedure:

• Degreasing: Sonicate the electrode in a beaker of acetone or ethanol for 5-10 minutes to remove any organic contaminants from the surface.

• Rinsing: Thoroughly rinse the electrode with deionized water.

• Acid Immersion: Immerse the electrode in the dilute acid solution using tweezers. The immersion time will depend on the severity of the passivation, typically ranging from 30 seconds to 5 minutes. Observe the electrode surface for the removal of the visible passive layer.

• Rinsing: Immediately and thoroughly rinse the electrode with copious amounts of deionized water to remove all traces of acid. A final rinse with deionized water from a wash bottle is recommended.

• Drying: Dry the electrode using a stream of inert gas (e.g., nitrogen or argon) or by gently dabbing with a lint-free tissue.

• The electrode is now clean, active, and ready for use. It is advisable to use the activated electrode promptly to prevent re-passivation from atmospheric exposure.

Visualizations

Caption: Troubleshooting workflow for a passivated nickel electrode.

Caption: The cycle of nickel electrode passivation and reactivation.

Caption: Flowchart for the chemical cleaning of a passivated nickel electrode.

References

• 1. scribd.com [scribd.com]
• 2. mdpi.com [mdpi.com]
• 3. nmfrc.org [nmfrc.org]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Degradation of Nickel Phosphide Catalysts in Acidic Water Splitting

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential guidance for troubleshooting common issues encountered during the use of nickel phosphide (B1233454) catalysts for the hydrogen evolution reaction (HER) in acidic environments. The information is presented in a practical question-and-answer format to directly address experimental challenges.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Catalyst Performance & Stability

Q1: My nickel phosphide catalyst's activity for the hydrogen evolution reaction (HER) dramatically decreases after only a short period in an acidic electrolyte. What is the likely cause?

A1: A rapid decline in HER activity is typically a strong indicator of significant catalyst degradation. In acidic media, the primary degradation mechanisms for nickel phosphide catalysts are:

• Nickel Dissolution: The acidic environment can cause nickel atoms to leach from the catalyst surface, leading to a direct loss of catalytically active sites.

• Surface Oxidation: The surface of the nickel phosphide can undergo oxidation to form a passivating layer of nickel hydroxide (B78521) or oxyhydroxide (Ni(OH)₂/NiOOH). This oxide layer is generally less conductive and less active for the HER, thus hindering performance.

• Phosphorus Leaching: The loss of phosphorus from the catalyst structure can destabilize the material, making the nickel more susceptible to dissolution and oxidation.

Troubleshooting Steps:

• Verify Electrolyte Purity: Ensure that the acidic electrolyte (e.g., H₂SO₄) is of high purity and free from any contaminants that could poison the catalyst surface.

• Conduct Post-Mortem Surface Analysis: After your experiment, retrieve the catalyst and perform X-ray Photoelectron Spectroscopy (XPS). This will allow you to detect the presence of Ni-O species, which would confirm surface oxidation, and to check for any changes in the surface Ni:P ratio.

• Analyze the Electrolyte: Use Inductively Coupled Plasma Mass Spectrometry (ICP-MS) to analyze the electrolyte solution post-experiment. The presence of dissolved nickel ions will confirm that catalyst leaching has occurred.

Q2: I'm observing a steady increase in the overpotential needed to maintain a constant current density during my long-term stability test. What does this suggest?

A2: A gradual increase in overpotential is a classic symptom of catalyst deactivation. This can be attributed to several factors:

• Slow Surface Reconstruction: The catalyst's surface may be slowly reorganizing into a less catalytically active phase under the applied potential.

• Accumulation of Surface Contaminants: Trace impurities in the electrolyte can slowly adsorb onto the catalyst's active sites, leading to a gradual decrease in performance.

• Nanoparticle Agglomeration: If you are using a nanoparticle-based catalyst, the particles may begin to agglomerate over time. This reduces the overall electrochemically active surface area (ECSA), meaning a higher overpotential is required to achieve the same current density.

Troubleshooting Steps:

• Perform Accelerated Durability Testing (ADT): To more quickly assess the catalyst's stability, you can perform an ADT by cycling the potential or holding it at a constant value for a set period. A detailed protocol for this is provided below.

• Monitor ECSA: Periodically measure the ECSA throughout your stability test using cyclic voltammetry in a non-Faradaic region. A decrease in ECSA is a direct indication of the loss of active sites.

• Pre- and Post-TEM Imaging: Use Transmission Electron Microscopy (TEM) to examine the catalyst's morphology before and after the stability test. This will reveal any changes in particle size or signs of agglomeration.

Q3: The Tafel slope of my catalyst has increased following a long-term experiment. What is the significance of this change?

A3: A change in the Tafel slope indicates an alteration in the fundamental mechanism of the hydrogen evolution reaction on your catalyst's surface. This is often linked to:

• Surface Oxidation: The formation of a surface oxide layer can change the hydrogen adsorption energy on the active sites, thereby altering the rate-determining step of the HER.

• Changes in Surface Composition: The leaching of either nickel or phosphorus can modify the electronic structure of the catalyst's surface, which in turn affects its interaction with hydrogen intermediates and can lead to a change in the reaction mechanism.

Troubleshooting Steps:

• Correlate with Surface Analysis: Compare the observed change in the Tafel slope with the results from your post-mortem XPS analysis to see if there is a correlation with changes in surface oxidation state or elemental composition.

• Consult the Literature: Review published studies on similar nickel phosphide materials to see if comparable changes in Tafel slope have been reported and how they were interpreted.

Experimental Procedures

Q4: I'm struggling to prepare a consistent and stable catalyst ink for coating my rotating disk electrode (RDE). Do you have any recommendations?

A4: The quality of your catalyst ink is critical for obtaining reproducible electrochemical data. Common challenges include catalyst agglomeration and poor adhesion of the catalyst layer to the electrode.

Troubleshooting Steps:

• Effective Sonication: Ensure you are sonicating your catalyst ink for a sufficient amount of time (typically 30-60 minutes) to create a uniform dispersion. It is advisable to use an ice bath during sonication to prevent the solvent from overheating and evaporating.

• Optimize Binder Content: The concentration of the binder, such as Nafion®, is crucial. Too little binder will result in a catalyst layer that easily flakes off, while too much can block active sites and increase the electrical resistance. A good starting point is typically 5-10% of the catalyst's mass.

• Choice of Solvent: A mixture of deionized water and an alcohol with a lower boiling point, such as isopropanol (B130326) or ethanol (B145695), is often used. This combination helps to create a well-dispersed ink and promotes uniform drying.

• Deposition Technique: Apply the ink to the glassy carbon electrode in small, successive aliquots, allowing the solvent to dry between each application. Gentle rotation of the electrode during the drying process can help to form a more uniform catalyst film.

Quantitative Data on Catalyst Degradation in Acidic Media

The table below provides a summary of representative degradation data for various nickel phosphide catalysts in acidic electrolytes. It is important to note that the stability and performance can be highly dependent on the synthesis method, catalyst morphology, and specific testing conditions.

Catalyst Phase	Electrolyte	Test Conditions	Initial Overpotential @ 10 mA/cm² (mV)	Overpotential Increase (mV)	Initial Tafel Slope (mV/dec)	Reference
Ni₂P Nanoparticles	0.5 M H₂SO₄	500 CV cycles	~130	~25	~46	[1]
Ni₅P₄-NiP₂-Ni₂P/NC	0.5 M H₂SO₄	Not specified	~168	Not specified	~69	[2]
Ni₂P/N-doped Carbon	0.5 M H₂SO₄	Not specified	~168	Not specified	~69	[2]
Ni₁₂P₅	0.5 M H₂SO₄	Not specified	Higher than Ni₂P	More significant degradation than Ni₂P	Not specified	[3][4]

Detailed Experimental Protocols

Synthesis of Ni₂P Nanoparticles

This protocol describes a widely used colloidal synthesis method for producing nickel phosphide nanoparticles.

Materials:

• Nickel(II) acetylacetonate (B107027) (Ni(acac)₂)

• Trioctylphosphine (TOP)

• Oleylamine (OLAM)

• 1-octadecene (ODE)

• Argon gas supply

• Washing solvents (e.g., ethanol, hexane)

Procedure:

• In a three-neck flask equipped with a condenser and an argon inlet, combine Ni(acac)₂ (e.g., 0.2 mmol), OLAM (e.g., 1 mL), and ODE (e.g., 4 mL).

• Degas the mixture by bubbling with argon for at least 15 minutes at room temperature.

• Under a positive pressure of argon, inject TOP (e.g., 1 mL) into the reaction flask.

• Heat the mixture to 215 °C and maintain this temperature for 1 hour. This step typically forms amorphous nickel phosphide intermediates.

• To induce crystallization into the Ni₂P phase, raise the temperature to 315 °C and hold for an additional 30-60 minutes.

• After the reaction is complete, cool the flask to room temperature.

• Precipitate the nanoparticles by adding an excess of ethanol.

• Collect the nanoparticles by centrifugation and wash them several times with a mixture of hexane (B92381) and ethanol to remove any unreacted precursors and surfactants.

• Dry the final Ni₂P nanoparticle product under vacuum.

Preparation of a Rotating Disk Electrode (RDE)

Materials:

• Synthesized nickel phosphide catalyst powder

• Deionized water

• Isopropanol

• Nafion® solution (e.g., 5 wt%)

• Glassy carbon RDE

Procedure:

• To prepare the catalyst ink, accurately weigh a specific amount of the catalyst powder (e.g., 5 mg) and disperse it in a solvent mixture, for example, 1 mL of a 4:1 (v/v) solution of deionized water and isopropanol.

• Add a small, precise volume of Nafion® solution (e.g., 20 µL of a 5 wt% solution) to the dispersion to act as a binder.

• Sonicate the mixture in an ice bath for at least 30 minutes to ensure a homogeneous ink.

• Using a micropipette, carefully drop-cast a small aliquot of the ink (e.g., 5-10 µL) onto the polished surface of the glassy carbon RDE.

• Allow the solvent to evaporate completely at room temperature. To achieve a more uniform catalyst layer, the electrode can be gently rotated during the drying process.

• The final catalyst loading on the electrode can be calculated from the concentration of the catalyst in the ink, the volume deposited, and the geometric area of the electrode.

Accelerated Durability Testing (ADT) Protocol

Procedure:

• Initial Performance Characterization: Record an initial linear sweep voltammogram (LSV) to determine the baseline HER activity. From this, determine the overpotential required to achieve a current density of 10 mA/cm² and the initial Tafel slope.

• Durability Test - CV Cycling: Perform a predetermined number of continuous cyclic voltammetry (CV) scans (e.g., 1000 cycles) within a potential window relevant to the HER.

• Durability Test - Chronopotentiometry/Chronoamperometry: Alternatively, hold the electrode at a constant current density (chronopotentiometry) or a constant potential (chronoamperometry) for an extended duration (e.g., 10-24 hours).

• Final Performance Characterization: After the durability protocol is complete, record a final LSV to determine the overpotential and Tafel slope.

• Post-Mortem Analysis: Carefully remove the electrode from the cell, rinse it with deionized water, and dry it for subsequent analysis using techniques such as XPS, SEM, and TEM.

Post-Mortem X-ray Photoelectron Spectroscopy (XPS) Analysis

Procedure:

• After the electrochemical testing, carefully disassemble the cell and retrieve the working electrode.

• Gently rinse the electrode surface with deionized water to remove any residual electrolyte salts and then dry it thoroughly under a stream of inert gas (e.g., nitrogen or argon).

• To minimize surface contamination and oxidation from the ambient atmosphere, immediately transfer the dried electrode into the high-vacuum chamber of the XPS instrument.

• Acquire a survey spectrum to identify all the elements present on the catalyst's surface.

• Acquire high-resolution spectra for the Ni 2p, P 2p, and O 1s regions.

• Analyze the high-resolution spectra to determine the chemical states and relative atomic concentrations of the surface elements. Pay close attention to the emergence of peaks corresponding to Ni-O bonds and any changes in the Ni:P stoichiometric ratio.

Visualizations

Caption: Degradation pathway of nickel phosphide catalysts in acidic media.

Caption: Experimental workflow for evaluating catalyst degradation.

Caption: Troubleshooting logic for catalyst performance issues.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. mdpi.com [mdpi.com]
• 3. Nickel phosphide: the effect of phosphorus content on hydrogen evolution activity and corrosion resistance in acidic medium - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Enhancing Nickel Sulfide Catalysts for Hydrogen Evolution Reaction (HER)

Welcome to the technical support center for researchers, scientists, and professionals working on the development of nickel sulfide (B99878) (NiSₓ) electrocatalysts for the Hydrogen Evolution Reaction (HER). This resource provides troubleshooting guidance and answers to frequently asked questions to address common challenges encountered during synthesis, characterization, and performance evaluation.

Frequently Asked Questions (FAQs) & Troubleshooting

1. Catalyst Synthesis & Characterization

• Q: My synthesized nickel sulfide shows poor crystallinity or an incorrect phase. What are the common causes?

  • A: Achieving the desired crystalline phase of nickel sulfide can be challenging.[1] Factors such as precursor choice (e.g., different sulfur sources like thiourea (B124793) vs. 1-dodecanethiol), reaction temperature, time, and solvent can significantly influence the final phase (e.g., NiS, NiS₂, Ni₃S₂).[1][2] For methods like electrodeposition, the applied current density is a critical parameter that determines the resulting phase.[3]

  • Troubleshooting:

    • Carefully control the annealing temperature and atmosphere during synthesis.

    • Vary the ratio of nickel to sulfur precursors.

    • For solvothermal methods, adjust the reaction time and temperature.[1]

    • Ensure precursors are pure and the reaction environment is free of contaminants.

• Q: I'm observing a wide particle size distribution and agglomeration in my catalyst. How can I improve morphology?

  • A: Morphology control is crucial for maximizing the number of active sites.[4] Agglomeration can be caused by high precursor concentrations or inappropriate synthesis conditions. The use of surfactants or capping agents during hydrothermal or solvothermal synthesis can help control particle growth. Additionally, employing substrates like nickel foam can promote the growth of well-defined nanostructures such as nanowires or nanosheets.[4][5]

2. Catalytic Performance & Stability

• Q: The HER activity of my nickel sulfide catalyst is low (high overpotential). How can I enhance it?

  • A: Pure nickel sulfides often exhibit lower catalytic activity compared to platinum-group metals.[6][7] Several strategies can significantly boost performance:

    • Heteroatom Doping: Introducing non-metal atoms (like N, P, or C) or metal atoms (like Co, Fe, or Mo) can modify the electronic structure, optimize hydrogen adsorption energy, and create more active sites.[5][8][9]

    • Constructing Heterostructures: Forming an interface between nickel sulfide and another material (e.g., MoS₂, Ni(OH)₂, CeO₂) can create synergistic effects that enhance water dissociation and charge transfer.[6]

    • Vacancy Engineering: Intentionally creating sulfur vacancies can expose more active nickel sites and improve intrinsic activity.[6]

    • Increasing ECSA: Synthesizing nanostructured materials (nanosheets, nanowires) increases the electrochemical active surface area (ECSA), providing more sites for the reaction.[2][10]

• Q: My catalyst shows good initial activity, but its performance degrades quickly during stability testing. What causes this instability?

  • A: Instability is a common issue and can stem from several factors, especially in alkaline media:

    • Phase Transition: During the HER process, the nickel sulfide surface can undergo restructuring or phase transitions to other forms, such as Ni₃S₂/NiO interfaces, which can alter catalytic activity.[11] In some cases, this in-situ generated interface is highly active.[12]

    • Sulfur Dissolution: Excessive sulfur dissolution can compromise the structural integrity of the catalyst.[11]

    • Physical Detachment: The catalyst material may physically detach from the electrode substrate due to poor adhesion or the force of evolving hydrogen bubbles.[13]

  • Troubleshooting:

    • Grow the catalyst directly on a conductive substrate (e.g., nickel foam, carbon cloth) for better adhesion and electrical contact.[13]

    • Forming heterostructures or core-shell structures can help stabilize the catalyst. For instance, a NiMoO₄ shell can suppress the phase transition of NiS₂ during HER.[11]

    • Ensure strong catalyst-substrate interaction through appropriate synthesis methods like in-situ growth.

• Q: My Tafel slope is very high. What does this indicate and how can it be improved?

  • A: A high Tafel slope suggests sluggish reaction kinetics, meaning a large increase in overpotential is needed to achieve a modest increase in current density. It often points to issues with either the initial water dissociation step (Volmer step) or the subsequent hydrogen adsorption/evolution steps. Improving the intrinsic catalytic activity through the strategies mentioned above (doping, heterostructures) can lower the Tafel slope by providing more favorable sites for the reaction mechanism.[2][5]

Quantitative Data on HER Performance

The following tables summarize the HER performance of various nickel sulfide-based catalysts in 1.0 M KOH electrolyte, providing a benchmark for comparison.

Table 1: Performance of Doped Nickel Sulfide Catalysts

Catalyst	Overpotential @ 10 mA/cm² (η₁₀)	Tafel Slope (mV/dec)	Reference
N-doped Ni₃S₂ NWs/NF	105 mV	-	[5][14]
P-doped (Ni,Fe)₃S₂/NF	98 mV	-	[8]
Co-doped CeO₂/NiS₂/NF	84 mV	-	[6]
Li, V co-doped Ni₃S₂	90 mV	-	[6]

Table 2: Performance of Nickel Sulfide Heterostructure Catalysts

Catalyst	Overpotential @ 10 mA/cm² (η₁₀)	Tafel Slope (mV/dec)	Reference
Pristine NiS	191 mV	-	[6]
Pristine Ni₃S₂	167 - 298 mV	-	[6]
MoS₂/NiS/NF	87 mV	-	[6]
ReS₂/NiS	78 mV	-	[6]
NiS₂/Ni₃C@C	78 mV	-	[6]
NiS/NiSe₂	155 mV	-	[6]
h-NiS	163 mV (post-electrolysis)	89.3 mV/dec	[2]
o-Ni₉S₈	266 mV (post-electrolysis)	113.0 mV/dec	[2]

Experimental Protocols

1. Hydrothermal Synthesis of NiSₓ on Nickel Foam (NF)

This method is widely used for growing nanostructured catalysts directly on a conductive substrate.

• Objective: To synthesize a nickel sulfide catalyst (e.g., Ni₃S₂) on nickel foam.

• Materials: Nickel(II) chloride hexahydrate (NiCl₂·6H₂O), thiourea (CH₄N₂S), deionized (DI) water, ethanol (B145695), acetone, hydrochloric acid (HCl), Nickel Foam (NF).

• Procedure:

  • Substrate Cleaning: Cut a piece of nickel foam to the desired size. Clean it by sonicating sequentially in 3M HCl, DI water, acetone, and ethanol for 15-20 minutes each to remove the surface oxide layer and any organic impurities. Dry the NF under vacuum.

  • Precursor Solution: Prepare an aqueous solution by dissolving NiCl₂·6H₂O and thiourea in DI water. The molar ratio of Ni:S can be adjusted to target different nickel sulfide phases.

  • Hydrothermal Reaction: Place the cleaned nickel foam into a Teflon-lined stainless-steel autoclave. Pour the precursor solution into the autoclave, ensuring the NF is submerged.

  • Heating: Seal the autoclave and heat it in an oven at a specific temperature (e.g., 120-180 °C) for a set duration (e.g., 6-24 hours).

  • Washing and Drying: After the autoclave cools down naturally, retrieve the nickel foam, which should now be coated with the nickel sulfide catalyst. Rinse it thoroughly with DI water and ethanol to remove any unreacted precursors.

  • Final Step: Dry the catalyst-coated nickel foam in a vacuum oven at ~60 °C overnight. The resulting material (NiSₓ/NF) can be used directly as a working electrode.[6][7]

2. Electrochemical Evaluation of HER Activity

This protocol outlines the standard procedure for measuring the catalytic performance of a prepared electrode.

• Objective: To measure key HER performance metrics (overpotential, Tafel slope, stability).

• Setup: A standard three-electrode electrochemical cell.

  • Working Electrode: The synthesized NiSₓ catalyst on its substrate (e.g., NiSₓ/NF).

  • Counter Electrode: A graphite (B72142) rod or platinum foil.

  • Reference Electrode: A saturated calomel (B162337) electrode (SCE) or mercury/mercuric oxide (Hg/HgO) electrode.

  • Electrolyte: N₂-saturated 1.0 M KOH solution.

• Procedure:

  • Potential Conversion: All measured potentials should be converted to the Reversible Hydrogen Electrode (RHE) scale using the Nernst equation: E(RHE) = E(Ref) + 0.059 × pH + E⁰(Ref).

  • Linear Sweep Voltammetry (LSV): Record the polarization curve by sweeping the potential at a slow scan rate (e.g., 2-5 mV/s) to minimize capacitive currents. The overpotential required to reach a current density of 10 mA/cm² (η₁₀) is a key metric for activity.[2][15]

  • Tafel Analysis: Plot the overpotential (η) versus the logarithm of the current density (log|j|). The linear portion of this plot is fitted to the Tafel equation (η = b × log|j| + a) to determine the Tafel slope (b), which provides insight into the HER mechanism.[2]

  • Electrochemical Impedance Spectroscopy (EIS): Perform EIS at a specific overpotential in a frequency range (e.g., 100 kHz to 0.1 Hz) to evaluate the charge-transfer resistance (Rct) of the catalyst. A smaller Rct indicates faster kinetics.[16]

  • Stability Test: Assess long-term stability using either chronopotentiometry (applying a constant current density and recording the potential over time) or continuous cyclic voltammetry for thousands of cycles. A stable catalyst will show minimal change in potential or current.[16]

  • ECSA Determination: Estimate the ECSA by measuring the double-layer capacitance (Cdl) from cyclic voltammograms recorded at various scan rates in a non-Faradaic potential window. ECSA is generally proportional to Cdl.[2]

Visualizations

Caption: General experimental workflow for NiSₓ catalyst synthesis and evaluation.

Caption: Key strategies to enhance the HER catalytic activity of nickel sulfides.

Caption: Simplified HER pathway (Volmer-Heyrovsky) in alkaline media.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Nickel sulfide and phosphide electrocatalysts for hydrogen evolution reaction: challenges and future perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Effect of nickel sulfide catalysts with different morphologies on high efficiency alkaline hydrogen evolution reaction - Xi'an Jiaotong University [scholar.xjtu.edu.cn]
• 5. Nickel foam derived nitrogen doped nickel sulfide nanowires as an efficient electrocatalyst for the hydrogen evolution reaction - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 6. mdpi.com [mdpi.com]
• 7. Recent Strategies for Ni3S2-Based Electrocatalysts with Enhanced Hydrogen Evolution Performance: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. mdpi.com [mdpi.com]
• 10. Recent Strategies for Ni3S2-Based Electrocatalysts with Enhanced Hydrogen Evolution Performance: A Tutorial Review | MDPI [mdpi.com]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. Enhanced Electrocatalytic Activity of Stainless Steel Substrate by Nickel Sulfides for Efficient Hydrogen Evolution | MDPI [mdpi.com]
• 14. deepdyve.com [deepdyve.com]
• 15. mdpi.com [mdpi.com]
• 16. haimeizheng.lbl.gov [haimeizheng.lbl.gov]

Technical Support Center: Optimizing Nickel-Based Catalysts for Water Splitting

Welcome to the technical support center for researchers, scientists, and drug development professionals working with nickel-based water splitting catalysts. This resource provides troubleshooting guidance and answers to frequently asked questions to help you overcome common experimental challenges and reduce overpotential in your catalysts.

Troubleshooting Guide

This guide addresses specific issues you may encounter during your experiments, offering potential causes and solutions.

Issue	Potential Causes	Troubleshooting Steps
High Overpotential	1. Low Catalyst Activity: The intrinsic properties of the catalyst may be poor. 2. Poor Conductivity: High charge transfer resistance can impede electron flow. 3. Low Electrochemical Active Surface Area (ECSA): Insufficient exposed active sites.[1] 4. Catalyst Poisoning or Surface Passivation: Impurities in the electrolyte or degradation of the catalyst surface can block active sites.[2][3]	1. Doping: Introduce other elements like iron (Fe), cobalt (Co), or phosphorus (P) to enhance intrinsic activity. Fe-doping, in particular, has been shown to significantly increase OER activity.[4][5] 2. Improve Conductivity: Incorporate conductive supports like carbon cloth or modify the catalyst structure. The addition of Fe to Ni(OH)₂ can increase electrical conductivity.[4] 3. Increase ECSA: Synthesize nanostructured catalysts (e.g., nanosheets, nanowires) to maximize the surface area. Growing catalysts in-situ on a porous substrate like nickel foam can also increase the number of active sites.[6] 4. Electrolyte Purification: Use high-purity electrolytes (e.g., KOH) and deionized water to avoid contamination. Iron impurities in KOH can sometimes unintentionally enhance the performance of Ni-based catalysts.[7] Consider performing an accelerated durability test to check for surface passivation.[2]
Poor Catalyst Stability / Degradation	1. Catalyst Dissolution: The catalyst material may be unstable in the electrolyte, especially under acidic conditions.[2] 2. Structural Transformation: The catalyst may undergo irreversible phase or morphological changes during electrolysis.[5] 3. Delamination: The catalyst film may detach from the substrate.[2][8] 4. Corrosion of Substrate: The underlying substrate (e.g., nickel foam) can corrode during synthesis or operation, affecting the catalyst's performance and stability.[9]	1. Use Alkaline Electrolytes: Nickel-based catalysts are generally more stable in alkaline media (e.g., KOH, NaOH).[2] 2. Annealing/Calcination: Post-synthesis heat treatment can improve crystallinity and stability. 3. Improve Adhesion: Optimize the synthesis method to ensure strong bonding between the catalyst and the substrate. For instance, in-situ growth methods can provide better adhesion than drop-casting. 4. Substrate Pre-treatment: Properly clean and pre-treat the substrate before catalyst deposition to remove any oxide layers or impurities.[9]
Inconsistent or Irreproducible Results	1. Substrate Variability: Nickel foam and other substrates can have inherent activity and variability.[10][11] 2. Electrolyte Composition: The type and concentration of the electrolyte, as well as the presence of impurities, can significantly impact performance.[12][13][14] 3. Mass Loading Variation: Inconsistent amounts of catalyst on the electrode will lead to different current densities. 4. Reference Electrode Calibration: An uncalibrated or faulty reference electrode will lead to inaccurate potential measurements.	1. Bare Substrate Control: Always test the electrochemical activity of the bare substrate under the same experimental conditions as your catalyst.[10] 2. Standardize Electrolyte: Use a consistent source and preparation method for your electrolyte. Be aware that the choice of cation (e.g., Na⁺ vs. K⁺) can influence performance.[14] 3. Precise Mass Loading: Carefully measure and control the mass of the catalyst deposited on the electrode. 4. Reference Electrode Check: Regularly calibrate your reference electrode against a standard reference.

Frequently Asked Questions (FAQs)

Q1: Why is my nickel foam substrate showing catalytic activity?

A1: Nickel foam itself can be active for both the Hydrogen Evolution Reaction (HER) and the Oxygen Evolution Reaction (OER), particularly in alkaline electrolytes.[10][11] During experiments, the surface of the nickel foam can be oxidized or "activated," contributing to the measured current. It is crucial to run control experiments with bare nickel foam to differentiate the activity of your catalyst from that of the substrate.[10]

Q2: How can I increase the number of active sites on my catalyst?

A2: Increasing the Electrochemical Active Surface Area (ECSA) is key to exposing more active sites.[1] This can be achieved by:

• Nanostructuring: Synthesizing catalysts with high surface area morphologies like nanosheets, nanowires, or porous structures.[6]

• Using 3D Substrates: Growing the catalyst directly on a three-dimensional, porous substrate like nickel foam.[6]

• Exfoliation: For layered materials like layered double hydroxides (LDHs), liquid exfoliation can separate the layers and expose more active sites.[2]

Q3: What is the role of iron (Fe) in enhancing the performance of nickel-based OER catalysts?

A3: The addition of iron to nickel-based catalysts, such as in NiFe Layered Double Hydroxides (LDHs), is a well-known strategy to boost OER activity.[4] The presence of iron can:

• Increase the intrinsic activity of the catalyst.

• Enhance electrical conductivity.[4]

• Facilitate charge transfer between Ni and Fe centers.[5] It's important to note that even trace amounts of iron impurities in the KOH electrolyte can incorporate into the catalyst and improve its performance.[7]

Q4: My catalyst performance degrades over time. What are the common causes and how can I improve stability?

A4: Catalyst degradation can be due to several factors including dissolution of the material, delamination from the substrate, or irreversible structural changes.[2][5] To improve stability:

• Operate in an alkaline electrolyte where nickel-based materials are more robust.[2]

• Ensure strong adhesion of the catalyst to the substrate through appropriate synthesis methods.

• Consider doping with other elements that can enhance structural stability.

• Perform stability tests, such as chronopotentiometry or cyclic voltammetry for an extended period, to evaluate the durability of your catalyst.[2]

Q5: What is the "iR drop" and how does it affect my measurements?

A5: The "iR drop" is the potential drop due to the resistance of the electrolyte and any other uncompensated resistance in the electrochemical cell. This can lead to an overestimation of the applied overpotential. It is important to perform iR correction on your data to obtain an accurate assessment of the catalyst's performance. This is typically done automatically by modern potentiostats.

Quantitative Data Summary

The following table summarizes the performance of various nickel-based water splitting catalysts reported in the literature. This allows for a quick comparison of different materials and synthesis methods.

Catalyst	Reaction	Electrolyte	Overpotential (mV) @ 10 mA/cm²	Tafel Slope (mV/dec)	Reference
NiFe film (electrodeposited)	OER	-	240	-	[4]
Ni-Fe LDH-HMS	OER	-	-	-	[4]
Co/Ni (4/1) Selenide	OER	Fe-free KOH	336	36	[7]
Co₀.₇₅Ni₀.₂₅Se/NF	OER	-	269 (at 50 mA/cm²)	-	[7]
Co₀.₇₅Ni₀.₂₅Se/NF	HER	-	106	-	[7]
N-Ni(OH)₂/NF	HER	1.0 M KOH	<270	-	[6]
Porous nano-wall NiO on Ni foam	OER	-	310	54	[15]
Ni-Fe oxide (coprecipitation)	OER	-	328	-	[15]
NiMoO₄ (hydrothermal)	OER	Alkaline	340	-	[15]
Ni-P on Ni foam	OER	Alkaline	335	-	[1]
NiOₓ (solution-processed)	OER	1 M KOH	358	-	[16]
NiO/mica	OER	1 M KOH	270	51.2	[17]
Porous Ni electrode	OER	1.0 M KOH	300	-	[18]
Porous Ni electrode	HER	1.0 M KOH	125	-	[18]

Experimental Protocols

1. Synthesis of Ni-Fe Layered Double Hydroxide (B78521) (LDH) on Nickel Foam (Hydrothermal Method)

• Substrate Preparation: Cut nickel foam into desired dimensions (e.g., 1x2 cm). Clean the foam by sonicating sequentially in acetone, 2 M HCl solution, deionized water, and ethanol (B145695) for 10-15 minutes each to remove surface oxides and organic contaminants.[9] Dry the cleaned foam in an oven.

• Precursor Solution: Prepare an aqueous solution containing nickel nitrate (B79036) hexahydrate (Ni(NO₃)₂·6H₂O), iron nitrate nonahydrate (Fe(NO₃)₃·9H₂O), and urea (B33335) (CO(NH₂)₂). A common molar ratio for Ni:Fe is 3:1.

• Hydrothermal Reaction: Place the cleaned nickel foam and the precursor solution into a Teflon-lined stainless-steel autoclave. Seal the autoclave and heat it in an oven at a specific temperature (e.g., 120 °C) for a set duration (e.g., 6-12 hours).[9]

• Post-Synthesis Treatment: After the autoclave cools down to room temperature, retrieve the nickel foam, which should now be coated with the Ni-Fe LDH. Rinse it thoroughly with deionized water and ethanol to remove any residual reactants. Dry the sample in a vacuum oven.

2. Electrochemical Characterization of Water Splitting Catalysts

• Electrochemical Cell Setup: Use a standard three-electrode setup in a glass cell. The prepared catalyst on its substrate serves as the working electrode. A platinum wire or graphite (B72142) rod is typically used as the counter electrode, and a saturated calomel (B162337) electrode (SCE) or Ag/AgCl electrode is used as the reference electrode.

• Electrolyte Preparation: Prepare the electrolyte, for example, a 1.0 M potassium hydroxide (KOH) solution, using high-purity KOH pellets and deionized water.

• Potential Conversion: Convert the measured potentials against the reference electrode (e.g., Ag/AgCl) to the Reversible Hydrogen Electrode (RHE) scale using the Nernst equation: E(RHE) = E(Ag/AgCl) + E°(Ag/AgCl) + 0.059 × pH.[16]

• Linear Sweep Voltammetry (LSV): Record the polarization curves by sweeping the potential at a slow scan rate (e.g., 5 or 10 mV/s) to minimize capacitive currents.[16] The overpotential is determined from the LSV curve at a specific current density (e.g., 10 mA/cm²).

• Tafel Analysis: Plot the overpotential (η) versus the logarithm of the current density (log|j|). The linear portion of this plot is the Tafel region, and its slope is the Tafel slope, which provides insight into the reaction mechanism.

• Electrochemical Impedance Spectroscopy (EIS): Perform EIS at a specific overpotential to evaluate the charge transfer resistance (Rct) of the catalyst.

• Stability Test: Assess the long-term stability of the catalyst by performing chronopotentiometry (constant current) or chronoamperometry (constant potential) for an extended period (e.g., 10-24 hours).[15] Alternatively, an accelerated durability test can be performed by cycling the potential for a large number of cycles.[2]

Visualizations

General experimental workflow for catalyst synthesis and characterization.

Troubleshooting logic for high overpotential.

References

• 1. mdpi.com [mdpi.com]
• 2. mdpi.com [mdpi.com]
• 3. scispace.com [scispace.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. research-collection.ethz.ch [research-collection.ethz.ch]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]
• 9. hocityu.com [hocityu.com]
• 10. researchgate.net [researchgate.net]
• 11. echemi.com [echemi.com]
• 12. pubs.acs.org [pubs.acs.org]
• 13. researchgate.net [researchgate.net]
• 14. Effect of Na+ vs. K+ Cations and Carbonate Presence on Urea Oxidation Reaction Coupled with Green Hydrogen Production in Alkaline Media: A Voltammetric and Electrochemical Impedance Spectroscopy Study | MDPI [mdpi.com]
• 15. Solution combustion synthesis of Ni-based hybrid metal oxides for oxygen evolution reaction in alkaline medium - PMC [pmc.ncbi.nlm.nih.gov]
• 16. pubs.acs.org [pubs.acs.org]
• 17. Rational design of nickel-based nanostructured catalysts for enhanced electrolytic water splitting efficiency and stability - Nanoscale (RSC Publishing) [pubs.rsc.org]
• 18. Improving the water splitting performance of nickel electrodes by optimizing their pore structure using a phase inversion method - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Scaling Up Nickel-Based Electrocatalyst Production

Welcome to the technical support center for researchers, scientists, and drug development professionals working with nickel-based electrocatalysts. This resource provides troubleshooting guidance and answers to frequently asked questions (FAQs) to address common challenges encountered during the scaling up of electrocatalyst production.

Frequently Asked Questions (FAQs)

Q1: What are the most common challenges when scaling up the production of nickel-based electrocatalysts?

A1: Scaling up production from laboratory to industrial levels presents several key challenges. These include maintaining the desired morphology and crystal structure, ensuring uniform catalyst deposition, preventing catalyst deactivation, and managing substrate interactions, especially when using nickel foam.[1][2][3] Reproducibility and consistency between batches are also significant concerns.[3]

Q2: How does the choice of substrate, particularly nickel foam, impact the scaled-up synthesis?

A2: Nickel foam is a popular substrate due to its high conductivity and large surface area.[4][5] However, during synthesis processes like hydrothermal reactions, the foam itself can corrode, releasing nickel ions into the solution.[4][6] This can unintentionally alter the composition and performance of the catalyst being synthesized.[4][6] The porous nature of the foam can also lead to challenges in achieving uniform catalyst loading and may cause uncontrolled diffusion of precursor solutions.[7]

Q3: What factors contribute to the deactivation of nickel-based electrocatalysts during prolonged operation?

A3: Catalyst deactivation can occur through several mechanisms. These include redox reactions on the catalyst surface, detachment of the catalyst from the substrate, and structural or morphological changes over time.[8][9] For carbon-supported catalysts, corrosion of the carbon support, particle detachment, and agglomeration of metal nanoparticles can also lead to a loss of activity.[10]

Q4: Why is it difficult to maintain the high catalytic activity of single-atom nickel catalysts during scale-up?

A4: While nickel single-atom catalysts (SACs) show excellent performance at the lab scale, scaling up their production is challenging.[11] Difficulties include achieving a high and uniform density of single atoms on the support material, preventing atom agglomeration at higher synthesis temperatures, and ensuring the thermal stability of the support material itself.[12]

Q5: How does the composition of nickel-based alloys affect their electrocatalytic performance?

A5: The composition of nickel-based alloys significantly influences their electrocatalytic properties. Incorporating other transition metals like iron, cobalt, or molybdenum can enhance activity and stability.[1][13] For instance, the addition of iron to nickel hydroxide (B78521) has been shown to improve the oxygen evolution reaction (OER) activity.[1] The precise ratio of the constituent metals is crucial for optimizing performance.[14][15]

Troubleshooting Guides

Issue 1: Non-Uniform Catalyst Deposition on Nickel Foam

Symptoms:

• Inconsistent electrochemical performance across different batches.

• Visible patches of uneven coating on the nickel foam.

• Poor mechanical integrity of the catalyst layer, leading to flaking.[2]

Possible Causes:

• Uneven access of metal ions to the inner pores of the foam during electrodeposition.[2]

• Uncontrolled diffusion of precursor solutions within the porous structure.[7]

• Gas bubble formation on the electrode surface during electrodeposition, blocking active sites.[5][16]

Solutions:

• Optimize Electrodeposition Parameters:

  • Ultrasound-Assisted Electroplating: Introduce ultrasonication during electrodeposition to enhance mass transport of ions into the foam's pores and dislodge bubbles.[2]

  • Flow-Through Configuration: Use a flow-through setup to ensure a constant supply of fresh electrolyte to all parts of the electrode, which can reduce mass-transport limitations.[16]

• Surface Pre-treatment:

  • Acid Etching: Briefly treat the nickel foam with a mild acid to remove the surface oxide layer and improve wettability for better precursor infiltration.

  • Electrochemical Activation: Perform cyclic voltammetry in the electrolyte to activate the nickel foam surface before catalyst deposition.[7]

• Masking: Mask off areas of the substrate where deposition is not desired to ensure a well-defined active area.[7]

Issue 2: Poor Catalyst Adhesion and Detachment

Symptoms:

• Gradual or rapid decrease in catalytic performance over time.

• Visible particles of the catalyst in the electrolyte after operation.

• Changes in the electrode's surface morphology observed via SEM post-operation.[9]

Possible Causes:

• Weak interaction between the catalyst layer and the substrate.

• Binder failure when using catalyst inks.[9]

• Mechanical stress due to gas evolution at high current densities.

Solutions:

• In-Situ Growth: Synthesize the catalyst directly on the substrate (e.g., via hydrothermal or solvothermal methods) to create a stronger bond.[13]

• Interlayer Engineering: Introduce an intermediate layer that promotes adhesion between the substrate and the catalyst.

• Binder Optimization: If using a catalyst ink, experiment with different binders and optimize the binder-to-catalyst ratio to improve mechanical stability.

• Controlled Deposition Rate: A slower, more controlled deposition rate can often lead to a more crystalline and adherent catalyst layer.

Issue 3: Inconsistent Catalytic Performance and High Overpotential

Symptoms:

• High variability in measured overpotentials for the same catalyst.

• Tafel slopes that are higher than expected.

• Lower than anticipated current densities at a given potential.

Possible Causes:

• Impurity Incorporation: Unintentional doping from substrate corrosion (e.g., Ni foam) or impurities in the precursors.[4][6]

• Incorrect Catalyst Composition/Phase: The synthesis conditions may not be optimal for forming the desired catalytically active phase. For example, the ratio of Ni to other metals in an alloy can significantly impact performance.[14][15]

• Surface Oxidation/Passivation: The catalyst surface may be passivating, forming a less active oxide layer.[8]

• Particle Size Effects: For nanoparticle catalysts, the particle size may be too large, leading to a lower surface area and fewer active sites.[17]

Solutions:

• Rigorous Material Characterization:

  • Use techniques like XRD, XPS, and EDX to confirm the crystal structure, chemical state, and elemental composition of your catalyst.[9]

• Control Synthesis Environment:

  • Carefully control the temperature and pH during synthesis, as these are critical for achieving consistent results.[2]

  • When using nickel foam in hydrothermal synthesis, consider lower temperatures to minimize corrosion.[6]

• Compositional Tuning: Systematically vary the precursor ratios to find the optimal composition for your target reaction.[14][15]

• Post-Synthesis Treatment: Annealing or other post-synthesis treatments can sometimes improve crystallinity and activity, but must be carefully controlled to avoid particle agglomeration.[3]

Data Presentation

Table 1: Performance Comparison of Nickel-Based Electrocatalysts for Oxygen Evolution Reaction (OER)

Electrocatalyst	Substrate	Overpotential (mV) @ 10 mA/cm²	Tafel Slope (mV/dec)	Stability	Reference
Ni3Fe LDH	Nickel Foam	249	24	400 hours @ 1 A/cm²	[14][15]
Ni-Fe NPs	Carbon Cloth	Not Specified	Not Specified	Not Specified	[1]
(Ni0.75Fe0.25)Se2	Carbon Cloth	Not Specified	Not Specified	Not Specified	[1]
NiOOH/FeOOH	Nickel Foam	~310 (for Ni-foam-AT 1 min)	~40 (for Ni-foam-AT 1 min)	Not Specified	[18]

Table 2: Influence of Ni Particle Size on CO2 Reduction Selectivity

Catalyst	Average Ni Particle Size	Faradaic Efficiency for CO (%) @ -0.8 V vs. RHE	Faradaic Efficiency for H2 (%) @ -0.8 V vs. RHE	Reference
Ni Single Atoms	Single Atoms	~97	< 3	[17]
Ni Nanoparticles	4.1 nm	~93	~7	[17]
Ni Nanoparticles	37.2 nm	< 30	> 70	[17]

Experimental Protocols

Methodology 1: Electrodeposition of Nickel-Based Catalysts on Porous Substrates

• Substrate Preparation:

  • Cut the nickel foam to the desired dimensions.

  • Clean the foam sequentially in acetone, ethanol (B145695), and deionized water using an ultrasonic bath for 15-20 minutes each to remove organic residues and oxides.

  • (Optional) Perform a brief acid treatment (e.g., in dilute HCl) to remove the surface oxide layer, followed by thorough rinsing with deionized water.

• Electrolyte Preparation:

  • Prepare an aqueous solution containing the nickel salt precursor (e.g., NiSO₄ or NiCl₂) and any other metal salt precursors for alloys.

  • Add a supporting electrolyte (e.g., boric acid) to maintain pH and improve conductivity.

• Electrochemical Deposition:

  • Set up a three-electrode electrochemical cell with the prepared nickel foam as the working electrode, a platinum wire or graphite (B72142) rod as the counter electrode, and a reference electrode (e.g., Ag/AgCl or SCE).

  • Perform galvanostatic (constant current) or potentiostatic (constant potential) deposition. The applied current density or potential will influence the morphology and composition of the deposit.

  • Consider using pulsed deposition or incorporating ultrasonication to improve the uniformity of the coating.[2]

• Post-Treatment:

  • After deposition, rinse the electrode thoroughly with deionized water and dry it, for example, in a vacuum oven at a moderate temperature (e.g., 60-80 °C).

  • (Optional) Anneal the electrode in a controlled atmosphere (e.g., Ar or N₂) to improve crystallinity.

Methodology 2: Hydrothermal Synthesis of Nickel-Based Catalysts on Nickel Foam

• Substrate Preparation:

  • Clean the nickel foam as described in the electrodeposition protocol.

• Precursor Solution Preparation:

  • Dissolve the nickel salt precursor and any other metal salts in a solvent (typically deionized water, ethanol, or a mixture).

  • Add other reagents as required, such as a precipitating agent (e.g., urea, which hydrolyzes to raise the pH) or a structure-directing agent.[6]

• Hydrothermal Reaction:

  • Place the cleaned nickel foam into a Teflon-lined stainless-steel autoclave.

  • Pour the precursor solution into the autoclave, ensuring the nickel foam is fully submerged.

  • Seal the autoclave and heat it in an oven to the desired reaction temperature (e.g., 120-180 °C) for a specific duration (e.g., 6-24 hours). Be aware that higher temperatures can increase nickel foam corrosion.[6]

• Product Recovery and Cleaning:

  • After the autoclave has cooled down to room temperature, retrieve the nickel foam.

  • Rinse the coated foam extensively with deionized water and ethanol to remove any unreacted precursors and byproducts.

  • Dry the final product in an oven.

Visualizations

Caption: General experimental workflow for nickel-based electrocatalyst synthesis.

Caption: Troubleshooting logic for addressing poor catalyst performance.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. tandfonline.com [tandfonline.com]
• 3. researchgate.net [researchgate.net]
• 4. hocityu.com [hocityu.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Deactivation Mechanisms and timescales of nickel electrodes in alkaline water electrolysis | TU Delft Repository [repository.tudelft.nl]
• 9. pubs.acs.org [pubs.acs.org]
• 10. mdpi.com [mdpi.com]
• 11. miragenews.com [miragenews.com]
• 12. pubs.acs.org [pubs.acs.org]
• 13. researchgate.net [researchgate.net]
• 14. bib-pubdb1.desy.de [bib-pubdb1.desy.de]
• 15. researchgate.net [researchgate.net]
• 16. Enhanced nickel catalysts for producing electrolytic hydrogen - RSC Sustainability (RSC Publishing) DOI:10.1039/D3SU00177F [pubs.rsc.org]
• 17. Size-Dependent Nickel-Based Electrocatalysts for Selective CO2 Reduction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. pubs.acs.org [pubs.acs.org]

Technical Support Center: Nickel Water Oxidation Catalysts and pH Effects

This technical support center provides troubleshooting guidance and answers to frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with nickel-based water oxidation catalysts. The following information addresses common issues encountered during experiments related to the effect of pH on catalyst performance.

Troubleshooting Guides

This section provides solutions to specific problems you may encounter during your experiments.

Problem	Possible Causes	Troubleshooting Steps
Low or no catalytic activity at neutral or acidic pH.	Nickel-based catalysts generally exhibit lower activity in neutral or acidic conditions compared to alkaline environments.[1][2] Catalyst dissolution can also occur at lower pH, leading to a loss of active material.[1][3] The rate-determining step of the oxygen evolution reaction (OER) can change with pH, becoming less favorable in neutral or acidic media.[2]	- Confirm the pH of your electrolyte solution before and after the experiment. - Consider switching to an alkaline electrolyte (e.g., 0.1 M KOH, pH 13) to enhance catalytic activity.[1] - If neutral pH is required, select a catalyst specifically designed for these conditions or use a suitable buffer solution like phosphate (B84403) or borate (B1201080) to help stabilize the catalyst.[4][5] - Characterize your catalyst post-reaction using techniques like TEM or XPS to check for signs of dissolution or changes in morphology.
Inconsistent or irreproducible cyclic voltammetry (CV) results.	The formation of the active nickel oxide/oxyhydroxide layer can be sensitive to experimental conditions. The type and concentration of the buffer can significantly impact the results.[4] Impurities in the electrolyte, such as adventitious iron, can also affect performance. Molecular nickel catalysts can decompose to form heterogeneous nickel oxide films, which may be the true catalytic species, leading to variability.[4]	- Ensure consistent pre-treatment of your electrode and rigorous cleaning procedures. - Use high-purity water and electrolytes to minimize impurities. - Standardize the buffer composition and concentration for all experiments. - For molecular catalysts, perform control experiments to determine if a heterogeneous nickel oxide layer is forming under catalytic conditions. Techniques like Electrochemical Quartz Crystal Microbalance (EQCM) can be insightful.[4]
Catalyst deactivation or degradation during prolonged electrolysis.	Catalyst dissolution is a major cause of deactivation, especially at neutral or near-neutral pH.[1][3] Structural degradation or transformation of the catalyst material can also lead to a loss of activity.[6] Peeling of the catalyst film from the substrate is another potential issue.[6]	- Operate at a pH where the catalyst is known to be stable (typically alkaline). - Use a buffer that promotes catalyst stability, such as borate.[1] - Monitor the electrolyte for dissolved nickel ions using techniques like ICP-MS. - Perform post-electrolysis characterization (SEM, TEM, XRD) to assess the structural integrity of the catalyst.
Observed catalytic activity does not match literature reports.	Trace metal impurities, particularly iron, in the electrolyte or on the glassware can significantly enhance the activity of nickel-based catalysts.[7] The specific surface area and morphology of the catalyst can also differ based on the synthesis method, affecting performance.	- Thoroughly clean all glassware and electrochemical cells, potentially with an acid wash followed by rinsing with high-purity water. - Analyze the purity of your nickel source and electrolytes. - Characterize the morphology and surface area of your synthesized catalyst and compare it to the literature.

Frequently Asked Questions (FAQs)

Q1: Why is the performance of my nickel water oxidation catalyst significantly lower at pH 7 compared to pH 13?

A1: The catalytic activity of most nickel-based water oxidation catalysts is highly pH-dependent, with optimal performance typically observed in alkaline conditions.[1][2] There are several reasons for this:

• Stability: Nickel oxides and hydroxides are more stable at higher pH. In neutral or acidic solutions, they can dissolve, leading to a loss of active catalytic sites.[1][3]

• Mechanism: The mechanism of the oxygen evolution reaction (OER) on nickel catalysts often involves the deprotonation of NiOOH species, a process that is more favorable in alkaline media where there is a higher concentration of hydroxide (B78521) ions.[8]

• Active Species Formation: The formation of the catalytically active high-valent nickel species (e.g., Ni³⁺/Ni⁴⁺) is often facilitated at higher pH.[2]

• Rate-Determining Step: The rate-determining step of the OER can change with pH. In alkaline conditions, the transformation of *O to *OOH is often the RDS, while in a neutral medium, the initial *OH adsorption can be the bottleneck, leading to lower performance.[2]

Q2: What is the role of the buffer solution (e.g., phosphate, borate, carbonate) in my experiment?

A2: Buffer solutions play a crucial role in maintaining a stable pH at the electrode surface, which is critical for consistent catalyst performance. They can also directly participate in the catalytic cycle and influence catalyst stability.

• pH Buffering: During water oxidation, protons are generated, which can lower the local pH at the electrode surface. A buffer helps to neutralize these protons, maintaining a more constant pH environment for the catalyst.

• Catalyst Formation and Stability: Some buffers, like phosphate and borate, can co-deposit with nickel to form the active catalyst layer (e.g., Ni-Pi or Ni-Bi).[9] These buffers can also influence the stability and redissolution of the catalyst film.[4] For instance, borate buffers have been shown to enhance the stability of NiFeOx catalysts compared to phosphate buffers at near-neutral pH.[1] Carbonate/bicarbonate buffers have also been used to support in-situ formation of active nickel oxide catalysts at near-neutral pH.[5]

Q3: My molecular nickel catalyst appears to be degrading. What could be happening?

A3: It is a known phenomenon that some molecular nickel water oxidation catalysts can be unstable under catalytic conditions and decompose to form heterogeneous nickel oxide (NiOx) nanoparticles or films on the electrode surface.[4] This NiOx layer is often the true, highly active catalyst. To determine if this is occurring, you can use techniques like:

• Electrochemical Quartz Crystal Microbalance (EQCM): To detect mass changes on the electrode surface corresponding to the deposition of a film.[4]

• X-ray Photoelectron Spectroscopy (XPS): To analyze the chemical composition of the electrode surface after catalysis to identify the presence of nickel oxides.[4]

• Control Experiments: Running CVs with just the nickel salt (e.g., Ni(NO₃)₂) under the same conditions can help determine if the catalytic activity is due to the molecular complex or in-situ formed NiOx.

Q4: How can I confirm that the observed catalytic current is from water oxidation?

A4: It is essential to verify that the measured current corresponds to the production of oxygen. This can be done using:

• Gas Chromatography (GC) or a Clark-type Oxygen Sensor: To directly measure the amount of O₂ evolved in the headspace of the electrochemical cell during controlled potential electrolysis.

• Rotating Ring-Disk Electrode (RRDE): This technique allows for the in-situ detection of O₂ produced at the disk electrode by reducing it at the ring electrode.

Quantitative Data Summary

The following table summarizes the performance of various nickel-based water oxidation catalysts at different pH values as reported in the literature.

Catalyst	Electrolyte/Buffer	pH	Overpotential (η) @ Current Density (j)	Reference
NiFeOx/C	0.1 M KOH	13	< 300 mV @ 10 mA/cm²	[1]
NiFeOx/C	0.1 M Borate	9.2	Performance lower than at pH 13	[1]
NiFeOx/C	0.1 M Phosphate	7	Performance lower than at pH 9.2; catalyst deactivation observed	[1]
Adventitious Ni	0.5 M Potassium Borate	9.2	540 mV @ 1 mA/cm²	[7]
Adventitious Ni	Not specified	13	400 mV @ 1 mA/cm²	[7]
Ni/HCO₃⁻/CO₂	0.2 M Bicarbonate (CO₂ saturated)	6.7-6.8	> 1.75 mA/cm² at 1.41 V vs. NHE	[5]
Ni/HCO₃⁻	0.2 M Bicarbonate	8.2	Catalytic current observed	[5]
Ni₃Se₄@Ni foam	Not specified	7	480 mV @ 10 mA/cm²	[3]
Ni₃Se₄@Ni foam	Not specified	13	321 mV @ 10 mA/cm²	[3]
Ni₃Se₄@Ni foam	Not specified	13.5	244 mV @ 10 mA/cm²	[3]
Ni₃Se₄@Ni foam	Not specified	14.5	232 mV @ 10 mA/cm²	[3]

Experimental Protocols

Protocol for Evaluating the Effect of pH on Catalyst Performance using Cyclic Voltammetry (CV)

This protocol outlines the key steps for a typical CV experiment to assess the pH-dependent performance of a nickel-based water oxidation catalyst.

• Electrode Preparation:

  • Thoroughly clean the working electrode (e.g., glassy carbon, FTO glass, or gold) according to established procedures (e.g., polishing with alumina (B75360) slurry for glassy carbon, sonication in solvents).

  • If using a synthesized catalyst, deposit it onto the working electrode using a suitable method (e.g., drop-casting, electrodeposition). Ensure a consistent catalyst loading across all experiments.

• Electrochemical Cell Setup:

  • Assemble a three-electrode electrochemical cell.

    • Working Electrode: The electrode with the deposited catalyst.

    • Reference Electrode: A stable reference electrode (e.g., Ag/AgCl or Saturated Calomel Electrode - SCE). Note its potential versus the Normal Hydrogen Electrode (NHE).

    • Counter Electrode: An inert material with a large surface area (e.g., platinum wire or graphite (B72142) rod).

  • Add the electrolyte solution with the desired pH to the cell.

• Electrolyte Preparation:

  • Prepare a series of buffer solutions with different pH values (e.g., phosphate buffer for pH 5-8, borate buffer for pH 8-10, and KOH solutions for pH > 12).

  • Ensure the supporting electrolyte concentration (e.g., 0.1 M) is consistent across all solutions to maintain similar ionic strength.

  • If studying an in-situ formed catalyst, add the nickel precursor (e.g., Ni(NO₃)₂) to the electrolyte at the desired concentration.

  • Deoxygenate the electrolyte by bubbling with an inert gas (e.g., Ar or N₂) for at least 20-30 minutes before the experiment. Maintain an inert atmosphere above the solution during the measurement.

• Cyclic Voltammetry Measurement:

  • Connect the electrodes to a potentiostat.

  • Set the CV parameters:

    • Potential Window: Scan from a non-catalytic potential to a potential where water oxidation occurs (e.g., 0 to 1.6 V vs. NHE). The exact range may need to be optimized.

    • Scan Rate: A typical scan rate is 20-100 mV/s.

    • Number of Cycles: Perform multiple cycles until a stable voltammogram is obtained, as the catalyst may require an activation period.

  • Record the CV for the catalyst in each of the different pH solutions.

  • As a control, record the CV of a bare electrode in each electrolyte to measure the background current.

• Data Analysis:

  • Correct the measured potentials for any uncompensated solution resistance (iR correction).

  • Convert the potential from the reference electrode scale to the Reversible Hydrogen Electrode (RHE) scale for pH-independent comparison using the Nernst equation: E(RHE) = E(Ref) + E°(Ref) + 0.059 × pH.

  • Compare the onset potential for water oxidation and the current density at a specific overpotential for the different pH values.

Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. Investigation of NiFe based catalysts for water oxidation in different pH electrolytes | EurekAlert! [eurekalert.org]
• 3. mrforum.com [mrforum.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. pubs.acs.org [pubs.acs.org]

Technical Support Center: Preventing Agglomeration of Nickel Nanoparticles in Aqueous Solutions

This guide provides researchers, scientists, and drug development professionals with practical solutions and in-depth knowledge to overcome challenges associated with the agglomeration of nickel nanoparticles (NiNPs) in aqueous media.

Frequently Asked Questions (FAQs)

Q1: Why are my nickel nanoparticles agglomerating in my aqueous solution?

A1: Nickel nanoparticles have a high surface energy, which makes them thermodynamically unstable and prone to aggregate to minimize this energy.[1] This tendency is particularly pronounced in aqueous solutions due to factors like van der Waals forces, magnetic dipole interactions, and changes in surface chemistry. Key contributing factors include inappropriate pH, high ionic strength of the medium, unsuitable temperature, and the absence of effective stabilizing agents.[2][3]

Q2: What are the primary methods to prevent NiNP agglomeration?

A2: The two main strategies for preventing agglomeration are electrostatic stabilization and steric stabilization.[2]

• Electrostatic Stabilization: This involves creating a surface charge on the nanoparticles, leading to mutual repulsion. This is often achieved by adsorbing ions (e.g., citrate) onto the particle surface or by controlling the pH to be far from the isoelectric point.[3][4]

• Steric Stabilization: This method involves coating the nanoparticles with polymers or large surfactant molecules.[5] These coatings create a physical barrier that prevents the particles from getting close enough to aggregate.[2]

Q3: How does pH affect the stability of my nickel nanoparticle suspension?

A3: The pH of the aqueous solution is a critical parameter that influences the surface charge of nickel nanoparticles. The stability of the suspension is generally lowest near the isoelectric point (IEP), which for nickel is around pH 3.5-4.[4] At this pH, the net surface charge is zero, eliminating electrostatic repulsion and leading to rapid agglomeration. By adjusting the pH to be significantly higher or lower than the IEP, you can induce a strong positive or negative surface charge, respectively, thereby enhancing stability through electrostatic repulsion. For instance, using NaOH to increase the pH to alkaline conditions (e.g., pH 8.7-9.5) has been shown to be crucial for forming stable, pure nickel nanoparticles.[6]

Q4: What type of stabilizing agents can I use for NiNPs?

A4: A variety of stabilizing agents, also known as capping agents or surfactants, can be used.[2] The choice depends on your specific application and the properties of your nanoparticles. Common categories include:

• Polymers: Polyvinylpyrrolidone (B124986) (PVP) is widely used to provide steric stabilization by forming a protective layer around the nanoparticles.[7] Other polymers like xanthan gum have also been used, often in combination with surfactants.[1]

• Anionic Surfactants: Sodium dodecyl sulfate (B86663) (SDS) is an effective anionic surfactant that can stabilize NiNPs through electrostatic repulsion.[1][2]

• Cationic Surfactants: Cetyltrimethylammonium bromide (CTAB) is a cationic surfactant that can stabilize NiNPs, sometimes forming a bilayer structure on the particle surface.[8][9]

• Small Molecules: Citric acid and its conjugate base, citrate, can act as effective electrostatic stabilizers.[2][10] Glucose has also been used as both a reducing and capping agent in green synthesis approaches.[11]

Q5: My application is sensitive to organic contaminants. Are there "green" or biocompatible stabilization methods?

A5: Yes, green synthesis approaches utilize environmentally benign and biocompatible materials as both reducing and stabilizing agents.[11] For example, plant extracts (like from Ocimum sanctum) and biomolecules such as glucose have been successfully used to synthesize and stabilize NiNPs.[11] These methods offer the advantage of producing nanoparticles with lower cytotoxicity, which is crucial for biomedical and drug development applications.[11]

Troubleshooting Guide

Issue: Nanoparticles precipitate out of solution immediately after synthesis.

Potential Cause	Recommended Solution
Incorrect pH	Measure the pH of your solution. Adjust it to be significantly different from the isoelectric point of nickel (pH 3.5-4). For many syntheses, an alkaline pH is beneficial.[4][6]
Insufficient Stabilizer	The concentration of your stabilizing agent may be too low. Increase the concentration of the surfactant or polymer. Refer to established protocols for effective concentration ranges.[1]
High Ionic Strength	High salt concentrations in your solution can screen the electrostatic repulsion between particles, leading to aggregation. If possible, reduce the ionic strength by using deionized water and minimizing the concentration of ionic reagents.[3]

Issue: The solution is initially stable but agglomerates over time (hours to days).

Potential Cause	Recommended Solution
Inadequate Long-Term Stabilizer	The chosen stabilizer may not provide sufficient long-term stability. Consider using a polymer like PVP, which offers robust steric hindrance.[5][7] Storing nanoparticles in solution form rather than as a dry powder can also help in some cases.[3]
Oxidation of Nanoparticles	Nickel nanoparticles are susceptible to oxidation, which can alter their surface chemistry and lead to agglomeration.[9] While some syntheses can be performed without an inert atmosphere, for long-term stability, consider storing the suspension under nitrogen or argon.
Temperature Fluctuations	Changes in temperature can affect particle kinetics and stabilizer performance. Store the nanoparticle suspension at a constant, controlled temperature.[3]

Issue: Characterization shows a wide particle size distribution and large aggregates.

Potential Cause	Recommended Solution
Uncontrolled Nucleation and Growth	The synthesis reaction kinetics may be too fast, leading to uncontrolled growth and aggregation. Adjust reaction parameters such as temperature, precursor concentration, and the rate of reducing agent addition to achieve more controlled nucleation.[2][12]
Ineffective Mixing	Poor mixing during synthesis can create localized areas of high precursor concentration, promoting aggregation. Ensure vigorous and consistent stirring throughout the reaction.
Contamination	Contaminants in the reaction vessel or reagents can act as nucleation sites, causing uncontrolled particle growth and precipitation.[13] Ensure all glassware is thoroughly cleaned and use high-purity reagents.

Data Presentation: Stabilizer Concentrations and Resulting Particle Sizes

The following tables summarize quantitative data from various studies to guide your experimental design.

Table 1: Surfactant-Based Stabilization of Nickel Nanoparticles

Surfactant	Concentration (wt% or M)	Co-stabilizer	NiNP Conc. (wt%)	Resulting Particle Size (nm)	Reference
CTAB	0.01 M	NaOH (0.02 M)	0.005–0.05 M NiCl₂	7–20	[8][9]
SDS	0.500 wt%	Xanthan Gum (0.060 wt%)	2.000 wt%	Stable Suspension	[1]
Hypermer KD-2	0.350 wt%	Xanthan Gum (0.045 wt%)	-	Stable for 60 min	[1]

Table 2: Polymer-Based Stabilization of Nickel Nanoparticles

Polymer	Concentration	Reducing Agent	Synthesis Temp.	Resulting Particle Size (nm)	Reference
PVP	600 mg in 20 mL EG	NaBH₄ (180 mg)	130–180 °C	5, 10, 20	[7]
PVP	-	Hydrazine (B178648)	50-60°C	11.06	[12]

Experimental Protocols

Protocol 1: Stabilization using Polyvinylpyrrolidone (PVP)

This protocol describes a polyol method for synthesizing PVP-coated NiNPs with controlled sizes.[7]

• Preparation of Precursor Solution: Dissolve 60 mg of nickel(II) nitrate (B79036) hexahydrate and 600 mg of polyvinylpyrrolidone (PVP) in 20 mL of ethylene (B1197577) glycol in a reaction flask. Ethylene glycol acts as both the solvent and a mild reducing agent.

• Stirring: Stir the mixture continuously at 200 rpm to ensure homogeneity.

• Reduction: Slowly introduce 180 mg of sodium borohydride (B1222165) (NaBH₄), a strong reducing agent, into the mixture.

• Reaction: Control the reaction temperature and time to achieve the desired nanoparticle size (e.g., varying temperature from 130–180 °C and time from 30–90 min).

• Purification: After the reaction is complete, cool the solution to room temperature. Collect the nanoparticles by centrifugation and wash them multiple times with ethanol (B145695) to remove excess reactants and byproducts.

• Redispersion: Resuspend the purified PVP-coated NiNPs in the desired aqueous solution for storage and use.

Protocol 2: Stabilization using Cetyltrimethylammonium Bromide (CTAB)

This protocol outlines the synthesis of NiNPs in an aqueous CTAB solution at room temperature.[9]

• Preparation of Aqueous Solution: In a capped bottle, prepare a 10 mL aqueous solution by dissolving CTAB (to a final concentration of 0.01 M) and nickel chloride (final concentration of 0.005–0.05 M) in deionized water.

• Addition of Reagents: Sequentially add hydrazine (final concentration 0.25–2 M) and a NaOH solution (final concentration 0.02 M) to the mixture.

• Reaction: Allow the reaction to proceed at 25 °C for approximately 20 hours. The formation of Ni nanoparticles will be indicated by a color change in the solution.

• Characterization: The resulting stable suspension can be directly used or the particles can be collected via centrifugation for further analysis.

Visualizations

Caption: Mechanisms of nanoparticle stabilization.

Caption: Troubleshooting flowchart for NiNP agglomeration.

Caption: Workflow for PVP-stabilized NiNP synthesis.

References

• 1. d-nb.info [d-nb.info]
• 2. Controlled Nickel Nanoparticles: A Review on How Parameters of Synthesis Can Modulate Their Features and Properties | MDPI [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Recent Advances in Polymer-Coated Metal and Metal Oxide Nanoparticles: From Design to Promising Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 6. files01.core.ac.uk [files01.core.ac.uk]
• 7. mdpi.com [mdpi.com]
• 8. academic.oup.com [academic.oup.com]
• 9. academic.oup.com [academic.oup.com]
• 10. How To Effectively Control The Agglomeration Of Nanoparticle Powders [satnanomaterial.com]
• 11. Recent Advances in the Synthesis and Stabilization of Nickel and Nickel Oxide Nanoparticles: A Green Adeptness - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. casf.ca [casf.ca]

Tuning the chemical environment of Ni materials to improve electrocatalytic activity

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on tuning the chemical environment of Nickel (Ni) materials to improve electrocatalytic activity.

Troubleshooting Guides

This section addresses common issues encountered during the synthesis, characterization, and testing of Ni-based electrocatalysts.

1. Catalyst Synthesis & Characterization

Question/Issue	Possible Cause(s)	Troubleshooting Steps
Low catalyst yield or incomplete reaction during synthesis (e.g., hydrothermal, solvothermal).	- Incorrect temperature or reaction time.- Improper precursor ratios.- Inefficient mixing or dissolution of precursors.	- Verify and calibrate the temperature of the autoclave or reactor.- Optimize reaction time based on literature for the specific material.- Precisely measure and control the stoichiometry of reactants.- Ensure complete dissolution of precursors before sealing the reactor; sonication may help.
Observed nanoparticle aggregation in TEM/SEM images.	- Inadequate capping agent or surfactant concentration.- High reaction temperature or prolonged reaction time.- Improper post-synthesis washing and drying procedures.	- Adjust the concentration of the capping agent.- Optimize the synthesis temperature and duration to control nucleation and growth rates.- Wash the product thoroughly with appropriate solvents (e.g., ethanol, deionized water) to remove excess reactants and byproducts. Use centrifugation and redispersion cycles.- Consider freeze-drying as an alternative to oven drying.
Inconsistent or unexpected phases in XRD pattern.	- Incorrect annealing temperature or atmosphere.- Contamination from reactants or the reaction vessel.- Incomplete conversion of precursors.	- Calibrate the furnace and ensure a controlled and stable annealing temperature.- Use a controlled atmosphere (e.g., Ar, N₂, or a reducing atmosphere like H₂/Ar) during annealing to prevent oxidation or unwanted side reactions.- Ensure high purity of all precursors and cleaning of the reaction vessels.- Increase annealing time or temperature to ensure complete phase transformation.
High charge transfer resistance (Rct) observed in EIS analysis.	- Poor electrical conductivity of the catalyst material.[1] - Incomplete removal of insulating organic ligands or surfactants from the catalyst surface.- Poor contact between the catalyst and the electrode substrate.	- Dope the Ni-based material with conductive elements or grow it on a conductive substrate like nickel foam or carbon cloth.[2] - Perform a post-synthesis thermal treatment at an appropriate temperature to remove organic residues.- Ensure a uniform and well-adhered catalyst layer on the electrode. Using a binder like Nafion can improve adhesion, but its amount should be optimized to avoid blocking active sites.
XPS data shows unexpected oxidation states or surface species.	- Surface oxidation due to air exposure.- Incomplete reduction during synthesis.- Residues from synthesis precursors or solvents.	- Minimize air exposure of the sample before and during XPS analysis. Sputtering with an argon ion beam can remove the surface oxide layer, but be aware that it can also alter the chemical state of the elements.- Optimize the reduction step in the synthesis (e.g., temperature, time, reducing agent).- Thoroughly wash and dry the catalyst to remove any residual contaminants.

2. Electrocatalytic Performance Testing

Question/Issue	Possible Cause(s)	Troubleshooting Steps
High overpotential for Hydrogen Evolution Reaction (HER) or Oxygen Evolution Reaction (OER).	- Low intrinsic activity of the catalyst.- Insufficient number of active sites.- High electrical resistance of the electrode.- Mass transport limitations at high current densities.	- Modify the electronic structure of the Ni catalyst by doping with other metals (e.g., Fe, Co, Mo, W) or non-metals (e.g., P, S, N).[3][4] - Increase the electrochemical active surface area (ECSA) by creating nanostructured materials (e.g., nanosheets, nanowires, porous structures).- Ensure good electrical contact between the catalyst, current collector, and external circuit. Use conductive substrates like Ni foam.[5] - Optimize the catalyst loading on the electrode and the electrolyte concentration to improve mass transport.
Poor long-term stability during chronoamperometry or chronopotentiometry.	- Catalyst detachment from the electrode surface.- Structural degradation or dissolution of the catalyst in the electrolyte.[1] - Surface passivation by adsorbed species or bubbles.	- Improve the adhesion of the catalyst to the substrate, for instance by growing it directly on the substrate or using an optimized amount of binder.- Synthesize more robust catalyst structures or protect the catalyst with a thin, stable coating (e.g., a carbon layer).[6] - Operate at a current density where bubble formation does not block the active sites excessively. Using gas diffusion electrodes can help.
Inconsistent results between different batches of the same catalyst.	- Variations in synthesis conditions (e.g., temperature, precursor concentration, pH).- Inhomogeneous catalyst ink preparation.- Differences in electrode preparation (e.g., catalyst loading, drying conditions).	- Strictly control all synthesis parameters and document them carefully for each batch.- Ensure the catalyst ink is well-dispersed using sonication before drop-casting on the electrode.- Maintain a consistent catalyst loading and drying procedure for all electrodes.
"Crossing" of LSV curves before and after iR correction.	- Overcompensation of the ohmic resistance.- Incorrectly measured or unstable solution resistance.	- Ensure the solution resistance is measured accurately using high-frequency EIS just before the LSV scan.- Check the stability of the reference electrode and ensure the Luggin capillary is placed close to the working electrode without shielding it.

Frequently Asked Questions (FAQs)

1. Strategies to Enhance Electrocatalytic Activity

• Q1: How does doping improve the electrocatalytic activity of Ni-based materials? A1: Doping Ni-based materials with other elements can enhance their electrocatalytic activity through several mechanisms. Doping can modify the electronic structure of Ni, optimizing the binding energies of reaction intermediates for reactions like HER and OER.[3][7] For instance, doping can introduce new electronic states, facilitate the formation of high-valence Ni species (e.g., Ni³⁺, Ni⁴⁺) which are often the active sites for OER, and enhance charge transfer kinetics.[3] Non-metal doping can also create defects and vacancies, which can act as additional active sites.[3]

• Q2: What is heterointerface engineering and how does it boost performance? A2: Heterointerface engineering involves creating interfaces between two different material components at the nanoscale.[8] At these interfaces, electronic interactions and charge redistribution can occur, leading to synergistic effects that enhance catalytic activity.[1][9] For example, a heterostructure of Ni₂P–Co₂P can lead to an optimized hydrogen adsorption strength, boosting HER performance.[9] These interfaces can also improve charge transfer and provide a higher number of active sites.[2]

• Q3: Can strain engineering be used to tune the activity of Ni catalysts? A3: Yes, strain engineering is a powerful tool to tune the electrocatalytic properties. Applying tensile or compressive strain to the crystal lattice of a Ni-based catalyst can alter the d-band center, which in turn modifies the adsorption energies of intermediates.[10] This can lead to optimized catalytic activity for various electrochemical reactions.[10][11] Strain can be introduced through methods like creating core-shell nanostructures with a lattice mismatch or through electrochemical activation.[12]

2. Experimental Considerations

• Q4: What are the advantages of using Ni foam as a substrate for Ni-based electrocatalysts? A4: Nickel foam is a popular substrate due to its three-dimensional porous structure, which provides a large surface area for catalyst loading and facilitates mass transport of reactants and products.[3] Its high conductivity ensures efficient charge transfer.[5] Furthermore, using Ni foam as a substrate allows for the direct growth of binder-free catalysts, which can improve adhesion and electrical contact.[13]

• Q5: What is the purpose of iR correction in electrochemical measurements? A5: In an electrochemical cell, there is always some uncompensated solution resistance (Ru) between the working electrode and the reference electrode. This resistance causes an ohmic potential drop (iRu), which adds to the measured potential. iR correction is a technique used to subtract this ohmic potential drop from the measured potential to obtain the true potential at the electrode-electrolyte interface. This is crucial for accurately evaluating the intrinsic activity of the electrocatalyst, especially at high current densities where the iRu drop can be significant.

• Q6: How do I calculate the Electrochemical Active Surface Area (ECSA)? A6: The ECSA is often estimated by measuring the double-layer capacitance (Cdl) of the catalyst in a potential range where no Faradaic reactions occur. This is typically done using Cyclic Voltammetry (CV) at different scan rates. The current difference between the anodic and cathodic sweeps at a specific potential is plotted against the scan rate. The slope of this plot is twice the Cdl. The ECSA can then be calculated using the equation: ECSA = Cdl / Cs, where Cs is the specific capacitance of a smooth, flat surface of the material under the same electrolyte conditions.

Data Presentation

Table 1: Comparison of Electrocatalytic Performance of Modified Ni-Based Catalysts for HER

Catalyst	Electrolyte	Overpotential @ 10 mA/cm² (mV)	Tafel Slope (mV/dec)	Reference
S-doped Ni₅P₄	Acidic	56	43.6	[3]
Ni₅P₄/Ni₂P on Ni foam	Acidic	120	-	[3]
Ni₃Fe₁/C	Alkaline	-	-	[7]
Ni-Re alloy (activated)	Alkaline	65	33	[12]
Ni-Re alloy (as-prepared)	Alkaline	103	-	[12]
Ni₀.₉Fe₀.₁PS₃	1 M KOH	72	73	[14]
15% W-Ni₁₂P₅	1.0 M KOH	172	78	[4]

Table 2: Comparison of Electrocatalytic Performance of Modified Ni-Based Catalysts for OER

Catalyst	Electrolyte	Overpotential @ 10 mA/cm² (mV)	Tafel Slope (mV/dec)	Reference
NiFeP-PBA	AEMWEs	Well-positioned in literature	-	[1]
Ni-Re alloy (activated)	Alkaline	320	66	[12]
Ni-Re alloy (as-prepared)	Alkaline	330	-	[12]
Ni₀.₉Fe₀.₁PS₃ (precursor)	1 M KOH	329 (@ 20 mA/cm²)	69	[14]
15% W-Ni₁₂P₅	1.0 M KOH	322	129	[4]
Ni₃₂Fe Oxide on Ni foam	Alkaline	291	-	[15]

Experimental Protocols

1. Synthesis of Ni-Fe Alloy/Oxyhydroxide on Stainless Steel Mesh (SSM) via Electrodeposition

This protocol is based on the method described for creating efficient bifunctional catalysts for overall water splitting.[8][16]

• Materials: Stainless steel mesh (SSM), Nickel(II) sulfate (B86663) hexahydrate (NiSO₄·6H₂O), Iron(II) sulfate heptahydrate (FeSO₄·7H₂O), Boric acid (H₃BO₃), Deionized water.

• Procedure:

  • Clean the SSM substrate by sonicating in acetone, ethanol, and deionized water for 15 minutes each, then dry under a stream of nitrogen.

  • Prepare the electrodeposition bath containing an aqueous solution of NiSO₄·6H₂O, FeSO₄·7H₂O, and H₃BO₃. The ratio of Ni to Fe precursors can be varied to tune the composition of the alloy.

  • Use a three-electrode setup with the cleaned SSM as the working electrode, a platinum plate as the counter electrode, and a saturated calomel (B162337) electrode (SCE) or Ag/AgCl as the reference electrode.

  • Perform galvanostatic electrodeposition at a constant current density for a specific duration.

  • After deposition, rinse the electrode thoroughly with deionized water and dry it.

2. Electrochemical Characterization of Electrocatalysts

This protocol outlines the standard procedures for evaluating the electrocatalytic performance for HER and OER.

• Setup: A standard three-electrode electrochemical cell.

  • Working Electrode: The prepared catalyst coated on a suitable substrate (e.g., glassy carbon, Ni foam).

  • Counter Electrode: A graphite (B72142) rod or platinum wire/mesh.

  • Reference Electrode: Saturated Calomel Electrode (SCE), Ag/AgCl, or Mercury/Mercuric Oxide (Hg/HgO) for alkaline solutions. All potentials should be converted to the Reversible Hydrogen Electrode (RHE) scale.

• Electrolyte: Typically 1.0 M KOH for alkaline media or 0.5 M H₂SO₄ for acidic media.

• Procedures:

  • Cyclic Voltammetry (CV): Cycle the potential in the desired range to activate and stabilize the catalyst.

  • Linear Sweep Voltammetry (LSV): Record the polarization curve at a slow scan rate (e.g., 5 mV/s) to determine the overpotential required to achieve a certain current density (e.g., 10 mA/cm²). The data should be iR-corrected.

  • Tafel Analysis: Plot the overpotential (η) versus the logarithm of the current density (log|j|). The linear portion of this plot gives the Tafel slope, which provides insight into the reaction mechanism.

  • Electrochemical Impedance Spectroscopy (EIS): Perform EIS at a specific overpotential to analyze the electrode kinetics, including the charge transfer resistance (Rct).

  • Chronoamperometry or Chronopotentiometry: Hold the potential or current constant for an extended period (e.g., 10-24 hours) to evaluate the long-term stability of the catalyst.

Mandatory Visualizations

Caption: Experimental workflow for Ni-based electrocatalyst development.

Caption: Strategies for tuning Ni-based electrocatalyst activity.

References

• 1. researchgate.net [researchgate.net]
• 2. oaepublish.com [oaepublish.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. W Doping in Ni12P5 as a Platform to Enhance Overall Electrochemical Water Splitting - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Electrocatalytic Properties of Nickel Foam-Based Ni-Mo, Ni +Mo and Ni+Mo/Ni-Mo Electrodes for Hydrogen Evolution Reaction | Scientific.Net [scientific.net]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. Heterointerface engineering constructs microenvironment enhancing catalytic kinetics of Fe/Ni oxyhydroxide@FeNi alloy for overall water splitting - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Strain engineering of metal-based nanomaterials for energy electrocatalysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Strain-induced Ni–Re alloy electrodeposits as efficient electrocatalysts for water-splitting reactions - Nanoscale (RSC Publishing) [pubs.rsc.org]
• 13. discovery.researcher.life [discovery.researcher.life]
• 14. pubs.acs.org [pubs.acs.org]
• 15. youtube.com [youtube.com]
• 16. Heterointerface engineering constructs microenvironment enhancing catalytic kinetics of Fe/Ni oxyhydroxide@FeNi alloy for overall water splitting - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]

Reference Data & Comparative Studies

A Comparative Guide to Nickel, Cobalt, and Iron Catalysts for Water Splitting

For Researchers, Scientists, and Drug Development Professionals

The quest for clean and sustainable energy has propelled research into efficient water splitting technologies, a process that decomposes water into hydrogen and oxygen. The sluggish kinetics of the two half-reactions, the hydrogen evolution reaction (HER) and the oxygen evolution reaction (OER), necessitate the use of highly active electrocatalysts. While precious metals like platinum and iridium are effective, their scarcity and high cost limit large-scale applications. This has spurred the investigation of earth-abundant transition metals, with nickel (Ni), cobalt (Co), and iron (Fe) emerging as promising alternatives. This guide provides a comparative study of Ni, Co, and Fe-based catalysts, presenting key performance data, detailed experimental protocols, and visual representations of the underlying processes to aid researchers in this critical field.

Performance Metrics: A Quantitative Comparison

The efficacy of a water splitting catalyst is evaluated based on several key metrics. The overpotential (η) represents the additional potential required beyond the thermodynamic equilibrium potential to drive the reaction at a specific current density (typically 10 mA/cm²). A lower overpotential signifies a more efficient catalyst. The Tafel slope is derived from the Tafel equation and provides insight into the reaction mechanism and kinetics; a smaller Tafel slope indicates a faster increase in reaction rate with an increase in potential. Faradaic efficiency (FE) quantifies the percentage of electrons contributing to the desired product (hydrogen or oxygen), with a higher FE indicating fewer side reactions. Finally, long-term stability is crucial for practical applications and is often assessed through chronopotentiometry or chronoamperometry, measuring the catalyst's ability to maintain its performance over extended periods.

The following tables summarize the performance of various Ni, Co, and Fe-based catalysts for both HER and OER in alkaline media (1 M KOH), providing a snapshot of their comparative activities.

Table 1: Hydrogen Evolution Reaction (HER) Performance of Ni, Co, and Fe-Based Catalysts in 1 M KOH

Catalyst Material	Substrate	Overpotential (η) @ 10 mA/cm² (mV)	Tafel Slope (mV/dec)	Reference
Ni-Mn-Co-Fe alloy	Ni foam	Not specified for HER	Not specified for HER
Amorphous Ni-Co-Fe-P	Ni foam	102	Not specified
CoP/CoMoP	Ni foam	Not specified	Not specified
NiCoP/g-C3N4	Not specified	Not specified	Not specified
Fe, Co, Ni SACs	Various	C-Co-MoS2: 17 mV	Not specified
Rh-NiFe-LDH	Not specified	24	Not specified
NiFe-LDH-Vo-NiCu	Not specified	166 (at 50 mA/cm²)	Not specified

Table 2: Oxygen Evolution Reaction (OER) Performance of Ni, Co, and Fe-Based Catalysts in 1 M KOH

Catalyst Material	Substrate	Overpotential (η) @ 10 mA/cm² (mV)	Tafel Slope (mV/dec)	Reference
Ni-Mn-Co-Fe alloy	Ni foam	Cell voltage of 1.57 V for overall splitting	Not specified
Amorphous Ni-Co-Fe-P	Ni foam	250	Not specified
NiFeP nanoparticles	Carbon matrix	Not specified	Not specified
Ni-Fe and Ni-Co MOFs	Not specified	Composition dependent	Composition dependent
Ir³⁺-NiFe-LDH	Not specified	207	Not specified
NiFe-LDH-Vo-NiCu	Not specified	244 (at 50 mA/cm²)	Not specified
Fe-Co-Ni catalyst	Not specified	302 (at 100 mA/cm²)	Not specified

Experimental Protocols

Reproducibility is a cornerstone of scientific research. To this end, detailed experimental protocols for catalyst synthesis and electrochemical evaluation are provided below.

Synthesis of Amorphous Ni-Co-Fe Phosphide (B1233454) (NCFP) Catalyst

This protocol is adapted from a facile one-pot electrosynthesis method.

• Electrolyte Preparation: Prepare an aqueous solution containing NiCl₂·6H₂O, CoCl₂·6H₂O, FeSO₄·7H₂O, and NH₄Cl. A typical composition is 25 g/L NiCl₂·6H₂O, 10 g/L CoCl₂·6H₂O, 10 g/L FeSO₄·7H₂O, and 50 g/L NH₄Cl.

• Phosphorus Source: Add NaH₂PO₂ as the phosphorus source to the electrolyte.

• Electrodeposition: Use a three-electrode setup with a nickel foam substrate as the working electrode, a platinum wire as the counter electrode, and a saturated calomel (B162337) electrode (SCE) as the reference electrode.

• Pulsed Potential Deposition: Apply a pulsed potential to the working electrode to deposit the amorphous Ni-Co-Fe phosphide film. The pulse parameters (potential and duration) can be optimized to control the film's composition and morphology.

• Post-Treatment: After deposition, rinse the catalyst-coated nickel foam with deionized water and dry it for subsequent characterization and testing.

Electrochemical Evaluation of Water Splitting Performance

The following is a standard protocol for evaluating the HER and OER performance of the prepared catalysts in a three-electrode setup.

• Electrochemical Cell Setup:

  • Working Electrode: The synthesized catalyst on its substrate (e.g., Ni-Co-Fe-P on Ni foam).

  • Counter Electrode: A platinum wire or graphite (B72142) rod.

  • Reference Electrode: A saturated calomel electrode (SCE) or a mercury/mercuric oxide (Hg/HgO) electrode.

  • Electrolyte: 1.0 M KOH solution, purged with high-purity nitrogen or argon for at least 30 minutes to remove dissolved oxygen before each experiment.

• Instrumentation: A potentiostat/galvanostat is used to control the potential and measure the current.

• Hydrogen Evolution Reaction (HER) Measurement:

  • Linear Sweep Voltammetry (LSV): Record the polarization curve by sweeping the potential from the open-circuit potential towards more negative values at a slow scan rate (e.g., 5 mV/s).

  • Tafel Analysis: Plot the overpotential (η) versus the logarithm of the current density (log|j|) to obtain the Tafel slope.

  • Chronoamperometry/Chronopotentiometry: Hold the electrode at a constant potential or current density for an extended period (e.g., 10-24 hours) to assess long-term stability.

• Oxygen Evolution Reaction (OER) Measurement:

  • Linear Sweep Voltammetry (LSV): Record the polarization curve by sweeping the potential from the open-circuit potential towards more positive values at a slow scan rate (e.g., 5 mV/s).

  • Tafel Analysis: Plot the overpotential (η) versus the logarithm of the current density (log|j|) to obtain the Tafel slope.

  • Chronoamperometry/Chronopotentiometry: Hold the electrode at a constant potential or current density for an extended period to evaluate stability.

• Faradaic Efficiency Measurement:

  • Quantify the amount of H₂ or O₂ produced during electrolysis at a constant current using gas chromatography or a calibrated pressure sensor.

  • Compare the experimentally measured amount of gas with the theoretical amount calculated from the total charge passed using Faraday's law.

• iR Correction: All measured potentials should be corrected for the ohmic resistance (iR) of the solution, which can be determined by electrochemical impedance spectroscopy (EIS).

Visualizing the Process and Workflow

To better understand the fundamental process of water splitting and the typical experimental workflow, the following diagrams are provided.

Caption: The overall water splitting process, catalyzed by Ni, Co, or Fe-based materials, is separated into two half-reactions: the Hydrogen Evolution Reaction (HER) at the cathode and the Oxygen Evolution Reaction (OER) at the anode.

Caption: A typical experimental workflow for the development and evaluation of water splitting electrocatalysts, from synthesis and characterization to electrochemical performance testing.

Comparative Advantages and Disadvantages

Each of these transition metals offers a unique set of properties that influence their catalytic performance. The following diagram summarizes their key advantages and disadvantages.

Caption: A comparison of the key advantages and disadvantages of Nickel, Cobalt, and Iron as catalysts for water splitting, highlighting the synergistic effects observed in their alloys.

Conclusion

Nickel, cobalt, and iron-based materials represent a highly promising and cost-effective class of electrocatalysts for water splitting. While individual metals exhibit distinct advantages for either the HER or OER, their true potential is often realized in bimetallic or trimetallic compositions where synergistic effects enhance both activity and stability. The data and protocols presented in this guide offer a foundation for researchers to navigate this complex and dynamic field. Further research focusing on optimizing catalyst morphology, electronic structure, and long-term durability under industrial operating conditions will be crucial for the widespread implementation of water splitting technologies in a sustainable energy future. The synergistic interplay between Ni, Fe, and Co is a particularly fruitful area of investigation, with Ni-Fe based materials showing exceptional promise for OER catalysis.

A Head-to-Head Battle of the Backbones: Nickel Foam vs. Carbon Cloth Electrodes

For researchers and scientists navigating the landscape of electrochemical applications, the choice of electrode substrate is a critical decision that profoundly impacts performance. Among the frontrunners, the rigid, porous structure of nickel foam and the flexible, woven matrix of carbon cloth present two distinct and compelling options. This guide provides an objective, data-driven comparison of their performance, complete with detailed experimental protocols and visual workflows to inform your selection process.

At a Glance: Key Performance Characteristics

Nickel foam, with its three-dimensional, highly conductive network, is a benchmark material for applications demanding high power and large surface area, such as high-performance supercapacitors.[1] In contrast, carbon cloth offers the significant advantages of mechanical flexibility and robust chemical stability, making it an ideal candidate for wearable devices and flexible energy storage applications.[1]

Quantitative Performance Comparison

To provide a clear and concise overview, the following tables summarize the key performance metrics of nickel foam and carbon cloth electrodes across different applications, drawing from various experimental studies.

Supercapacitor Performance

When used as a current collector for supercapacitor active materials, the choice of substrate significantly influences the device's overall performance.

Active Material	Substrate	Specific Capacitance (F/g)	Current Density (A/g)	Cycle Life (%)	Reference
MnO₂/PEDOT	Carbon Cloth	1882 (mF/cm²)	-	-	[1]
NiCo₂O₄	Carbon Cloth	1184	1	>90% over 5000 cycles	[1]
MnO₂	Nickel Foam	>1300	-	-	[1]
Fe₃O₄	Nickel Foam	>500	-	Cycling degradation noted	[1]
Activated Carbon-MnO₂	Nickel Foam	79.08	1	93% over 100 cycles	[2]
Bare Ni Foam	Nickel Foam	35	10 mV/s (scan rate)	-	[3]
Bare Ni Mesh (similar to Carbon Cloth)	Nickel Mesh	12	10 mV/s (scan rate)	-	[3]

Note: The performance metrics above are for electrodes with deposited active materials, except where noted. The substrate plays a crucial role in these measurements.

Electrocatalytic Performance for Hydrogen Evolution Reaction (HER)

In the field of electrocatalysis, particularly for the hydrogen evolution reaction (HER), the intrinsic properties of the electrode material are paramount.

Electrode Material	Overpotential at 10 mA/cm² (mV)	Tafel Slope (mV/dec)	Electrolyte	Reference
Nickel Foam	217	130	1 M KOH	[4]
Carbon Cloth (unmodified)	-	211	1 M PBS	[5]
Ni(OH)₂ coated Carbon Cloth	-	-	1 M PBS	[5]
Nickel Foam	337 (for OER)	-	1 M KOH	[4]

Experimental Protocols

To ensure reproducible and reliable results when evaluating these electrode materials, the following detailed experimental protocols for key electrochemical characterization techniques are provided.

Cyclic Voltammetry (CV)

Cyclic voltammetry is employed to assess the capacitive behavior and electrochemical activity of the electrodes.

Objective: To determine the specific capacitance, electrochemical stability window, and identify redox peaks.

Apparatus:

• Potentiostat

• Three-electrode electrochemical cell

• Working electrode: Nickel foam or carbon cloth (typically 1x1 cm²)

• Counter electrode: Platinum wire or graphite (B72142) rod

• Reference electrode: Ag/AgCl or Saturated Calomel Electrode (SCE)

• Electrolyte: e.g., 6M KOH for supercapacitors, 1M KOH for HER

Procedure:

• Electrode Preparation:

  • Nickel Foam: Clean the nickel foam by sonicating in acetone, followed by deionized water for 15 minutes each to remove organic residues and surface oxides. Dry in an oven at 90°C.[6]

  • Carbon Cloth: If required, the carbon cloth can be pre-treated with an acid solution (e.g., H₂SO₄, HNO₃) to introduce functional groups and improve hydrophilicity.

• Cell Assembly: Assemble the three-electrode cell with the prepared working electrode, counter electrode, and reference electrode immersed in the electrolyte.

• CV Measurement:

  • Set the potential window based on the stability of the electrolyte and the material (e.g., -0.2 to 0.8 V vs. Ag/AgCl for supercapacitors).

  • Apply a series of scan rates (e.g., 5, 10, 20, 50, 100 mV/s).

  • Record the resulting current as a function of the applied potential.

• Data Analysis:

  • Calculate the specific capacitance (Csp) from the CV curves using the formula: Csp = (∫I dV) / (2 * v * m * ΔV), where ∫I dV is the integrated area of the CV curve, v is the scan rate, m is the mass of the active material (or the substrate if bare), and ΔV is the potential window.

Galvanostatic Charge-Discharge (GCD)

GCD testing is crucial for evaluating the practical energy storage performance of supercapacitor electrodes.

Objective: To determine the specific capacitance, energy density, power density, and coulombic efficiency.

Apparatus: Same as for Cyclic Voltammetry.

Procedure:

• Cell Assembly: Assemble the three-electrode cell as described for CV.

• GCD Measurement:

  • Set the potential window identical to the CV measurements.

  • Apply a constant current for charging and discharging at various current densities (e.g., 0.5, 1, 2, 5 A/g).

  • Record the potential profile as a function of time.

• Data Analysis:

  • Calculate the specific capacitance from the discharge curve using the formula: Csp = (I * Δt) / (m * ΔV), where I is the discharge current, Δt is the discharge time, m is the mass, and ΔV is the potential window.

  • Calculate the energy density (E) and power density (P) using the formulas: E = (0.5 * Csp * ΔV²) / 3.6 and P = (E * 3600) / Δt.

  • Calculate the coulombic efficiency (η) as the ratio of discharge time to charge time: η = (Δt_discharge / Δt_charge) * 100%.

Electrochemical Impedance Spectroscopy (EIS)

EIS is a powerful technique to investigate the internal resistance, charge transfer kinetics, and ion diffusion processes within the electrode.

Objective: To determine the equivalent series resistance (ESR), charge transfer resistance (Rct), and Warburg impedance.

Apparatus: Potentiostat with a frequency response analyzer. Other components are the same as for CV.

Procedure:

• Cell Assembly: Assemble the three-electrode cell.

• EIS Measurement:

  • Set the DC potential to the open-circuit potential.

  • Apply a small AC voltage perturbation (e.g., 5-10 mV).

  • Sweep the frequency over a wide range (e.g., 100 kHz to 0.01 Hz).

  • Record the impedance data.

• Data Analysis:

  • Plot the data as a Nyquist plot (imaginary impedance vs. real impedance).

  • The intercept with the real axis at high frequency represents the ESR.

  • The diameter of the semicircle in the high-to-mid frequency region corresponds to the Rct.

  • The straight line at a 45° angle in the low-frequency region is the Warburg impedance, related to ion diffusion.

Visualizing the Workflow

To better understand the process of evaluating these electrode materials, the following diagrams illustrate the key workflows.

References

• 1. dergipark.org.tr [dergipark.org.tr]
• 2. e3s-conferences.org [e3s-conferences.org]
• 3. researchgate.net [researchgate.net]
• 4. Nickel foam and stainless steel mesh as electrocatalysts for hydrogen evolution reaction, oxygen evolution reaction and overall water splitting in alk ... - RSC Advances (RSC Publishing) DOI:10.1039/C9RA07258F [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Benchmarking Ni-Mo alloys against platinum for hydrogen evolution

An Objective Comparison of Nickel-Molybdenum (B8610338) Alloys and Platinum for the Hydrogen Evolution Reaction

The quest for efficient and cost-effective hydrogen production through water electrolysis is a cornerstone of a sustainable energy future. The hydrogen evolution reaction (HER), the cathodic half-reaction in water splitting, is a critical bottleneck that necessitates highly active catalysts to minimize energy losses. For decades, platinum (Pt) has been the undisputed benchmark for HER catalysis, exhibiting minimal overpotential and fast kinetics. However, its scarcity and high cost are significant barriers to large-scale industrial applications. This has spurred intensive research into earth-abundant alternatives, among which nickel-molybdenum (Ni-Mo) alloys have emerged as a highly promising class of non-noble metal electrocatalysts.[1][2]

This guide provides a comprehensive benchmark of Ni-Mo alloys against platinum, summarizing key performance data from recent studies. It details the experimental protocols for catalyst synthesis and electrochemical evaluation and visualizes the critical workflows and performance relationships for researchers, scientists, and professionals in the field.

Performance Benchmarking: Ni-Mo Alloys vs. Platinum

The efficacy of an HER catalyst is primarily evaluated by its overpotential (η) required to achieve a specific current density (typically 10 mA/cm², a proxy for solar fuel applications), its Tafel slope, which provides insight into the reaction mechanism, and its long-term stability. The following table summarizes these key performance indicators for various Ni-Mo alloy catalysts and compares them with the state-of-the-art Pt/C catalyst in both alkaline and acidic media.

Catalyst Composition	Electrolyte	Overpotential at 10 mA/cm² (η₁₀ in mV)	Tafel Slope (mV/dec)	Stability
Ni-Mo Alloys
Ni₄Mo/MoOₓ	Alkaline	16	Not Specified	Not Specified
Mo₀.₈₄Ni₀.₁₆@Ni(OH)₂	Alkaline	10	71	Stable for 100 hours
Ni₄Mo/rGO	Alkaline	51	Not Specified	Stable for 35 hours
NiMo/NF (600°C treated)	Alkaline	Not specified, η₁₀₀ = 127 mV	124	Stable for 45 hours at 100 mA/cm²[3]
Mo-NiMo/NF	Alkaline	71	104	Stable for 24 hours[4]
Ni-4Mo	Acidic (0.5 M H₂SO₄)	Not specified, η₅₀ = 390 mV	113	Stable after 250 cycles[5]
Ni-Mo (electrodeposited)	Acidic (0.5 M H₂SO₄)	86	74	Stable for 100 hours[6]
Platinum Benchmark
20 wt% Pt/C	Alkaline (0.1 M KOH)	~33	Not Specified	Shows gradual activity loss[7]
20 wt% Pt/C	Acidic (0.5 M H₂SO₄)	~21	Not Specified	Stable

Note: "NF" refers to Nickel Foam, and "rGO" refers to reduced graphene oxide. The performance of Ni-Mo alloys can be highly dependent on the synthesis method, morphology, and substrate.[3][4]

Experimental Protocols

The data presented above is derived from rigorous experimental procedures. Understanding these methodologies is crucial for reproducing and building upon these findings.

Catalyst Synthesis

Several methods are employed to synthesize high-performance Ni-Mo alloy catalysts:

• Hydrothermal Synthesis followed by Gas-Phase Reduction: This is a common method for growing catalyst precursors directly on a conductive substrate like nickel foam.

  • Precursor Growth: Nickel foam is cleaned and then placed in a Teflon-lined autoclave containing a solution of nickel and molybdenum salts (e.g., Ni(NO₃)₂ and (NH₄)₆Mo₇O₂₄). The hydrothermal reaction is typically carried out at temperatures between 120-180°C for several hours. This results in the in-situ growth of a Ni-Mo oxide or hydroxide (B78521) precursor on the nickel foam.

  • Reduction/Alloying: The precursor-coated nickel foam is then annealed in a tube furnace under a reducing atmosphere (e.g., a mixture of H₂ and Ar) at temperatures ranging from 400°C to 950°C.[3] The temperature is a critical parameter that influences the final phase, crystallinity, and morphology of the Ni-Mo alloy.[3]

• Electrodeposition: This technique allows for the direct deposition of a Ni-Mo alloy film onto a conductive substrate from an electrolyte bath.

  • Electrolyte Bath: The bath typically contains sources of nickel and molybdenum ions (e.g., NiSO₄ and Na₂MoO₄) along with complexing agents like sodium citrate (B86180) to control the deposition process. The pH is usually adjusted to be alkaline.[8]

  • Deposition: A constant current density (galvanostatic) or potential (potentiostatic) is applied between the substrate (cathode) and a counter electrode (anode, often a platinum sheet or graphite (B72142) rod). The composition and morphology of the deposited alloy can be tuned by varying the current density, bath composition, temperature, and pH.[5]

Electrochemical Characterization

All electrochemical measurements are typically performed in a three-electrode cell configuration using a potentiostat.

• Working Electrode: The synthesized Ni-Mo catalyst on its substrate.

• Counter Electrode: A material with a large surface area that does not interfere with the reaction, such as a graphite rod or a platinum mesh.

• Reference Electrode: A stable electrode with a well-defined potential, such as a Saturated Calomel Electrode (SCE) or a Ag/AgCl electrode. All potentials are typically converted to the Reversible Hydrogen Electrode (RHE) scale for universal comparison.

Key Experiments:

• Linear Sweep Voltammetry (LSV) for Activity:

  • The potential of the working electrode is swept from a region of no current to a potential where hydrogen evolution is significant, at a slow scan rate (e.g., 2-5 mV/s) to approximate steady-state conditions.

  • The resulting polarization curve (current density vs. potential) is used to determine the overpotential required to reach a specific current density (e.g., 10 mA/cm²).

  • The data is iR-corrected to eliminate the voltage drop due to the solution resistance.

• Tafel Analysis:

  • The Tafel slope is derived from the linear region of the Tafel plot, which is a graph of overpotential (η) versus the logarithm of the current density (log|j|).

  • The Tafel equation is η = b log|j| + a, where 'b' is the Tafel slope. This slope provides insights into the rate-determining step of the HER mechanism (e.g., Volmer, Heyrovsky, or Tafel step).[5]

• Stability Testing:

  • Chronopotentiometry: A constant current density (e.g., 10 or 100 mA/cm²) is applied to the catalyst for an extended period (e.g., 24-100 hours), and the potential required to maintain this current is monitored.[3] A stable catalyst will show minimal change in potential over time.

  • Chronoamperometry: A constant potential is applied, and the current is measured over time.

  • Accelerated Durability Tests: The catalyst is subjected to continuous potential cycling (e.g., using cyclic voltammetry) for a large number of cycles to assess its robustness.[5]

Visualizing Experimental and Logical Frameworks

To better understand the process of evaluating these catalysts, the following diagrams illustrate the experimental workflow and the logical relationship between key performance indicators.

Caption: Experimental workflow for benchmarking HER catalysts.

Caption: Logical relationship of key HER performance indicators.

Discussion: A Viable Alternative to Platinum?

The data clearly indicates that optimized Ni-Mo alloys can exhibit HER activity that is highly competitive with, and in some cases even surpasses, that of platinum, particularly in alkaline media.[9][10][11] For instance, the Mo₀.₈₄Ni₀.₁₆@Ni(OH)₂ heterostructure and Ni₄Mo/MoOₓ composites show exceptionally low overpotentials of 10 mV and 16 mV, respectively, at 10 mA/cm².[9] This remarkable activity is often attributed to a synergistic effect between nickel and molybdenum.[4] Theoretical and experimental studies suggest that Ni sites are adept at dissociating water molecules in alkaline solutions, while Mo sites provide favorable adsorption energies for the resulting hydrogen intermediates, facilitating their recombination and release as H₂ gas.[1][12]

Furthermore, the formation of alloy-oxide or alloy-hydroxide interfaces is crucial for achieving high performance.[9][12] These interfaces can promote water dissociation and optimize the electronic structure of the catalyst. However, the performance of Ni-Mo alloys is not universally superior. In acidic media, while still active, they often require a higher overpotential compared to platinum.[5]

A significant consideration for Ni-Mo alloys is their long-term stability, which can be electrolyte-dependent. In alkaline media, some studies have reported excellent durability over 100 hours.[9] However, there is also evidence of molybdenum leaching from the alloy, which can alter the catalyst's surface structure and activity over time.[13] While this leaching can sometimes create a more porous, high-surface-area nickel structure, it also raises concerns about the long-term integrity of the catalyst.[13][14]

Conclusion

Nickel-molybdenum alloys have firmly established themselves as one of the most promising non-precious metal alternatives to platinum for the hydrogen evolution reaction. Through various synthesis strategies, such as creating nanostructured alloys, forming composites with oxides/hydroxides, and growing them on high-surface-area supports, researchers have demonstrated HER activities that rival the platinum benchmark, especially in alkaline electrolytes. The primary advantages of Ni-Mo alloys are their low cost and high natural abundance. While challenges related to stability, particularly Mo leaching, need to be addressed through further materials engineering and mechanistic studies, the performance achieved to date underscores their significant potential to lower the cost of green hydrogen production and contribute to a more sustainable energy landscape.

References

• 1. researchgate.net [researchgate.net]
• 2. globethesis.com [globethesis.com]
• 3. mdpi.com [mdpi.com]
• 4. nic.nimte.ac.cn [nic.nimte.ac.cn]
• 5. Ni–Mo nanostructure alloys as effective electrocatalysts for green hydrogen production in an acidic medium - RSC Advances (RSC Publishing) DOI:10.1039/D4RA08619H [pubs.rsc.org]
• 6. 检索结果-维普期刊 中文期刊服务平台 [dianda.cqvip.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Insights into alloy/oxide or hydroxide interfaces in Ni–Mo-based electrocatalysts for hydrogen evolution under alkaline conditions - Chemical Science (RSC Publishing) DOI:10.1039/D2SC06298D [pubs.rsc.org]
• 10. researchgate.net [researchgate.net]
• 11. Alloying Ni4Mo for efficient alkaline hydrogen oxidation and hydrogen evolution reactions - Sustainable Energy & Fuels (RSC Publishing) [pubs.rsc.org]
• 12. Insights into alloy/oxide or hydroxide interfaces in Ni–Mo-based electrocatalysts for hydrogen evolution under alkaline conditions - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 13. Electrolyte Effects on the Stability of Ni-Mo Cathodes for the Hydrogen Evolution Reaction. | SUNCAT - Center for Interface Science and Catalysis [suncat.stanford.edu]
• 14. researchgate.net [researchgate.net]

A Comparative Guide to Nickel and Iridium Catalysts for the Oxygen Evolution Reaction

For researchers, scientists, and professionals in catalyst and drug development, the choice of catalyst for the oxygen evolution reaction (OER) is critical for the efficiency of processes like water splitting and in the development of metal-air batteries. This guide provides an objective comparison of two leading classes of OER catalysts: earth-abundant nickel-based materials and precious metal iridium-based catalysts. The following sections present a quantitative performance overview, detailed experimental protocols for catalyst evaluation, and a visualization of the typical experimental workflow.

The oxygen evolution reaction is a key bottleneck in electrochemical water splitting due to its sluggish kinetics. While iridium-based catalysts have long been the benchmark, particularly in acidic media, due to their high activity and stability, their scarcity and high cost are significant drawbacks.[1][2] This has spurred extensive research into more abundant and cost-effective alternatives, with nickel-based catalysts, especially in alkaline and neutral media, emerging as a promising option.[3][4]

Quantitative Performance Comparison

The performance of OER catalysts is typically evaluated based on several key metrics: the overpotential required to achieve a current density of 10 mA/cm² (a proxy for catalytic activity), the Tafel slope (which provides insight into the reaction kinetics), and long-term stability. The following table summarizes these performance indicators for representative nickel and iridium-based catalysts as reported in the literature.

Catalyst Type	Catalyst	Electrolyte	Overpotential @ 10 mA/cm² (mV)	Tafel Slope (mV/dec)	Reference
Nickel-Based	NiFe Layered Double Hydroxide (LDH)	1 M KOH	~210 - 240	~30 - 40	[1][3]
NiCoP on Nickel Foam	1 M KOH	295	45	[5]
Ni-doped MnO₂	0.1 M HClO₄	390	Not Reported	[6]
Ni₆(PET)₁₂	Not Specified	Comparable to Iridium	Not Reported	[7]
Iridium-Based	IrO₂	Acidic	~300 - 330	Not Reported	[8]
Ir/Vertically Grown Graphene	Acidic	300	Not Reported	[8]
Ir@N-doped Graphene	Acidic	303	Not Reported	[8]
IrO₂/Graphitic Carbon Nitride	Acidic	Not Reported (High Mass Activity)	Not Reported	[8]
Ni-Ir Alloy Network	Alkaline	Low (Part of a 1.516 V electrolyzer)	Not Reported	[9]

Experimental Protocols

Accurate and reproducible assessment of catalyst performance is paramount. The following are detailed methodologies for key experiments cited in the evaluation of OER catalysts.

Catalyst Ink Preparation and Electrode Deposition

A standardized method for preparing catalyst inks and depositing them onto an electrode surface is crucial for comparable results.

• Ink Formulation: A common approach involves ultrasonically dispersing a specific amount of the catalyst powder (e.g., 5 mg) in a mixture of deionized water, isopropanol (B130326), and a small percentage of a Nafion solution (e.g., 5 wt%) to act as a binder.[10] The ratio of water to isopropanol can be adjusted to optimize ink properties.[10]

• Electrode Preparation: A glassy carbon electrode is typically used as the substrate. It is polished to a mirror finish, often with alumina (B75360) slurry, and then cleaned.[11]

• Deposition: A precise volume of the catalyst ink is drop-cast onto the glassy carbon electrode to achieve a target loading (e.g., 10 μg/cm²).[10] The electrode is then dried under controlled conditions.

Electrochemical Measurements

Electrochemical characterization is performed using a three-electrode setup in an electrochemical cell containing the electrolyte.

• Linear Sweep Voltammetry (LSV): To evaluate the catalytic activity, LSV is performed at a slow scan rate (e.g., 10 mV/s) in the potential range relevant for OER (e.g., 1.1 to 1.6 V vs. RHE).[10][12] The potential at which a current density of 10 mA/cm² is reached is a key performance metric.

• Cyclic Voltammetry (CV): CV is used to determine the electrochemically active surface area (ECSA) and to assess any changes to the catalyst during potential cycling.[10] It is typically performed over a potential range where no faradaic reactions occur.

• Electrochemical Impedance Spectroscopy (EIS): EIS is employed to measure the ohmic resistance of the system, which is crucial for iR correction of the polarization data.[10]

• Tafel Analysis: The Tafel slope is derived from the linear region of a plot of overpotential versus the logarithm of the current density. This provides insights into the OER mechanism.

• Stability Testing: Long-term stability is assessed by chronopotentiometry (galvanostatic test) at a constant current density (e.g., 10 mA/cm²) for an extended period (e.g., 5 to 24 hours or more) or by continuous potential cycling.[6]

Visualizing the Experimental Workflow

The following diagram illustrates a typical workflow for the electrochemical evaluation of OER catalysts.

Caption: A typical experimental workflow for evaluating OER catalysts.

Reaction Mechanisms

The mechanism of the oxygen evolution reaction can differ between catalyst types and operating conditions.

Iridium-Based Catalysts

For iridium-based catalysts, two primary mechanisms are often discussed:

• Adsorbate Evolution Mechanism (AEM): This is the conventional mechanism involving four concerted proton-electron transfer steps on the metal active site.

• Lattice Oxygen Participation Mechanism (LOM): In this mechanism, lattice oxygen atoms in the catalyst structure participate directly in the OER, which can lead to higher activity but may also be associated with catalyst degradation.[2]

Nickel-Based Catalysts

For nickel-based catalysts, particularly NiFe layered double hydroxides (LDHs), the presence of iron is crucial for high activity. It is believed that Fe modulates the electronic structure of the Ni active sites, facilitating the formation of NiOOH, which is considered the active phase for OER.[1][3] The surface of many non-oxide nickel catalysts, such as sulfides, undergoes reconstruction during the OER to form an active oxide/hydroxide layer.[13]

Conclusion

The choice between nickel and iridium-based catalysts for the oxygen evolution reaction is a trade-off between cost and performance under specific conditions. Iridium-based materials remain the state-of-the-art for acidic OER due to their superior activity and stability.[2] However, for applications in alkaline or neutral media, nickel-based catalysts, particularly NiFe LDHs, offer a cost-effective and highly active alternative.[1][3] The ongoing development of novel catalyst architectures and compositions, such as Ni-Ir alloys, may offer the best of both worlds, combining the high activity of iridium with the cost-effectiveness of nickel.[9] Future research will likely focus on further reducing the loading of precious metals while enhancing the long-term stability of earth-abundant catalysts under industrially relevant conditions.

References

• 1. arxiv.org [arxiv.org]
• 2. Recent developments of iridium-based catalysts for the oxygen evolution reaction in acidic water electrolysis - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. mrforum.com [mrforum.com]
• 5. researchgate.net [researchgate.net]
• 6. Electrocatalytic oxygen evolution activity of nickel-doped manganese oxide nanorods in acid - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Supported Iridium‐based Oxygen Evolution Reaction Electrocatalysts ‐ Recent Developments - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Controllable fabrication of a nickel–iridium alloy network by galvanic replacement engineering for high-efficiency electrocatalytic water splitting - Inorganic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Frontiers | Protocol for Screening Water Oxidation or Reduction Electrocatalyst Activity in a Three-Electrode Cell for Alkaline Exchange Membrane Electrolysis [frontiersin.org]
• 13. pubs.acs.org [pubs.acs.org]

Validating Catalyst Stability: A Comparative Guide to Electrochemical Impedance Spectroscopy

For researchers, scientists, and drug development professionals seeking robust methods to assess catalyst durability, Electrochemical Impedance Spectroscopy (EIS) has emerged as a powerful, non-destructive technique. This guide provides an objective comparison of EIS with other common techniques for validating catalyst stability, supported by experimental data and detailed protocols.

EIS offers unique insights into the intricate electrochemical processes occurring at the catalyst interface, enabling the deconvolution of various degradation mechanisms.[1][2] By applying a small amplitude AC voltage or current perturbation over a range of frequencies, EIS can probe the charge transfer resistance, mass transport limitations, and double-layer capacitance of the catalytic system.[3] Changes in these parameters over time under operational or accelerated stress conditions provide quantitative measures of catalyst degradation.

Comparing EIS with Alternative Stability Validation Techniques

While several methods are employed to assess catalyst stability, EIS provides a unique combination of in-situ monitoring and mechanistic insight. The following table summarizes a comparison of EIS with other commonly used techniques.

Technique	Principle	Information Provided	Advantages	Limitations
Electrochemical Impedance Spectroscopy (EIS)	Measures the impedance response of an electrochemical system to a small AC perturbation over a range of frequencies.[3]	Charge transfer resistance (Rct), solution resistance (Rs), double-layer capacitance (Cdl), diffusion characteristics (Warburg impedance).[3][4]	Non-destructive, provides in-situ information on multiple degradation pathways (e.g., active site poisoning, support corrosion), highly sensitive to changes at the electrode-electrolyte interface.[1][5]	Data analysis can be complex, requiring equivalent circuit modeling; sensitivity to experimental conditions.[3]
Cyclic Voltammetry (CV)	Sweeps the potential of the working electrode and measures the resulting current.	Electrochemical active surface area (ECSA), redox behavior, onset potentials for reactions.[6]	Relatively simple and fast, good for tracking changes in active surface area.	Indirect measure of stability, provides limited information on the root cause of degradation.[5]
Chronoamperometry (CA) / Chronopotentiometry (CP)	Measures current decay at a constant potential (CA) or potential change at a constant current (CP) over time.[7]	Current retention, potential drift, overall activity loss.[7]	Simple to implement, provides a direct measure of performance decay over a defined period.	Lacks detailed mechanistic information; degradation mechanisms are inferred.
Linear Sweep Voltammetry (LSV)	Sweeps the potential linearly and measures the current.	Onset potential, limiting current density, Tafel slopes.[6][7]	Provides information on reaction kinetics and overpotential.	Primarily a performance metric; changes in LSV curves indicate degradation but not the specific cause.
X-ray Photoelectron Spectroscopy (XPS)	Analyzes the elemental composition and chemical state of the catalyst surface.[6]	Changes in surface composition, oxidation states of elements, presence of poisons.	Provides direct evidence of surface chemical changes.	Ex-situ technique (requires disassembly of the cell), provides an average over the analyzed area.
Scanning Electron Microscopy (SEM) / Transmission Electron Microscopy (TEM)	Provides high-resolution images of the catalyst morphology.[8]	Particle size and distribution, agglomeration, changes in support structure.[8]	Direct visualization of morphological changes.	Ex-situ technique, sample preparation can be destructive.

Experimental Protocols for Catalyst Stability Assessment using EIS

A typical workflow for validating catalyst stability using EIS involves subjecting the catalyst to an accelerated degradation test (ADT) and periodically performing EIS measurements.

Accelerated Degradation Test (ADT) Protocol

Accelerated stress tests are designed to induce degradation mechanisms that would occur over longer periods of normal operation. A common ADT involves potential cycling.

• Initial Characterization:

  • Record a baseline CV to determine the initial ECSA.

  • Perform an initial EIS measurement at a relevant potential to establish the baseline impedance characteristics.[8]

  • Obtain initial performance data using LSV or polarization curves.

• Potential Cycling:

  • Cycle the potential of the working electrode between a lower and an upper limit (e.g., 0.6 V and 1.2 V vs. RHE) for a set number of cycles (e.g., 1000 cycles).[9] The specific potential window and cycle number can be adapted based on the catalyst system and expected degradation mechanisms.

• Periodic Characterization:

  • After a predetermined number of cycles, interrupt the cycling and perform intermediate characterization.

  • Record a CV to monitor changes in ECSA.

  • Perform an EIS measurement under the same conditions as the initial measurement to track changes in impedance parameters.[5]

  • Record an LSV or polarization curve to assess performance degradation.

• Repeat Cycling and Characterization:

  • Continue the potential cycling and periodic characterization until a target degradation level is reached or a set number of cycles is completed.

• Final Characterization:

  • Perform a final set of CV, EIS, and LSV measurements.

  • Optional: Conduct ex-situ analysis (XPS, SEM/TEM) on the post-ADT catalyst to correlate electrochemical changes with physical and chemical modifications.[10]

EIS Measurement Protocol

• Electrode Setup: A standard three-electrode setup is used, with the catalyst-coated electrode as the working electrode, a counter electrode (e.g., platinum wire), and a reference electrode (e.g., Ag/AgCl or RHE).[7][11]

• Electrolyte: Use an appropriate electrolyte for the reaction being studied (e.g., 0.5 M H₂SO₄ or 1.0 M KOH).[9][11]

• Potentiostatic EIS:

  • Set the DC potential to a value relevant to the catalytic reaction (e.g., the half-wave potential or a potential in the kinetic-limited region).[7]

  • Apply a small AC voltage perturbation (e.g., 5-10 mV).[7]

  • Sweep the frequency over a wide range (e.g., 100 kHz to 0.1 Hz or lower).[7]

• Data Acquisition: Record the real (Z') and imaginary (-Z'') components of the impedance at each frequency.

• Data Analysis:

  • Plot the data as a Nyquist plot (-Z'' vs. Z').[3]

  • Fit the impedance data to an appropriate equivalent circuit model to extract quantitative parameters such as Rct and Cdl.[12]

Interpreting EIS Data for Catalyst Stability

Changes in the Nyquist plot provide valuable information about catalyst degradation.

• Increase in Charge Transfer Resistance (Rct): The diameter of the semicircle in the Nyquist plot corresponds to the Rct.[3][4] An increase in the semicircle diameter indicates a slower charge transfer process, which can be due to active site poisoning, loss of active surface area, or changes in the catalyst's electronic properties.[13]

• Changes in Double-Layer Capacitance (Cdl): Cdl is related to the electrochemically active surface area. A decrease in Cdl can indicate a loss of active sites due to particle agglomeration or detachment.

• Increase in Solution Resistance (Rs): The high-frequency intercept with the real axis represents the solution resistance. An increase in Rs can suggest degradation of the electrode structure or changes in the electrolyte.

The following diagrams illustrate the experimental workflow and the logical relationship of EIS in catalyst stability validation.

Experimental workflow for catalyst stability testing.

Logical relationship of EIS in stability validation.

References

• 1. Electrochemical Impedance Spectroscopy (EIS) Performance Analysis and Challenges in Fuel Cell Applications [jecst.org]
• 2. Electrochemical Impedance Spectroscopy (EIS) Performance Analysis and Challenges in Fuel Cell Applications -Journal of Electrochemical Science and Technology | Korea Science [koreascience.kr]
• 3. Electrochemical Impedance Spectroscopy (EIS): Decoding the Nyquist Plot [eureka.patsnap.com]
• 4. researchgate.net [researchgate.net]
• 5. Abstract: Application of the Transmission Line EIS Model to Fuel Cell Catalyst Layer Durability (225th ECS Meeting (May 11-15, 2014)) [ecs.confex.com]
• 6. mdpi.com [mdpi.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. rsc.org [rsc.org]
• 9. researchgate.net [researchgate.net]
• 10. kenis-group.chbe.illinois.edu [kenis-group.chbe.illinois.edu]
• 11. mdpi.com [mdpi.com]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]

A Comparative Guide to the Synthesis of Nickel(II) Hydroxide: Hydrothermal vs. Electrodeposition Methods

Nickel(II) hydroxide (B78521) (Ni(OH)₂) is a material of significant interest in various fields, including battery technology, supercapacitors, and electrocatalysis, owing to its high theoretical specific capacitance and well-defined redox behavior.[1] The performance of Ni(OH)₂ is intrinsically linked to its structural and morphological properties, which are in turn dictated by the synthesis method. This guide provides a detailed comparison of two prevalent synthesis techniques: hydrothermal synthesis and electrodeposition, offering insights into their respective advantages and disadvantages for researchers, scientists, and professionals in drug development.

At a Glance: Key Differences

Feature	Hydrothermal Synthesis	Electrodeposition
Principle	Crystallization from a solution at high temperature and pressure.	Deposition of a film on a conductive substrate via an electrochemical reaction.
Typical Morphology	Nanoparticles, nanosheets, nanoflowers, nanospheres.[2][3][4][5]	Thin films, nanoflakes, honeycomb-like structures.[6][7]
Control over Morphology	Good control by varying parameters like temperature, time, and precursors.[8][9]	Excellent control over film thickness and morphology through parameters like current density, deposition time, and temperature.[7][10]
Substrate Dependency	Can be performed with or without a substrate.	Requires a conductive substrate.
Operating Conditions	High temperature (typically 90-220°C) and high pressure in an autoclave.[2][8]	Typically at or near room temperature and atmospheric pressure.[10][11]
Crystallinity	Generally produces highly crystalline materials.[12]	Crystallinity can be controlled; can produce amorphous to crystalline phases.[7][10]
Adhesion to Substrate	Can be challenging to achieve good adhesion when a substrate is used.	Excellent adhesion of the deposited film to the substrate.[13]
Scalability	Batch process, which can be a limitation for large-scale production.	Can be adapted for continuous or large-area deposition.

Performance Comparison: A Data-Driven Overview

The choice of synthesis method significantly impacts the electrochemical performance of Ni(OH)₂, particularly its specific capacitance, which is a critical parameter for energy storage applications. The following table summarizes key performance metrics obtained from various studies.

Synthesis Method	Morphology	Specific Capacitance (F/g)	Current Density (A/g)	Reference
Hydrothermal	Nanospheres/GF composite	2420	1	[14]
Hydrothermal	Ultra-thin nanoplates	1452	(at 3 mV/s)	[3]
Hydrothermal	Flower-like	1429.3	Not specified	[9]
Hydrothermal	3D Nanosphere	1243	1	[4]
Electrodeposition	Honeycomb-like	3357	4	[7]
Electrodeposition	Cabbage-form particles	1903	(at 1 mA/cm²)	[6]
Electrodeposition	Ag/Ni(OH)₂ composite	3.704 F/cm²	Not specified	[13]

It is important to note that direct comparison of specific capacitance values across different studies can be challenging due to variations in testing conditions, electrode preparation, and the use of composite materials. However, the data indicates that both methods are capable of producing Ni(OH)₂ with high specific capacitance. Electrodeposition, in particular, has shown the potential to achieve exceptionally high capacitance values.[7]

Experimental Methodologies

Hydrothermal Synthesis of Ni(OH)₂ Nanosheets

A typical hydrothermal synthesis process involves the following steps:

• Precursor Solution Preparation: A nickel salt, such as nickel nitrate (B79036) (Ni(NO₃)₂) or nickel chloride (NiCl₂), is dissolved in a solvent, which is often a mixture of water and another solvent like ethanol (B145695). A precipitating agent, such as urea (B33335) or ammonia, is also added to the solution.

• Hydrothermal Reaction: The precursor solution is transferred to a sealed stainless-steel autoclave with a Teflon liner. The autoclave is then heated to a specific temperature, typically ranging from 90°C to 220°C, for a duration of several hours to a day.[2][8] During this process, the high temperature and pressure facilitate the hydrolysis of the nickel salt and the subsequent crystallization of Ni(OH)₂.

• Product Collection and Purification: After the reaction, the autoclave is cooled to room temperature. The resulting precipitate is collected by centrifugation or filtration, washed several times with deionized water and ethanol to remove any unreacted precursors and byproducts, and finally dried in an oven.

A variation of this is the microwave-assisted hydrothermal method, which utilizes microwave radiation to rapidly heat the solution, significantly reducing the synthesis time.[5][8]

Electrodeposition of Ni(OH)₂ Films

The electrodeposition of Ni(OH)₂ films typically involves a three-electrode electrochemical cell:

• Electrolyte Preparation: An aqueous solution containing a nickel salt (e.g., Ni(NO₃)₂ or NiCl₂) is prepared. The pH of the electrolyte can be adjusted, and other additives may be included to influence the film properties.[10]

• Electrochemical Deposition: A conductive substrate (e.g., nickel foam, copper foam, or indium tin oxide glass) is used as the working electrode. A platinum wire or foil often serves as the counter electrode, and a reference electrode (e.g., Ag/AgCl or saturated calomel (B162337) electrode) is used to control the potential. The deposition is carried out by applying a constant current (galvanostatic) or a constant potential (potentiostatic) for a specific duration.[10][11][13] Hydroxide ions are generated at the cathode surface, which then react with the Ni²⁺ ions in the electrolyte to form a Ni(OH)₂ film on the substrate.[12]

• Post-Treatment: After deposition, the coated substrate is rinsed with deionized water and dried.

The properties of the electrodeposited film, such as thickness, morphology, and crystallinity, can be precisely controlled by adjusting parameters like current density, deposition time, temperature, and electrolyte composition.[7][10]

Visualizing the Synthesis Pathways

To better understand the logical flow and key influencing factors of each synthesis method, the following diagrams are provided.

Caption: Workflow of the hydrothermal synthesis method for Ni(OH)₂.

Caption: Workflow of the electrodeposition synthesis method for Ni(OH)₂.

Concluding Remarks

Both hydrothermal synthesis and electrodeposition are effective methods for producing Ni(OH)₂ with desirable properties for various applications.

Hydrothermal synthesis is a versatile method that can produce a variety of nanostructured powders in high yield and crystallinity. It is particularly well-suited for fundamental studies of material properties where a substrate is not required.

Electrodeposition offers excellent control over the film thickness and morphology, and ensures strong adhesion to the conductive substrate, which is highly advantageous for fabricating electrodes for devices like supercapacitors and batteries. The ability to directly grow the active material on the current collector simplifies device fabrication and can lead to improved electrochemical performance.

The choice between these two methods will ultimately depend on the specific requirements of the intended application, including the desired morphology, the need for a substrate-bound material, and scalability considerations. For researchers and developers, a thorough understanding of the nuances of each technique is crucial for designing and synthesizing high-performance Ni(OH)₂-based materials.

References

• 1. One-Pot Synthesis of Nanostructured Ni@Ni(OH)2 and Co-Doped Ni@Ni(OH)2 via Chemical Reduction Method for Supercapacitor Applications [mdpi.com]
• 2. mdpi.com [mdpi.com]
• 3. Frontiers | Rational Design and in-situ Synthesis of Ultra-Thin β-Ni(OH)2 Nanoplates for High Performance All-Solid-State Flexible Supercapacitors [frontiersin.org]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Effect of electrodeposition temperature on the electrochemical performance of a Ni(OH)2 electrode - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 8. A Ten-Minute Synthesis of α-Ni(OH)2 Nanoflakes Assisted by Microwave on Flexible Stainless-Steel for Energy Storage Devices - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Facile hydrothermal selective fabrication of Ni(OH)2 and Ni(HCO3)2 nanoparticulates and their electrochemical performances - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 10. researchgate.net [researchgate.net]
• 11. mdpi.com [mdpi.com]
• 12. researchgate.net [researchgate.net]
• 13. In Situ Construction of Ag/Ni(OH)2 Composite Electrode by Combining Electroless Deposition Technology with Electrodeposition [mdpi.com]
• 14. [PDF] A facile hydrothermal reflux synthesis of Ni(OH)2/GF electrode for supercapacitor application | Semantic Scholar [semanticscholar.org]

A Comparative Guide to Doped vs. Undoped Nickel Oxide Catalysts: A DFT Perspective

For researchers, scientists, and drug development professionals, understanding the subtle atomic-level modifications that can enhance catalytic performance is paramount. This guide provides a comparative analysis of undoped and doped nickel oxide (NiO) catalysts, leveraging Density Functional Theory (DFT) to elucidate the underlying mechanisms that govern their electronic properties and catalytic activity.

Nickel oxide is a transition metal oxide that has garnered significant interest as a cost-effective catalyst. However, its intrinsic properties often require tuning for optimal performance in specific applications. Doping—the intentional introduction of impurity atoms into the NiO lattice—has emerged as a powerful strategy to modify its electronic structure and, consequently, its catalytic reactivity. This guide summarizes key findings from recent DFT studies, offering a quantitative comparison between pure and doped NiO systems.

Computational Protocol: A DFT+U Approach

The insights presented here are derived from DFT calculations, a computational quantum mechanical modeling method used to investigate the electronic structure of many-body systems. For transition metal oxides like NiO, standard DFT approaches like the Generalized Gradient Approximation (GGA) can be insufficient due to the strong correlation of d-electrons.[1][2] To address this, the Hubbard correction (DFT+U) is often applied to provide a more accurate description of the system.[1][2]

A typical computational workflow for the DFT analysis of NiO catalysts is outlined below. The calculations are often performed using software packages like VASP, Quantum ESPRESSO, or Dmol3.

Typical Methodological Parameters:

• Functional: Perdew–Burke–Ernzerhof (PBE) formulation of the GGA, often with a Hubbard U correction (GGA+U).[2][3]

• Basis Set: Double Numerical plus Polarization (DNP) or plane-wave basis sets.[3]

• Supercell Model: To model doping and surface reactivity, a supercell of the NiO crystal is constructed (e.g., 2x2x2).[4]

• Convergence Criteria: Calculations are deemed converged when energy change, maximum force, and displacement fall below set thresholds (e.g., 2 x 10⁻⁵ Hartree, 0.004 Hartree/Å, and 0.005 Å, respectively).[3]

Data Presentation: Doping-Induced Changes

DFT studies have quantitatively demonstrated that doping significantly alters the electronic and catalytic properties of NiO. The following tables summarize key performance metrics for different systems.

Electronic Properties: Band Gap Modulation

One of the most significant effects of doping is the modulation of the material's band gap. A smaller band gap is often desirable for photocatalytic applications as it allows the material to absorb a broader spectrum of light.[1][5] Copper (Cu) has been identified as an effective dopant for this purpose.

Table 1: Comparison of Calculated Band Gaps for Undoped and Cu-Doped NiO

Catalyst System	Dopant Concentration	Calculated Band Gap (eV)	Reference
Undoped NiO	0%	3.07	[1][2][5]
Cu-doped NiO	6.25%	1.20	[1][2][5]
Cu-doped NiO	12.5%	1.00	[1][2][5]

As shown, increasing the concentration of Cu dopants leads to a substantial reduction in the NiO band gap.[1][2][5] This is attributed to the introduction of new electronic states within the forbidden band, enhancing the material's potential for use in optoelectronics and as a photocathode in solar water splitting.[1][5]

Catalytic Performance: C-H Bond Activation

The catalytic activity of NiO can be significantly enhanced by introducing dopants or defects, which can alter the reactivity of the surface. One benchmark reaction used to test catalytic activity is the activation of the C-H bond in methane (B114726). DFT calculations reveal that the energy barrier for this reaction is highly sensitive to the state of the NiO surface.

Table 2: Comparison of Methane C-H Activation Barriers on NiO(100) Surfaces

Catalyst System	Surface Feature	Activation Barrier (kJ/mol)	Reference
Undoped NiO(100)	Perfect Surface	136.6	[6][7][8]
NiO(100) with Ni Vacancy	Defect	90.0	[6][7][8]
Li-doped NiO(100)	Dopant	(Predicted to be similar to Ni vacancy)	[6][7][8]

The stable, perfect NiO(100) surface is relatively inert for methane activation.[6][7] However, the introduction of a nickel vacancy dramatically lowers the activation barrier by weakening the binding strength of a neighboring surface oxygen atom.[6][7][8] DFT calculations predict that doping the surface with a low-valent metal like Lithium (Li) can achieve a similar enhancement in reactivity.[6][7] This highlights how both intrinsic defects and extrinsic dopants can be used to engineer more active catalytic sites.

Visualization of the DFT Workflow

To provide a clearer understanding of the computational process behind these findings, the following diagram illustrates a typical workflow for the DFT analysis of a catalyst.

Caption: General workflow for DFT analysis of catalysts.

Conclusion

DFT analysis provides powerful, atom-level insights into the mechanisms by which doping enhances the performance of NiO catalysts. As demonstrated, dopants like copper can effectively tune electronic properties such as the band gap, making the material more suitable for photocatalysis.[1][5] Simultaneously, dopants like lithium or the engineering of surface defects can drastically lower activation barriers for key chemical reactions.[6][7] This computational-guided approach allows researchers to rationally design and screen for next-generation catalysts with superior efficiency and selectivity, accelerating the development process for a wide range of applications.

References

• 1. academic.oup.com [academic.oup.com]
• 2. academic.oup.com [academic.oup.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Collection - Insights into the C–H Bond Activation on NiO Surfaces: The Role of Nickel and Oxygen Vacancies and of Low Valent Dopants on the Reactivity and Energetics - The Journal of Physical Chemistry C - Figshare [figshare.com]
• 8. researchgate.net [researchgate.net]

A Comparative Guide to Structure-Activity Relationships in Molecular Nickel Water Oxidation Catalysts

For Researchers, Scientists, and Drug Development Professionals

The quest for efficient and robust catalysts for water oxidation is a cornerstone in the development of artificial photosynthesis and renewable energy technologies. Molecular nickel complexes have emerged as a promising class of catalysts due to the earth-abundant nature and versatile redox chemistry of nickel. Understanding the intricate relationship between the structure of these molecular catalysts and their catalytic activity is paramount for the rational design of next-generation systems with enhanced performance. This guide provides a comparative overview of recent advances in elucidating these structure-activity relationships, supported by quantitative data and detailed experimental protocols.

Data Presentation: A Comparative Analysis of Catalyst Performance

The performance of molecular nickel water oxidation catalysts is typically evaluated based on several key metrics: Turnover Frequency (TOF), which measures the intrinsic rate of the catalyst; overpotential (η), the extra potential required above the thermodynamic minimum to drive the reaction; Turnover Number (TON), indicating the catalyst's stability; and Faradaic Efficiency (FE), the percentage of charge that contributes to the desired oxygen evolution reaction. The following tables summarize the performance of representative molecular nickel catalysts with different ligand architectures under various experimental conditions.

Catalyst/Ligand Type	Precursor	Oxidant/Method	Conditions (pH, Buffer)	Overpotential (η) [mV]	TOF [s⁻¹]	TON	Faradaic Efficiency (%)	Reference
Cyclam-Based Ligands
Ni-cyclam	--INVALID-LINK--₂	Oxone	pH 5.0, Acetate	-	0.07	-	-	[1]
Ni-TMC	--INVALID-LINK--₂	Oxone	pH 5.0, Acetate	-	0.03	-	-	[1]
Ni-dioxocyclam	--INVALID-LINK--₂	Oxone	pH 5.0, Acetate	-	1.13	380	-	[1]
Porphyrin-Based Ligands
Ni-F₈-porphyrin	Ni(II) complex	[Ru(bpy)₃]²⁺/S₂O₈²⁻	pH 7.0, Phosphate (B84403)	-	0.011	-	-	[2]
Ni-Me-porphyrin	Ni(II) complex	[Ru(bpy)₃]²⁺/S₂O₈²⁻	pH 7.0, Phosphate	-	0.002	-	-	[2]
Pyridine-Based Ligands
[Ni(MePy₂tacn)(H₂O)]²⁺	Ni(ClO₄)₂·6H₂O	Electrochemistry	pH 7.0, Phosphate	510	-	-	-	[3]
[Ni(Py₃tacn)]²⁺	Ni(ClO₄)₂·6H₂O	Electrochemistry	pH 7.0, Phosphate	610	-	-	-	[3]
Trinuclear Nickel Complexes
[Ni₃(paoH)₆(PhPO₃)₂]²⁺	Ni(ClO₄)₂·6H₂O	Electrochemistry	pH 7.45, Acetate	560	12.2	-	95	[4]

Experimental Protocols

Detailed and consistent experimental methodologies are crucial for the accurate assessment and comparison of catalyst performance. Below are representative protocols for key experiments in the study of molecular nickel water oxidation catalysts.

Synthesis of a Representative Catalyst: Ni(cyclam)₂

A common precursor for many nickel-based water oxidation catalysts is the [Ni(cyclam)]²⁺ complex. A general synthesis procedure is as follows:

• Ligand Dissolution: Dissolve 1,4,8,11-tetraazacyclotetradecane (B1669387) (cyclam) in acetonitrile (B52724) in a round-bottom flask.

• Addition of Nickel Salt: To the stirring cyclam solution, add a solution of nickel(II) perchlorate (B79767) hexahydrate (Ni(ClO₄)₂·6H₂O) in acetonitrile dropwise.

• Reaction: Stir the resulting mixture at room temperature for several hours. The product will precipitate out of the solution.

• Isolation and Purification: Collect the precipitate by vacuum filtration, wash with cold acetonitrile and then diethyl ether.

• Drying: Dry the purple solid product under vacuum.

Note: Perchlorate salts are potentially explosive and should be handled with care.

Electrochemical Water Oxidation

Electrochemical methods are widely used to determine the overpotential and study the mechanism of water oxidation catalysts.

• Electrochemical Cell Setup: A standard three-electrode setup is used, consisting of a working electrode (e.g., glassy carbon, FTO glass), a counter electrode (e.g., platinum wire), and a reference electrode (e.g., Ag/AgCl or SCE).[5]

• Electrolyte Preparation: The electrolyte is typically an aqueous buffer solution of a specific pH (e.g., 0.1 M phosphate buffer at pH 7.0). The solution should be deaerated by bubbling with an inert gas (e.g., argon or nitrogen) prior to the experiment.

• Cyclic Voltammetry (CV): The catalyst is dissolved in the electrolyte at a known concentration (e.g., 1 mM). CV is performed by scanning the potential between a non-catalytic and a catalytic region to observe the redox events of the catalyst and the onset of the catalytic current for water oxidation.

• Controlled Potential Electrolysis (Bulk Electrolysis): To determine the Faradaic efficiency, a constant potential is applied at the working electrode in the catalytic region for an extended period. The amount of evolved oxygen is quantified (e.g., by gas chromatography or an oxygen sensor) and compared to the theoretical amount calculated from the total charge passed.

Photocatalytic Water Oxidation

This method is employed to assess the catalyst's performance in a light-driven water splitting system.

• Reaction Mixture Preparation: In a sealed reaction vessel, a solution is prepared containing the nickel catalyst, a photosensitizer (e.g., [Ru(bpy)₃]²⁺), and a sacrificial electron acceptor (e.g., Na₂S₂O₈) in an aqueous buffer.[2]

• Degassing: The reaction vessel is thoroughly degassed to remove oxygen before irradiation.

• Irradiation: The solution is irradiated with a light source of a suitable wavelength to excite the photosensitizer (e.g., a blue LED for [Ru(bpy)₃]²⁺).

• Oxygen Detection: The amount of evolved oxygen in the headspace of the reaction vessel is periodically measured using gas chromatography.

• Turnover Frequency (TOF) Calculation: The TOF is calculated from the initial rate of oxygen evolution.

Mandatory Visualizations

The following diagrams illustrate key concepts in the structure-activity relationships of molecular nickel water oxidation catalysts.

References

• 1. Nickel is a Different Pickle: Trends in Water Oxidation Catalysis for Molecular Nickel Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Oxygen Evolution Reaction Dynamics, Faradaic Charge Efficiency, and the Active Metal Redox States of Ni-Fe Oxide Water Splitting Electrocatalysts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Electrochemical Water Oxidation and CO2 Reduction with a Nickel Molecular Catalyst | MDPI [mdpi.com]
• 5. Potential‐ and Buffer‐Dependent Catalyst Decomposition during Nickel‐Based Water Oxidation Catalysis - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Faradaic Efficiency Measurement for Nickel-Based CO2 Reduction in Water

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the Faradaic efficiency (FE) of various nickel-based electrocatalysts for the reduction of carbon dioxide (CO2) in aqueous solutions. It includes detailed experimental protocols and comparative data against other common electrocatalysts to support researchers in evaluating and selecting materials for sustainable fuel and chemical production.

Introduction to Faradaic Efficiency in CO2 Reduction

The electrochemical reduction of CO2 is a promising strategy for converting greenhouse gases into valuable chemicals and fuels. The Faradaic efficiency is a critical metric in this field, representing the percentage of electrons consumed in an electrochemical reaction that contributes to the formation of a specific product.[1] A high FE for a desired product indicates high selectivity of the catalyst, minimizing energy loss to competing reactions such as the hydrogen evolution reaction (HER).[2][3] Nickel-based catalysts have emerged as a cost-effective and efficient option for CO2 reduction, capable of producing a variety of products including carbon monoxide (CO), methane (B114726) (CH4), and multi-carbon compounds (C2+).[2][4]

Comparative Performance of Nickel-Based Electrocatalysts

The performance of nickel-based catalysts is highly dependent on their morphology, composition, and the experimental conditions. The following tables summarize the Faradaic efficiencies of various nickel-based catalysts and compare them with other common electrocatalysts for CO2 reduction.

Table 1: Faradaic Efficiency of Various Nickel-Based Electrocatalysts for CO2 Reduction

Catalyst	Product	Max. Faradaic Efficiency (%)	Potential (V vs. RHE)	Electrolyte	Reference
Ni Single Atoms	CO	~97	-0.8	[4]
4.1 nm Ni Nanoparticles	CO	~93	[4]
37.2 nm Ni Nanoparticles	CO	<30	[4]
NiSe2	C2H5OH & CH3COOH	98.45	Low Applied Potential	Neutral pH	[5]
Ni Phosphides	C3 & C4 products	Low Overpotential	[2]
Ni-Ga alloys	C2H4 & C2H6	[2]
Trinuclear Ni Complex	CO	DMF Solution	[6][7][8]

Table 2: Comparison of Faradaic Efficiency with Non-Nickel Electrocatalysts

Catalyst	Product	Max. Faradaic Efficiency (%)	Potential (V vs. RHE)	Electrolyte	Reference
Triangular Silver Nanoplates	CO	96.8	-0.855	[9]
Cu-In Bimetallic	CO	91	Flow Cell	[9]
CuSn	HCOO-	>90	Alkaline	[9]
Fluorine-modified Copper	C2+ (C2H4, C2H5OH)	80	Flow Cell	[4]
Gold (Au)	CO	High at low overpotential	Bicarbonate	[3][10]
CuGa2	CH3OH	77.26	-0.3	[11]

Experimental Protocol for Faradaic Efficiency Measurement

A standardized protocol is crucial for obtaining reproducible and comparable Faradaic efficiency data.[12] Below is a detailed methodology for a typical experiment.

1. Electrochemical Cell Setup

• Cell Type: A two-compartment H-type cell or a gas-diffusion electrode (GDE) flow cell is commonly used.[12] The compartments are separated by an ion-exchange membrane (e.g., Nafion) to prevent product crossover.

• Working Electrode: The nickel-based catalyst deposited on a conductive substrate (e.g., carbon paper, glassy carbon).

• Counter Electrode: A platinum wire or carbon rod is typically used.

• Reference Electrode: An Ag/AgCl or a Saturated Calomel Electrode (SCE) is common. All potentials should be converted to the Reversible Hydrogen Electrode (RHE) scale for universal comparison.

2. Electrolyte Preparation

• A common electrolyte is a 0.1 M or 0.5 M KHCO3 or KOH solution in deionized water. The electrolyte must be saturated with CO2 by bubbling the gas for at least 30 minutes prior to the experiment.[10]

3. Electrochemical Measurement

• Technique: Chronoamperometry (constant potential electrolysis) is performed for a set duration (e.g., 1-2 hours).

• CO2 Supply: A continuous flow of CO2 is maintained through the catholyte to ensure a constant supply of the reactant.

4. Product Quantification

• Gaseous Products (CO, H2, CH4, C2H4, etc.): The outlet gas from the electrochemical cell is collected and analyzed using an online Gas Chromatograph (GC) equipped with a Thermal Conductivity Detector (TCD) for H2 and a Flame Ionization Detector (FID) for hydrocarbons.[13][14]

• Liquid Products (Formate, Acetate, Ethanol, etc.): The electrolyte is collected at the end of the experiment and analyzed using High-Performance Liquid Chromatography (HPLC) or Nuclear Magnetic Resonance (NMR) spectroscopy.[15][16][17]

5. Faradaic Efficiency Calculation

The Faradaic efficiency for a specific product is calculated using the following formula:

FE = (moles of product × n × F) / Q

Where:

• moles of product is the amount of the specific product generated.

• n is the number of electrons transferred to form one molecule of the product.

• F is the Faraday constant (96485 C/mol).

• Q is the total charge passed during the electrolysis.[17]

Visualizing the Experimental Workflow

The following diagram illustrates the key steps in the experimental workflow for measuring the Faradaic efficiency of a nickel-based catalyst for CO2 reduction.

Caption: Workflow for Faradaic efficiency measurement.

Signaling Pathway of CO2 Reduction on Nickel Catalysts

The exact reaction pathway for CO2 reduction on nickel surfaces is complex and can vary depending on the catalyst and conditions. However, a generally accepted mechanism involves the initial adsorption and activation of CO2 to form a CO2•- intermediate. This is followed by a series of proton-coupled electron transfer steps to form adsorbed CO (*CO), which is a key intermediate. From *CO, further reduction can lead to the formation of hydrocarbons and oxygenates, or it can desorb as CO gas.

Caption: Simplified reaction pathway for CO2 reduction on a nickel catalyst.

References

• 1. d-nb.info [d-nb.info]
• 2. Recent advances in nickel-based catalysts for electrochemical reduction of carbon dioxide | EurekAlert! [eurekalert.org]
• 3. Electrolyte Effects on the Faradaic Efficiency of CO2 Reduction to CO on a Gold Electrode - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. pubs.rsc.org [pubs.rsc.org]
• 6. Electrochemical Water Oxidation and CO2 Reduction with a Nickel Molecular Catalyst - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. pubs.acs.org [pubs.acs.org]
• 11. researchgate.net [researchgate.net]
• 12. udspace.udel.edu [udspace.udel.edu]
• 13. agilent.com [agilent.com]
• 14. researchgate.net [researchgate.net]
• 15. research.jku.at [research.jku.at]
• 16. pubs.acs.org [pubs.acs.org]
• 17. pubs.acs.org [pubs.acs.org]

Cross-Laboratory Performance of Nickel Catalysts for Hydrogen Evolution Reaction: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The quest for efficient and cost-effective catalysts for the hydrogen evolution reaction (HER) is a critical endeavor in the development of sustainable energy technologies. Nickel-based catalysts have emerged as a promising alternative to expensive platinum-group metals, offering good activity and stability in alkaline and neutral media.[1][2][3] This guide provides an objective comparison of the performance of various nickel-based catalysts for HER, supported by experimental data from multiple research publications.

Performance Comparison of Nickel-Based HER Catalysts

The following table summarizes the key performance metrics for a selection of nickel-based catalysts. These metrics are crucial for evaluating their efficiency and viability for practical applications. The data is extracted from various studies, and it is important to note that direct comparison can be influenced by slight variations in experimental conditions across different laboratories.

Catalyst Material	Substrate	Electrolyte	Overpotential @ 10 mA/cm² (mV)	Tafel Slope (mV/dec)	Stability	Reference
Ni-Sn Alloy	---	30 wt% KOH	161 (at 300 mA/cm²)	Not Reported	Stable for at least 3 months	[1]
Ni/Graphene	---	1.0 M KOH	29	87	Good stability demonstrated by chronoamperometry and cyclic voltammetry	[4]
Ni-Cu-P/SSG	Stainless Steel Gauze (SSG)	1 M KOH	75	Not Reported	Superior HER catalytic activity maintained after 12 hours	[4]
Nanostructured Ni(OH)₂	---	---	< 200	18 mV/dec lower than β-Ni(OH)₂	Stable for 10 days	[5]
Ni₃S₂ Nanoparticles	---	---	Not directly specified	---	---	[6]
NiS Nanoparticles	---	---	Not directly specified	---	---	[6]
NiS₂ Nanoparticles	---	---	Not directly specified	---	---	[6]
Pt-Ni/C (Pt₁.₅Ni/C)	Carbon	---	Not directly specified for HER	---	Greater electrochemical stability for 4000 voltammetric cycles compared to Pt/C	[7]
Ni-Co Alloy (Ni₁Co₂)	---	---	Not directly specified for HER	87.3	High Faradaic efficiency (92%)	[4]

Experimental Protocols

Detailed methodologies are essential for the replication and validation of research findings. Below are generalized experimental protocols for the synthesis and electrochemical evaluation of nickel-based HER catalysts, based on common practices reported in the literature.

General Catalyst Synthesis (e.g., Nickel Sulfide on a Substrate)

• Substrate Preparation: A conductive substrate (e.g., stainless steel, nickel foam) is cleaned sequentially with acetone, ethanol, and deionized water in an ultrasonic bath to remove surface impurities.

• Electrodeposition of Nickel: A nickel precursor layer is often electrodeposited onto the cleaned substrate. This is typically done in a two-electrode setup with the substrate as the working electrode and a graphite (B72142) rod or platinum foil as the counter electrode. The electrolyte solution usually contains a nickel salt (e.g., NiCl₂).

• Sulfurization/Phosphidation/Alloying: The nickel-coated substrate is then subjected to a chemical transformation to form the final catalyst. For instance, to create nickel sulfide, the substrate is treated with a sulfur source (e.g., Na₂S solution or sulfur vapor at elevated temperatures).

• Characterization: The morphology, crystal structure, and elemental composition of the synthesized catalyst are characterized using techniques such as Scanning Electron Microscopy (SEM), X-ray Diffraction (XRD), and X-ray Photoelectron Spectroscopy (XPS).

Electrochemical Evaluation of HER Performance

• Electrochemical Cell Setup: A standard three-electrode electrochemical cell is used. The synthesized catalyst on its substrate serves as the working electrode, a graphite rod or platinum mesh as the counter electrode, and a reference electrode (e.g., Saturated Calomel Electrode (SCE) or Ag/AgCl) is used. All potentials are typically converted to the Reversible Hydrogen Electrode (RHE) scale.

• Electrolyte: The experiments are conducted in an appropriate electrolyte, commonly a 1.0 M KOH solution for alkaline HER.

• Polarization Curves: Linear Sweep Voltammetry (LSV) is performed at a slow scan rate (e.g., 5 mV/s) to obtain the polarization curve (current density vs. potential). The overpotential required to achieve a specific current density (e.g., 10 mA/cm²) is a key performance metric.

• Tafel Analysis: The Tafel slope is derived from the linear region of the Tafel plot (overpotential vs. log of current density). This slope provides insights into the HER mechanism (e.g., Volmer, Heyrovsky, or Tafel steps).[8]

• Stability Testing: The long-term stability of the catalyst is evaluated using chronoamperometry or chronopotentiometry, where a constant potential or current is applied for an extended period (e.g., 12-24 hours), and the current density or potential is monitored for any degradation.[4]

Visualizing the Workflow and Mechanisms

To better understand the processes involved in evaluating nickel catalyst performance, the following diagrams illustrate the typical experimental workflow and the fundamental steps of the Hydrogen Evolution Reaction in an alkaline medium.

Caption: A typical workflow for the synthesis and electrochemical evaluation of nickel-based HER catalysts.

Caption: The fundamental reaction steps of the Hydrogen Evolution Reaction (HER) in an alkaline electrolyte.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. Enhanced nickel catalysts for producing electrolytic hydrogen - RSC Sustainability (RSC Publishing) DOI:10.1039/D3SU00177F [pubs.rsc.org]
• 6. Nickel sulfides for electrocatalytic hydrogen evolution under alkaline conditions: a case study of crystalline NiS, NiS2, and Ni3S2 nanoparticles - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. mdpi.com [mdpi.com]

Safety & Regulatory Compliance

Proper Disposal of Aqueous Nickel Waste: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, ensuring laboratory safety and environmental protection are paramount. The proper disposal of chemical waste, particularly solutions containing heavy metals like nickel, is a critical component of responsible laboratory practice. Aqueous solutions containing nickel must be treated as hazardous waste due to the toxicity of nickel compounds.[1] Improper disposal can lead to environmental contamination and potential health risks.[2]

This guide provides a detailed, step-by-step procedure for the safe handling and disposal of water containing nickel, focusing on chemical precipitation as the primary treatment method. This process converts the soluble nickel ions (Ni²⁺) into an insoluble nickel hydroxide (B78521) (Ni(OH)₂) precipitate, which can then be safely separated and disposed of.[3]

Immediate Safety and Handling

Before beginning any disposal procedure, it is crucial to adhere to standard laboratory safety protocols. This includes working in a well-ventilated fume hood and wearing appropriate Personal Protective Equipment (PPE), such as safety goggles, a lab coat, and chemical-resistant gloves.[3] All waste containing nickel should be treated as hazardous and segregated from other waste streams to prevent incompatible chemical reactions.[1]

Chemical Precipitation Protocol for Aqueous Nickel Waste

Chemical precipitation is an effective method for removing nickel from aqueous solutions. By adjusting the pH of the solution, soluble nickel ions are converted into a solid, insoluble precipitate.[3]

Quantitative Data for Nickel Precipitation

Parameter	Value	Notes
Target pH for Precipitation	9.0 - 11.0	Optimal range for the complete precipitation of Nickel(II) hydroxide.[3]
Precipitating Agent	Sodium Hydroxide (NaOH)	A common and effective base for pH adjustment.[3]
Precipitate Formed	Nickel(II) Hydroxide (Ni(OH)₂)	A green, insoluble solid.[3]
Reaction Temperature	Ambient (20-25 °C)	The precipitation reaction proceeds effectively at room temperature.[3]

Experimental Protocol

This protocol details the step-by-step procedure for the chemical precipitation of nickel from an aqueous solution.

Materials:

• Aqueous waste containing nickel

• Sodium hydroxide (NaOH) solution (e.g., 1 M)

• pH meter or pH indicator strips

• Stir plate and stir bar

• Beaker or appropriate reaction vessel

• Filtration apparatus (e.g., Buchner funnel, filter paper, vacuum flask)

• Spatula

• Labeled hazardous waste containers for solid and liquid waste

Procedure:

• Preparation: Place the beaker containing the aqueous nickel waste on a stir plate and add a stir bar. Begin stirring at a moderate speed.[3]

• pH Adjustment: Slowly add the sodium hydroxide solution dropwise while continuously monitoring the pH. Continue adding NaOH until the pH of the solution is stable within the target range of 9.0 - 11.0.[3]

• Precipitation and Digestion: Once the target pH is reached, continue stirring the mixture for an additional 30 minutes to ensure the precipitation reaction is complete. This "digestion" period allows for the formation of larger, more easily filterable particles.[3]

• Separation of Precipitate:

  • Set up the filtration apparatus.

  • Turn off the stir plate and carefully decant the supernatant (the liquid above the solid) through the filter paper.

  • Transfer the remaining slurry containing the nickel hydroxide precipitate into the funnel.

  • Wash the precipitate with a small amount of deionized water to remove any remaining soluble impurities.[3]

• Waste Handling:

  • Solid Waste (Nickel Hydroxide): Carefully remove the filter paper with the nickel hydroxide precipitate using a spatula. Place it in a clearly labeled hazardous waste container designated for heavy metal waste.[3]

  • Liquid Waste (Filtrate): The remaining filtrate should still be considered chemical waste. Neutralize the filtrate to a pH of approximately 7 with a suitable acid (e.g., dilute hydrochloric acid) if necessary. Collect the neutralized filtrate in a labeled hazardous waste container for aqueous waste.[3]

• Final Disposal: All collected hazardous waste must be disposed of through your institution's licensed professional waste disposal service.[3] Do not pour any nickel-containing waste down the drain.[1]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and workflow for the proper disposal of aqueous nickel waste in a laboratory setting.

A workflow diagram for the proper disposal of aqueous nickel waste.

References

• 1. benchchem.com [benchchem.com]
• 2. NiCd Battery Disposal Made Easy: Follow These Simple Steps [ufinebattery.com]
• 3. benchchem.com [benchchem.com]

Safeguarding Your Research: A Comprehensive Guide to Handling Water-Soluble Nickel Compounds

For Immediate Implementation by Laboratory Professionals

This guide provides essential safety and logistical information for researchers, scientists, and drug development professionals working with water-soluble nickel compounds. Adherence to these protocols is critical for ensuring personal safety and minimizing environmental impact. This document offers procedural, step-by-step guidance to directly address operational questions concerning the handling and disposal of these potentially hazardous materials.

Health Hazards of Nickel Exposure

Nickel and its compounds are known to pose significant health risks. Exposure can occur through inhalation, skin contact, or ingestion. The International Agency for Research on Cancer (IARC) classifies nickel compounds as carcinogenic to humans (Group 1), and elemental nickel as possibly carcinogenic to humans (Group 2B).[1]

Chronic inhalation of nickel compounds can lead to a range of respiratory issues, including rhinitis, sinusitis, asthma, and in severe cases, perforation of the nasal septum.[1] The most common adverse health effect from skin contact is allergic dermatitis, often referred to as "nickel itch," which can cause itching and a rash on the hands and forearms.[2][3] Acute ingestion may cause nausea, vomiting, and diarrhea.[1] Long-term exposure has been associated with an increased risk of lung and nasal cancers.[2][4]

Personal Protective Equipment (PPE) and Exposure Limits

The selection and proper use of PPE are paramount when handling water-soluble nickel compounds. The following table summarizes the recommended PPE and relevant occupational exposure limits.

PPE / Parameter	Specification	Rationale
Hand Protection	Nitrile gloves. For extended use, double gloving is recommended.[3]	To prevent skin contact and absorption, which can lead to allergic dermatitis.[3]
Eye Protection	Safety glasses with side shields or chemical splash goggles.[3]	To protect eyes from splashes of nickel solutions or airborne dust.
Body Protection	A dedicated lab coat, regularly cleaned by a professional service.[3]	To prevent contamination of personal clothing. Nickel compounds can adhere to fabric and be carried outside the lab.[3]
Respiratory Protection	Use in a certified chemical fume hood. If a fume hood is not available or if dusts are generated, a NIOSH-approved respirator with particulate filters (e.g., N95) may be required.[5][6][7]	To prevent inhalation of nickel dust or aerosols, which are primary routes of exposure leading to respiratory and carcinogenic effects.[1][2]
Occupational Exposure Limits	OSHA PEL (Permissible Exposure Limit) for soluble nickel compounds: 0.1 mg/m³ (as Ni)	These are legal limits for airborne concentrations of nickel averaged over an 8-hour workday.
NIOSH REL (Recommended Exposure Limit) for nickel (metal and inorganic compounds): 0.015 mg/m³ (as Ni)	NIOSH recommendations are often more stringent than OSHA PELs and are based on the prevention of adverse health effects.

Experimental Protocol: Safe Handling of Water-Soluble Nickel Solutions

This protocol outlines the step-by-step procedure for safely preparing, using, and disposing of a water-soluble nickel solution in a laboratory setting.

1. Preparation and Planning:

• Risk Assessment: Conduct a thorough risk assessment for the specific experiment, considering the concentration of the nickel solution, the volume to be handled, and the potential for aerosol or dust generation.

• Gather Materials: Ensure all necessary PPE is available and in good condition. Prepare all required reagents and equipment before starting the experiment.

• Fume Hood Preparation: Verify that the chemical fume hood is functioning correctly. The work area within the hood should be clean and uncluttered.

2. Donning PPE:

• Put on a dedicated lab coat and ensure it is fully buttoned.

• Wear safety glasses or goggles.

• Put on the first pair of nitrile gloves. If double gloving, put on the second pair over the first.

3. Solution Preparation and Handling:

• Conduct all work with water-soluble nickel compounds inside a certified chemical fume hood.

• When weighing solid nickel salts, use a balance inside the fume hood or in a designated weighing enclosure to prevent dust dispersion.

• Slowly add the nickel salt to the water with stirring to avoid splashing.

• Clearly label all containers with the chemical name, concentration, and hazard information.

• Keep containers closed when not in use.

4. Post-Experiment Procedure:

• Decontaminate the work area in the fume hood by wiping it down with a suitable cleaning agent.

• Carefully remove PPE, avoiding contact with the outer surfaces. Remove the outer pair of gloves first (if double gloving), followed by the lab coat, safety glasses, and the inner pair of gloves.

• Wash hands thoroughly with soap and water after removing PPE.

5. Waste Disposal:

• All materials contaminated with nickel, including gloves, paper towels, and pipette tips, must be disposed of as hazardous waste.

• Collect all aqueous nickel waste in a clearly labeled, leak-proof hazardous waste container. Do not pour nickel waste down the drain. [8] Nickel is classified as a heavy metal waste and is forbidden from sewer disposal.[8]

• Follow your institution's specific guidelines for hazardous waste pickup and disposal.

Emergency Procedures: Nickel Spill Workflow

The following diagram outlines the logical workflow for responding to a nickel spill in the laboratory.

Caption: Workflow for responding to a nickel spill.

PPE Selection Logic

The following diagram illustrates the decision-making process for selecting the appropriate level of personal protective equipment when working with nickel compounds.

Caption: Decision tree for selecting appropriate PPE.

References

• 1. gov.uk [gov.uk]
• 2. epa.gov [epa.gov]
• 3. research.arizona.edu [research.arizona.edu]
• 4. Nickel: Human Health and Environmental Toxicology - PMC [pmc.ncbi.nlm.nih.gov]
• 5. frlmetal.com [frlmetal.com]
• 6. multimedia.3m.com [multimedia.3m.com]
• 7. vale.com [vale.com]
• 8. Guide to Laboratory Sink/Sewer Disposal of Wastes | Office of Clinical and Research Safety [vumc.org]